Chloropentafluoroethane

• CAS: 76-15-3

Core Science & Biosynthesis

Chloropentafluoroethane (CFC-115): An In-Depth Technical Guide to its Atmospheric Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane, also known as CFC-115 or R-115, is a synthetic chlorofluorocarbon with the chemical formula C2ClF5. Historically utilized as a refrigerant and a component in refrigerant blends, its production and consumption have been largely phased out under the Montreal Protocol due to its significant contribution to stratospheric ozone depletion. Despite these regulations, CFC-115 remains a subject of atmospheric research due to its exceptionally long atmospheric lifetime and potent greenhouse gas properties. This technical guide provides a comprehensive overview of the atmospheric chemistry of CFC-115, including its sources, sinks, environmental impacts, and the experimental methodologies used to study its behavior in the atmosphere.

Atmospheric Chemistry of Chloropentafluoroethane

The atmospheric journey of CFC-115 is characterized by its remarkable stability in the lower atmosphere (troposphere) and its slow transport to the stratosphere, where it undergoes degradation.

Sources and Emissions

Historically, the primary source of CFC-115 was its use in refrigeration and air conditioning systems. Although its production is banned under the Montreal Protocol, emissions can still occur from existing equipment and stockpiles, often referred to as "banks". Recent studies have also suggested unexpected ongoing emissions, potentially from industrial processes where it may be a byproduct.

Atmospheric Degradation Pathways

CFC-115 is virtually inert in the troposphere, as it does not react significantly with hydroxyl radicals (OH), the primary atmospheric oxidant in this region. Its degradation is primarily initiated in the stratosphere through two main processes:

• Photolysis: In the stratosphere, high-energy ultraviolet (UV) radiation from the sun can break the carbon-chlorine (C-Cl) bond in the CFC-115 molecule, releasing a chlorine atom.

• Reaction with Excited Oxygen Atoms (O(¹D)): In the stratosphere, ozone (O₃) photolysis can produce electronically excited oxygen atoms, O(¹D). These highly reactive species can react with CFC-115, leading to its decomposition and the release of chlorine.

The released chlorine atom can then catalytically destroy thousands of ozone molecules, contributing to the depletion of the ozone layer.

Quantitative Atmospheric Data

The following tables summarize key quantitative data related to the atmospheric properties and reactivity of chloropentafluoroethane.

Table 1: Atmospheric Abundance and Lifetime of Chloropentafluoroethane (CFC-115)

Parameter	Value	Reference(s)
Atmospheric Lifetime	540 - 1700 years	[1][2][3]
Atmospheric Abundance (2020)	~8.7 parts per trillion (ppt)	[1]

Table 2: Environmental Impact Potentials of Chloropentafluoroethane (CFC-115)

Parameter	Value	Reference(s)
Ozone Depletion Potential (ODP)	0.3 - 0.6	[4][5][6]
Global Warming Potential (GWP), 100-year	5,860 - 7,670	[1][5]

Table 3: Key Atmospheric Reaction Rate Constants for Chloropentafluoroethane (CFC-115)

Reaction	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)	Temperature Dependence (E/R in K)	Reference(s)
CFC-115 + OH	< 2.4 x 10⁻¹⁵	Not significant in the atmosphere	[4]
CFC-115 + O(¹D)	(0.95 - 1.0) x 10⁻¹⁰	Weak negative dependence (~ -25 K)	[7]

Experimental Protocols

The determination of the atmospheric fate of CFC-115 relies on precise laboratory measurements of its reaction rates and photolysis cross-sections. The following sections detail the methodologies for these key experiments.

Measurement of Photolysis Cross-Sections

The photolysis rate of CFC-115 is dependent on its ability to absorb UV radiation, a property quantified by its absorption cross-section.

Objective: To determine the gas-phase UV absorption cross-section of CFC-115 as a function of wavelength.

Methodology:

• Experimental Setup:

  • A light source capable of producing a continuous spectrum in the UV region (e.g., a deuterium (B1214612) lamp).

  • A temperature-controlled absorption cell with a known path length, typically made of quartz to allow UV transmission.

  • A monochromator to select specific wavelengths of light.

  • A detector, such as a photomultiplier tube (PMT), to measure the light intensity.

  • A system for preparing and introducing known concentrations of CFC-115 into the absorption cell.

• Procedure:

  • The absorption cell is first evacuated and a reference spectrum (I₀) is recorded by passing UV light through the empty cell.

  • A known concentration of CFC-115, typically diluted in a non-absorbing buffer gas like nitrogen, is introduced into the cell.

  • The absorption spectrum (I) of the CFC-115 sample is then recorded over the desired wavelength range.

  • This process is repeated for several different concentrations of CFC-115 to ensure linearity and accuracy.

• Data Analysis:

  • The absorbance (A) at each wavelength is calculated using the Beer-Lambert law: A = ln(I₀ / I).

  • The absorption cross-section (σ) in cm² molecule⁻¹ is then determined from the equation: σ = A / (l * [C]), where 'l' is the path length of the absorption cell in cm and '[C]' is the concentration of CFC-115 in molecules cm⁻³.

  • A plot of absorbance versus concentration at a specific wavelength should yield a straight line with a slope equal to l * σ.

Determination of the Rate Constant for the Reaction with O(¹D)

The reaction with electronically excited oxygen atoms is a significant sink for CFC-115 in the stratosphere. The rate constant for this reaction is typically measured using the Pulsed Laser Photolysis-Laser Induced Fluorescence (PLP-LIF) technique.[8][9][10]

Objective: To determine the rate constant for the reaction CFC-115 + O(¹D) → products.

Methodology:

• Experimental Setup:

  • A reaction cell that can be temperature and pressure-controlled.

  • A photolysis laser (e.g., an excimer laser) to produce O(¹D) atoms via the photolysis of ozone (O₃).

  • A probe laser system (e.g., a tunable dye laser) to detect either the O(¹D) reactant or a product radical (like OH) via Laser-Induced Fluorescence (LIF).[8]

  • A fluorescence detection system, including a photomultiplier tube and appropriate filters.

  • A gas handling system to introduce precise amounts of ozone, CFC-115, and a buffer gas into the reaction cell.

• Procedure:

  • A mixture of ozone and a buffer gas (e.g., helium or nitrogen) is flowed through the reaction cell.

  • The photolysis laser is fired, producing a pulse of O(¹D) atoms.

  • The probe laser is fired at a variable time delay after the photolysis laser to excite the O(¹D) atoms (or a product). The resulting fluorescence is detected.

  • The decay of the O(¹D) concentration is monitored over time by varying the delay between the two lasers.

  • This process is repeated with the addition of a known excess concentration of CFC-115.

• Data Analysis:

  • The decay of the O(¹D) fluorescence signal will be pseudo-first-order in the presence of an excess of CFC-115.

  • The pseudo-first-order rate constant (k') is determined from the exponential decay of the O(¹D) signal.

  • The bimolecular rate constant (k) for the reaction of O(¹D) with CFC-115 is obtained by plotting k' against the concentration of CFC-115. The slope of this plot gives the desired rate constant.[11]

Visualizations

The following diagrams illustrate the key atmospheric processes and experimental workflows related to the atmospheric chemistry of chloropentafluoroethane.

Caption: Atmospheric degradation pathway of CFC-115.

Caption: Generalized experimental workflow for studying CFC atmospheric chemistry.

Conclusion

Chloropentafluoroethane, due to its extreme persistence and significant environmental impact potentials, serves as an important case study in atmospheric chemistry. Understanding its degradation pathways and quantifying its atmospheric properties are crucial for accurately modeling stratospheric ozone recovery and predicting future climate change. The experimental protocols outlined in this guide represent the foundational techniques employed by atmospheric scientists to unravel the complex interactions of such long-lived compounds in our atmosphere. Continued research and monitoring are essential to track the atmospheric concentrations of CFC-115 and ensure the effectiveness of international environmental regulations.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. nebula.esa.int [nebula.esa.int]
• 4. acd-ext.gsfc.nasa.gov [acd-ext.gsfc.nasa.gov]
• 5. arxiv.org [arxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. UV Gas Analysis [optosky.net]
• 8. NOAA CSL: Chemical Processes & Instrument Development: Instruments: PLP-LIF [csl.noaa.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Unraveling the Decomposition of Chloropentafluoroethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Published: December 22, 2025

Abstract

Chloropentafluoroethane (C2F5Cl), also known as CFC-115, is a highly stable chlorofluorocarbon. Understanding its decomposition mechanism is crucial for environmental modeling, industrial process safety, and potentially for the synthesis of complex fluorinated molecules. This technical guide provides a comprehensive overview of the core principles governing the decomposition of C2F5Cl, including its thermodynamic properties, primary decomposition pathways, and the experimental methodologies used to study these processes. While specific kinetic data for C2F5Cl is not extensively available in the public literature, this guide synthesizes known data for related compounds and theoretical principles to present a robust framework for its decomposition.

Introduction

Chloropentafluoroethane is a synthetic compound characterized by its high thermal and chemical stability. Its decomposition typically requires significant energy input, such as high temperatures or pressures. The primary event in its thermal decomposition is the cleavage of a chemical bond, initiating a cascade of radical reactions. When heated, C2F5Cl can decompose to form toxic vapors, including hydrogen fluoride (B91410) (HF) and hydrogen chloride (HCl), necessitating careful handling and understanding of its degradation pathways[1][2].

Thermodynamic Considerations: Bond Dissociation Energies

The initiation of the thermal decomposition of chloropentafluoroethane is dictated by the strength of its chemical bonds. The weakest bond is most likely to break first, and in the case of C2F5Cl, the carbon-chlorine bond is significantly weaker than the carbon-carbon and carbon-fluorine bonds. This initial bond scission is a critical parameter in understanding the subsequent reaction kinetics.

Bond Type	Bond Dissociation Energy (kcal/mol)	Citation
C-Cl in C2F5Cl	82.7 ± 1.7	[3]

Table 1: Experimentally determined bond dissociation energy for the C-Cl bond in Chloropentafluoroethane.

Proposed Thermal Decomposition Mechanism

Initiation

The decomposition is initiated by the homolytic cleavage of the weakest bond, the C-Cl bond, to form a pentafluoroethyl radical and a chlorine radical.

Reaction 1 (Initiation): C2F5Cl → C2F5• + Cl•

Propagation

The highly reactive radicals generated during initiation can then participate in a series of propagation reactions, leading to the formation of various stable and radical species. These reactions may include hydrogen abstraction (if a hydrogen source is present), beta-scission of the C2F5 radical, and addition reactions.

Possible Propagation Steps:

• Beta-scission of the pentafluoroethyl radical: This is a likely and important step, leading to the formation of tetrafluoroethylene (B6358150) (C2F4) and a fluorine radical, or trifluoromethyl radical (CF3•) and difluorocarbene (:CF2).

  C2F5• → C2F4 + F•

  C2F5• → CF3• + :CF2

• Radical attack on C2F5Cl: The chlorine radical can attack another C2F5Cl molecule, though this is less likely than other propagation steps due to the strength of the remaining bonds.

Termination

The chain reaction is terminated by the combination of two radical species to form a stable molecule.

Possible Termination Steps:

• 2 Cl• → Cl2

• 2 C2F5• → C4F10

• C2F5• + Cl• → C2F5Cl (recombination)

Experimental Methodologies

The study of gas-phase decomposition reactions of compounds like C2F5Cl typically involves high-temperature techniques coupled with sensitive analytical methods. Shock tubes and pyrolysis reactors are common experimental setups.

Shock Tube Pyrolysis

A shock tube is a device used to generate high temperatures and pressures for a very short duration, allowing for the study of chemical kinetics in the gas phase under well-defined conditions.

Experimental Protocol for Shock Tube Study:

• Mixture Preparation: A dilute mixture of C2F5Cl in an inert bath gas (e.g., Argon) is prepared. The low concentration of the reactant minimizes secondary reactions and ensures pseudo-first-order kinetics.

• Shock Wave Generation: A diaphragm separating a high-pressure driver gas (e.g., Helium) from the low-pressure reactant mixture is ruptured. This generates a shock wave that propagates through the reactant gas, rapidly heating and compressing it.

• Reaction Zone: The reactant mixture is heated to a specific temperature (typically >1000 K) behind the reflected shock wave for a very short and well-defined reaction time (microseconds to milliseconds).

• Product Analysis: The reaction is rapidly quenched by the expansion wave following the shock. The product mixture is then analyzed using techniques such as gas chromatography-mass spectrometry (GC-MS) to identify and quantify the decomposition products.

• Kinetic Data Extraction: By varying the temperature and measuring the reactant decay or product formation, the rate constants for the decomposition can be determined.

Pyrolysis Flow Reactor with GC-MS Analysis

For studying decomposition at longer reaction times, a flow reactor can be used.

Experimental Protocol for Flow Reactor Study:

• Reactant Flow: A controlled flow of a dilute mixture of C2F5Cl in a carrier gas is introduced into a heated tubular reactor (often made of quartz).

• Temperature Control: The reactor is maintained at a constant, uniform temperature.

• Residence Time: The flow rate and reactor volume determine the residence time of the gas in the heated zone.

• Product Sampling: The gas exiting the reactor is sampled and analyzed.

• Analysis: Gas Chromatography (GC) is used to separate the components of the product mixture, and Mass Spectrometry (MS) is used to identify and quantify the individual species. By comparing the chromatograms of the mixture before and after pyrolysis, the extent of decomposition and the product distribution can be determined.

Expected Products and Analytical Characterization

Based on the proposed mechanism, the primary decomposition products of C2F5Cl are expected to be:

• Tetrafluoroethylene (C2F4)

• Hexafluoroethane (C4F10)

• Chlorine (Cl2)

• Other perfluorinated or chlorofluorinated alkanes and alkenes of varying chain lengths.

Analytical Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for separating and identifying the volatile products of decomposition.

• Fourier Transform Infrared Spectroscopy (FTIR): Can be used for in-situ monitoring of the reaction and for identifying functional groups of the products.

Conclusion

The thermal decomposition of chloropentafluoroethane is initiated by the cleavage of the C-Cl bond, followed by a complex series of free-radical reactions. While specific, experimentally-derived kinetic parameters for C2F5Cl are not widely published, this guide provides a foundational understanding of the likely decomposition mechanism and the experimental approaches required to study it. Further research, particularly high-temperature shock tube studies coupled with computational chemistry, is needed to fully elucidate the reaction kinetics and product distributions, which would provide valuable data for environmental and industrial applications.

References

• 1. vallance.chem.ox.ac.uk [vallance.chem.ox.ac.uk]
• 2. Unimolecular rate constants for HX or DX elimination (X = F, Cl) from chemically activated CF3CH2CH2Cl, C2H5CH2Cl, and C2D5CH2Cl: threshold energies for HF and HCl elimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Predicting pyrolysis decomposition of PFOA using computational nanoreactors: a thermodynamic study - RSC Advances (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Reaction Kinetics of Chloropentafluoroethane (CFC-115)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane, also known as CFC-115 (chemical formula: C2F5Cl), is a chlorofluorocarbon (CFC) that was once widely used as a refrigerant and propellant.[1] Due to its very stable nature, it possesses a long atmospheric lifetime and contributes to both stratospheric ozone depletion and global warming.[1][2] Consequently, its production has been phased out under the Montreal Protocol.[1] Despite the ban, atmospheric concentrations of CFC-115 have continued to rise, likely due to its use in the production of some hydrofluorocarbons (HFCs).[3][4] Understanding the reaction kinetics of CFC-115 is crucial for accurately modeling its atmospheric fate, environmental impact, and for developing appropriate mitigation strategies. This guide provides a detailed overview of the core reaction kinetics of chloropentafluoroethane.

Atmospheric Chemistry and Fate

The chemical inertness of chloropentafluoroethane means it is not readily removed in the troposphere.[2] It gradually diffuses into the stratosphere, where it is primarily broken down by two main processes: reaction with electronically excited oxygen atoms (O(¹D)) and, to a lesser extent, photolysis by high-energy ultraviolet radiation.[5][6] The reaction with hydroxyl (OH) radicals, a primary cleansing agent in the troposphere, is exceptionally slow and does not contribute significantly to its atmospheric removal. The overall atmospheric lifetime of CFC-115 has been estimated to be approximately 540 years.[6]

Core Reaction Kinetics

The principal gas-phase reactions governing the atmospheric degradation of C2F5Cl are detailed below. The kinetic parameters are summarized for easy comparison.

Reaction with O(¹D) Atoms

The reaction with singlet oxygen atoms, O(¹D), is a significant loss process for C2F5Cl in the stratosphere.[5] O(¹D) atoms are produced from the photolysis of ozone.

Reaction: C2F5Cl + O(¹D) → Products

Quantitative Data: The rate coefficients for the total loss of O(¹D) (k_total) and the reactive loss of C2F5Cl (k_reactive) have been measured. The reaction shows a weak negative temperature dependence.

Temperature (K)	Rate Coefficient (k) (cm³ molecule⁻¹ s⁻¹)	Parameter	Reference
217–373	k_total > 1 x 10⁻¹⁰	Total rate coefficient for O(¹D) loss	(Not explicitly found for C2F5Cl in snippets, but generalized for CFCs)
296	k_reactive = (2.35 ± 0.35) x 10⁻¹² (for CHF3, a related HFC)	Reactive rate coefficient for reactant loss	[7]

Note: Specific temperature-dependent Arrhenius parameters for C2F5Cl + O(¹D) were not found in the provided search results, but a weak negative temperature dependence with E/R ≈ -25 K has been observed for similar CFCs.[8]

Reaction with Hydroxyl (OH) Radicals

The reaction of C2F5Cl with OH radicals is extremely slow, making it an insignificant removal pathway in the troposphere. This is due to the absence of hydrogen atoms in the molecule, meaning the typical hydrogen abstraction reaction that degrades many organic compounds in the atmosphere does not occur.

Reaction: C2F5Cl + OH → No significant reaction

Quantitative Data: Due to its very low reactivity, obtaining precise kinetic data is challenging. The rate constant is estimated to be extremely small.

Temperature (K)	Rate Coefficient (k) (cm³ molecule⁻¹ s⁻¹)	Parameter	Reference
298	Extremely low (not found)	Rate constant	N/A

Thermal Decomposition (Pyrolysis)

When heated to high temperatures, chloropentafluoroethane decomposes. This process is relevant in industrial settings and during disposal or fires. The primary decomposition products are toxic and corrosive gases, including hydrogen fluoride (B91410) (HF) and hydrogen chloride (HCl).[9][10][11]

Reaction: C2F5Cl + Heat → Various decomposition products (e.g., CF2=CF2, HCl, HF)

Quantitative Data: Specific kinetic parameters like activation energy and pre-exponential factors for the thermal decomposition of C2F5Cl are not readily available in the provided search results. However, studies on similar fluorocarbons show that decomposition typically begins at temperatures above 450-500°C.[12][13] The process often follows first-order kinetics.[13]

Temperature Range (°C)	Key Products	Kinetic Order	Reference
> 450	HF, HCl, Tetrafluoroethylene	First-order (inferred)	[9][13]

Experimental Protocols

The kinetic data for gas-phase reactions of atmospheric interest are determined using a variety of specialized experimental techniques.

• Pulsed Laser Photolysis / Flash Photolysis: This is a common method for studying reactions of radical species like O(¹D) and OH. A precursor molecule (e.g., O3 for O(¹D), H2O2 for OH) is photolyzed by a short pulse of laser light to generate the radicals. The subsequent decay of the radical concentration in the presence of the reactant (C2F5Cl) is monitored over time, typically by techniques like Laser-Induced Fluorescence (LIF) or resonance absorption. The rate coefficient is determined from the pseudo-first-order decay rate.[14][15]

• Discharge-Flow Technique: In this method, reactants are introduced into a fast-flowing stream of an inert carrier gas (like Helium) in a tube. Radicals are generated, often using a microwave discharge. The reactant of interest is introduced at a specific point downstream. The concentration of the radical species is measured at different points along the flow tube (which corresponds to different reaction times) using techniques like mass spectrometry or resonance fluorescence. This allows for the determination of the reaction rate constant.[16][17]

• Relative Rate Method: This technique is often performed in environmental or "smog" chambers. The decay of the target compound (C2F5Cl) is measured relative to the decay of a reference compound for which the reaction rate constant with the radical of interest (e.g., OH) is well-known. By monitoring the concentrations of both compounds over time, typically with Gas Chromatography (GC) or Fourier-Transform Infrared (FTIR) spectroscopy, the unknown rate constant can be calculated from the known rate constant and the relative decay rates.[18]

• High-Temperature Pyrolysis Studies: The thermal decomposition of compounds like C2F5Cl is often studied in flow reactors or shock tubes. The reactant is passed through a heated tube at a controlled temperature and pressure. The decomposition products are then identified and quantified, often using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or FTIR spectroscopy, to elucidate the reaction mechanism and kinetics.[19][20]

Visualizations

References

• 1. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 2. epa.gov [epa.gov]
• 3. 2023: Research finds global emissions of several banned ozone-destroying chemicals are | Cabot Institute for the Environment | University of Bristol [bristol.ac.uk]
• 4. research.noaa.gov [research.noaa.gov]
• 5. acp.copernicus.org [acp.copernicus.org]
• 6. acp.copernicus.org [acp.copernicus.org]
• 7. acp.copernicus.org [acp.copernicus.org]
• 8. csl.noaa.gov [csl.noaa.gov]
• 9. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chemicalbook.com [chemicalbook.com]
• 11. ICSC 0848 - CHLOROPENTAFLUOROETHANE [inchem.org]
• 12. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 13. The kinetics of the gas-phase thermal decomposition of chlorodifluoromethane - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 14. Experimental and theoretical studies of the gas-phase reactions of O(1D) with H2O and D2O at low temperature - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. Absolute and relative-rate measurement of the rate coefficient for reaction of perfluoro ethyl vinyl ether (C2F5OCF [[double bond, length as m-dash]] CF2) with OH - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. srd.nist.gov [srd.nist.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Spectroscopic Analysis of Chloropentafluoroethane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic analysis of chloropentafluoroethane (C2ClF5), a compound of interest in various industrial and research applications. This document details the principles and practical aspects of analyzing C2ClF5 using infrared (IR) spectroscopy, mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and ultraviolet-visible (UV-Vis) spectroscopy. Detailed experimental protocols, quantitative data summaries, and visual representations of analytical workflows are presented to aid researchers in the characterization and analysis of this halogenated ethane (B1197151) derivative.

Introduction

Chloropentafluoroethane (CFC-115) is a chlorofluorocarbon with the chemical formula C2ClF5. Understanding its molecular structure and spectroscopic properties is crucial for its identification, quantification, and for studying its interactions in various chemical and biological systems. This guide explores the application of key spectroscopic techniques to elucidate the structural features of chloropentafluoroethane.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying functional groups and elucidating the molecular structure of a compound based on its vibrational modes.

Data Presentation: Infrared Absorption Bands

The gas-phase infrared spectrum of chloropentafluoroethane exhibits a series of absorption bands corresponding to the fundamental vibrational modes of the molecule, as well as overtone and combination bands. The observed absorption maxima are summarized in the table below.

Wavenumber (cm⁻¹)	Wavelength (µm)	Classification
370	27.0	Fundamental
582	17.2	Fundamental
721	13.9	Fundamental
815	12.3	Fundamental
975	10.3	Fundamental
1120	8.9	Fundamental
1235	8.1	Fundamental
1325	7.5	Fundamental
1420	7.0	Combination
1550	6.4	Combination
1625	6.2	Combination
1775	5.6	Overtone
1850	5.4	Combination
1950	5.1	Combination
2050	4.9	Combination
2150	4.6	Combination
2350	4.3	Combination
2450	4.1	Combination
2550	3.9	Combination

Experimental Protocol: Gas-Phase IR Spectroscopy

The following protocol outlines the general procedure for obtaining a gas-phase infrared spectrum of chloropentafluoroethane.

Objective: To record the infrared absorption spectrum of gaseous chloropentafluoroethane to identify its characteristic vibrational frequencies.

Materials:

• Chloropentafluoroethane (gaseous)

• Infrared Spectrometer (e.g., a prism or Fourier-transform infrared (FTIR) spectrometer)

• Gas cell (typically 5 to 10 cm path length) with infrared-transparent windows (e.g., KBr or NaCl)

• Vacuum line and manifold for gas handling

• Pressure gauge

Procedure:

• System Preparation: Ensure the IR spectrometer is powered on and has completed its self-check and calibration procedures. The sample compartment should be purged with dry, CO2-free air or nitrogen to minimize atmospheric interference.

• Gas Cell Preparation: The gas cell is evacuated to a low pressure using the vacuum line to remove any residual gases.

• Sample Introduction: Gaseous chloropentafluoroethane is introduced into the evacuated gas cell to a desired pressure. The pressure should be optimized to obtain a spectrum with good signal-to-noise ratio without saturating the strong absorption bands.

• Spectral Acquisition: A background spectrum of the evacuated gas cell is recorded. Subsequently, the spectrum of the gas cell containing the chloropentafluoroethane sample is acquired. The instrument software is then used to generate the absorbance or transmittance spectrum of the sample by ratioing against the background. The spectrum is typically recorded over the mid-infrared range (e.g., 4000 to 400 cm⁻¹).

• Data Analysis: The positions of the absorption bands (in cm⁻¹) are determined from the spectrum. These bands are then assigned to specific molecular vibrations (e.g., C-C stretch, C-F stretch, C-Cl stretch, and various bending modes).

Caption: Experimental workflow for gas-phase IR spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and separates the resulting ions based on their mass-to-charge ratio (m/z), providing information about the molecular weight and elemental composition of a compound, as well as its fragmentation pattern.

Data Presentation: Mass Spectral Data

The electron ionization (EI) mass spectrum of chloropentafluoroethane is characterized by a molecular ion peak and several fragment ions. The most abundant fragments are listed in the table below, with data sourced from the NIST/EPA/MSDC Mass Spectral Database.[1]

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment
31	12.5	[CF]⁺
35	32.4	[Cl]⁺
50	5.2	[CF₂]⁺
69	46.8	[CF₃]⁺
85	100.0	[CClF₂]⁺
119	67.6	[C₂F₅]⁺
154	0.8	[C₂ClF₅]⁺ (Molecular Ion)
156	0.3	[C₂³⁷ClF₅]⁺ (Isotope Peak)

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following protocol describes a general method for the analysis of chloropentafluoroethane using GC-MS.

Objective: To obtain the mass spectrum of chloropentafluoroethane for molecular weight determination and structural elucidation through its fragmentation pattern.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an electron ionization (EI) source.

• Capillary GC column suitable for separating volatile halogenated compounds (e.g., a non-polar or mid-polar column).

• Data acquisition and processing software.

Materials:

• Chloropentafluoroethane standard (gaseous or in a suitable volatile solvent).

• High-purity helium carrier gas.

Procedure:

• Instrument Setup: The GC-MS system is tuned and calibrated according to the manufacturer's specifications. The GC oven temperature program, injector temperature, and carrier gas flow rate are set to achieve good chromatographic separation. The MS is set to scan a suitable mass range (e.g., m/z 10-200).

• Sample Introduction: A known amount of the gaseous or dissolved sample is injected into the GC inlet. The sample is vaporized and carried onto the GC column by the helium carrier gas.

• Chromatographic Separation: The components of the sample are separated as they pass through the GC column based on their volatility and interaction with the stationary phase. Chloropentafluoroethane will elute at a characteristic retention time under the specified conditions.

• Ionization and Mass Analysis: As chloropentafluoroethane elutes from the GC column, it enters the MS ion source where it is bombarded with high-energy electrons (typically 70 eV). This causes ionization and fragmentation of the molecules. The resulting positively charged ions are accelerated and separated in the mass analyzer according to their m/z ratio.

• Data Analysis: The mass spectrum corresponding to the GC peak of chloropentafluoroethane is extracted and analyzed. The molecular ion peak is identified to determine the molecular weight. The fragmentation pattern is interpreted to deduce the structure of the molecule.

Caption: Workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For fluorinated compounds like chloropentafluoroethane, ¹⁹F and ¹³C NMR are particularly informative.

Data Presentation: Predicted NMR Data

Due to the absence of protons, ¹H NMR is not applicable for chloropentafluoroethane. The predicted ¹³C and ¹⁹F NMR spectral data are presented below, based on typical chemical shift ranges for similar structural motifs.

¹³C NMR:

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity
-CF₂Cl	120 - 130	Triplet
-CF₃	115 - 125	Quartet

¹⁹F NMR:

Fluorine Atoms	Predicted Chemical Shift (δ, ppm)	Multiplicity
-CF₂Cl	-70 to -90	Quartet
-CF₃	-80 to -100	Triplet

Experimental Protocol: ¹⁹F and ¹³C NMR Spectroscopy

The following is a general protocol for acquiring ¹⁹F and ¹³C NMR spectra of chloropentafluoroethane.

Objective: To obtain ¹⁹F and ¹³C NMR spectra to confirm the carbon framework and the environment of the fluorine atoms.

Instrumentation:

• High-field NMR spectrometer (e.g., JEOL C-60 HL or modern equivalent) equipped with a multinuclear probe.

• NMR tubes.

• Data processing software.

Materials:

• Chloropentafluoroethane.

• Deuterated solvent (e.g., CDCl₃) for locking and as an internal standard (for ¹³C NMR).

• Reference standard for ¹⁹F NMR (e.g., CFCl₃).

Procedure:

• Sample Preparation: A small amount of chloropentafluoroethane (which is a gas at room temperature) is condensed into a cooled NMR tube containing a deuterated solvent. Alternatively, the gas can be bubbled through the solvent in the NMR tube. The tube is then sealed.

• Instrument Setup: The NMR spectrometer is tuned to the ¹⁹F or ¹³C frequency. The magnetic field is locked using the deuterium (B1214612) signal from the solvent.

• Spectral Acquisition:

  • For ¹⁹F NMR: A standard one-pulse experiment is typically sufficient. The spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. The chemical shifts are referenced to an external or internal standard (e.g., CFCl₃ at 0 ppm).

  • For ¹³C NMR: A proton-decoupled pulse sequence is used to simplify the spectrum and enhance the signal. A sufficient number of scans are acquired. The chemical shifts are referenced to the solvent signal (e.g., CDCl₃ at 77.16 ppm).

• Data Processing and Analysis: The acquired free induction decays (FIDs) are Fourier transformed to obtain the NMR spectra. The spectra are phased and baseline corrected. The chemical shifts, multiplicities (due to C-F and F-F coupling), and coupling constants are determined and assigned to the respective nuclei in the molecule.

Caption: General workflow for NMR spectroscopy.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. This technique is most sensitive to molecules containing π-electrons and heteroatoms with non-bonding electrons.

Data Presentation: UV-Vis Absorption

Saturated haloalkanes like chloropentafluoroethane do not contain chromophores that absorb in the near-UV or visible regions of the electromagnetic spectrum. Their electronic transitions (σ → σ* and n → σ*) occur at very high energies, corresponding to wavelengths in the far-ultraviolet region (typically below 200 nm). Therefore, chloropentafluoroethane is expected to be transparent in the standard UV-Vis range (200-800 nm).

Experimental Protocol: Gas-Phase UV-Vis Spectroscopy

The following protocol describes a general procedure for attempting to measure the UV-Vis spectrum of gaseous chloropentafluoroethane.

Objective: To determine the UV-Vis absorption spectrum of chloropentafluoroethane.

Instrumentation:

• UV-Vis spectrophotometer capable of measurements in the far-UV region.

• Gas-tight quartz cuvette with a defined path length.

• Vacuum line for gas handling.

Materials:

• Chloropentafluoroethane (gaseous).

Procedure:

• Instrument and Sample Preparation: The spectrophotometer is powered on and the lamp is allowed to stabilize. A background spectrum is recorded with the evacuated quartz cuvette in the beam path.

• Sample Introduction: Gaseous chloropentafluoroethane is introduced into the cuvette at a known pressure.

• Spectral Acquisition: The absorption spectrum of the sample is recorded over the desired wavelength range (e.g., 190-800 nm).

• Data Analysis: The resulting spectrum is analyzed for any absorption bands. For saturated haloalkanes, significant absorption is not expected above 200 nm.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]

Chloropentafluoroethane (CFC-115) in Atmospheric Modeling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane, designated as CFC-115 or R-115, is a synthetic compound belonging to the chlorofluorocarbon (CFC) family. Historically utilized as a refrigerant and aerosol propellant, its production and consumption for emissive uses have been phased out under the Montreal Protocol due to its significant contribution to stratospheric ozone depletion and its potent greenhouse gas properties.[1][2] Despite these regulations, atmospheric concentrations of CFC-115 have continued to rise, indicating ongoing emissions likely stemming from by-product release during the manufacturing of other chemicals.[3][4]

This technical guide provides an in-depth overview of the role of chloropentafluoroethane in atmospheric modeling. It covers its fundamental atmospheric properties, the experimental and modeling methodologies used to quantify its impact, and its chemical behavior in the Earth's atmosphere. This document is intended to serve as a comprehensive resource for researchers and scientists involved in atmospheric science, climate modeling, and environmental policy.

Quantitative Atmospheric Data for Chloropentafluoroethane (CFC-115)

The environmental impact of CFC-115 is quantified by several key metrics, which are summarized in the tables below. These values are essential inputs for atmospheric models to predict future atmospheric composition and climate change.

Table 1: Atmospheric Lifetime and Potentials of CFC-115

Parameter	Value	Reference(s)
Atmospheric Lifetime	492 ± 22 years	[5][6]
540 (404–813) years	[7]
1020 years	[8]
1700 years	[7][9]
Ozone Depletion Potential (ODP)	0.44	[1]
0.5	[8]
0.6	[8][9]
Global Warming Potential (GWP)
20-year time horizon	6030	[5][6]
100-year time horizon	7570	[5][6]
7370	[8]
7670	[8]
500-year time horizon	7480	[5][6]

Table 2: Atmospheric Abundance of CFC-115

Year	Global Mean Mole Fraction (ppt)	Reference(s)
1998/1999	~8	[7]
2010	8.4	[1]
2016	8.49	[10]
2020	8.7	[1]

Experimental and Modeling Protocols

The determination of the atmospheric properties of CFC-115 relies on a combination of laboratory experiments and sophisticated atmospheric modeling.

Measurement of Atmospheric Concentrations

The concentration of CFC-115 in the atmosphere is monitored through global networks such as the Advanced Global Atmospheric Gases Experiment (AGAGE).[10] The primary analytical technique is gas chromatography coupled with mass spectrometry (GC-MS) or an electron capture detector (ECD).[11]

Generalized Protocol for Atmospheric Concentration Measurement:

• Sample Collection: Whole air samples are collected from various monitoring stations around the globe in specially prepared canisters. For historical data, air is extracted from polar firn (compacted snow).[10]

• Pre-concentration: A known volume of the air sample is passed through a cold trap to pre-concentrate the trace gases, including CFC-115. This involves cooling the trap to cryogenic temperatures (e.g., ~ -160 °C).[10]

• Chromatographic Separation: The trapped compounds are then heated and injected into a gas chromatograph. The different compounds in the sample are separated based on their interaction with a stationary phase in the chromatographic column.

• Detection and Quantification: As the separated compounds elute from the column, they are detected by a mass spectrometer or an electron capture detector. The concentration is quantified by comparing the signal of the sample to that of a calibrated standard gas with a known concentration of CFC-115.[11]

Determination of Atmospheric Lifetime

The atmospheric lifetime of CFC-115 is determined by its loss rates in the atmosphere. The primary sinks are UV photolysis in the stratosphere and reaction with electronically excited oxygen atoms, O(¹D).[7][10]

Methodology for Atmospheric Lifetime Calculation:

• Laboratory Kinetic Studies:

  • Reaction with O(¹D): The rate coefficient for the reaction of CFC-115 with O(¹D) is measured in the laboratory over a range of temperatures relevant to the stratosphere.[5][6] This is often done using a competitive reaction method where the decay of O(¹D) in the presence of CFC-115 is compared to its decay in the presence of a reference compound with a well-known reaction rate.[5][6]

  • UV Photolysis: The absorption cross-section of CFC-115 is measured in the laboratory at various UV wavelengths.[1] This determines the probability of the molecule absorbing a photon, which is the first step in photodissociation.

• Atmospheric Modeling:

  • The laboratory-derived rate coefficients and absorption cross-sections are incorporated into atmospheric models.[7] These models simulate the transport of CFC-115 into the stratosphere and its subsequent destruction.

  • The global atmospheric burden of CFC-115 is calculated based on its measured atmospheric concentrations.

  • The atmospheric lifetime (τ) is then calculated as the ratio of the total atmospheric burden to the total atmospheric loss rate.

Calculation of Ozone Depletion Potential (ODP)

The ODP of a substance is a relative measure of its ability to destroy stratospheric ozone compared to CFC-11, which is assigned an ODP of 1.0.[12]

Generalized Procedure for ODP Calculation:

• Atmospheric Modeling: A 2-D or 3-D atmospheric chemistry-transport model is used to simulate the impact of a pulse emission of CFC-115 on stratospheric ozone.

• Chlorine Release: The model calculates the transport of CFC-115 to the stratosphere and the subsequent release of chlorine atoms through photolysis and reaction with O(¹D).

• Ozone Destruction: The model then simulates the catalytic ozone destruction cycles involving the released chlorine atoms.

• Comparison with CFC-11: The same model is run with a pulse emission of an equal mass of CFC-11.

• ODP Calculation: The ODP is calculated as the ratio of the total ozone depletion caused by CFC-115 to the total ozone depletion caused by CFC-11 over their entire atmospheric lifetimes.[12]

Calculation of Global Warming Potential (GWP)

The GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide (CO₂), which has a GWP of 1.0.[8]

Methodology for GWP Calculation:

• Infrared Absorption Spectrum: The infrared absorption cross-section of CFC-115 is measured in the laboratory using techniques like Fourier Transform Infrared (FTIR) spectroscopy.[5][6] This determines the wavelengths at which the molecule absorbs thermal infrared radiation.

• Radiative Efficiency: The radiative efficiency of CFC-115 is calculated based on its absorption spectrum. This quantifies the amount of energy the molecule absorbs per unit change in its atmospheric concentration.

• Atmospheric Lifetime: The atmospheric lifetime determines how long the substance persists in the atmosphere and contributes to warming.

• GWP Calculation: The GWP is calculated by integrating the radiative forcing of a pulse emission of CFC-115 over a chosen time horizon (e.g., 20, 100, or 500 years) and dividing it by the integrated radiative forcing of an equal mass of CO₂ over the same period. This calculation is performed using radiative transfer models.[5][6]

Atmospheric Chemistry and Modeling Workflow

Atmospheric Signaling Pathway of CFC-115

The primary chemical reactions leading to the degradation of CFC-115 and the subsequent catalytic destruction of ozone occur in the stratosphere.

Caption: Atmospheric degradation pathway of CFC-115 and catalytic ozone destruction.

Workflow for Incorporating CFC-115 into an Atmospheric Model

Atmospheric models, such as Chemistry-Transport Models (CTMs) and General Circulation Models (GCMs), are essential tools for simulating the distribution and impact of CFC-115. A simplified workflow for including CFC-115 in such a model is outlined below.

Caption: Workflow for modeling CFC-115 in the atmosphere.

Conclusion

Chloropentafluoroethane (CFC-115) remains a significant substance of interest in atmospheric science due to its long lifetime, potent greenhouse gas properties, and continued presence in the atmosphere. Accurate modeling of its future impact requires precise quantitative data derived from rigorous experimental protocols. This guide has provided a comprehensive overview of the key atmospheric parameters of CFC-115, the methodologies used to determine them, and the framework for its inclusion in atmospheric models. Continued monitoring and research are crucial to understanding the evolving role of CFC-115 in a changing atmosphere and to ensuring the long-term success of international agreements aimed at protecting the Earth's climate and ozone layer.

References

• 1. AMT - New and improved infrared absorption cross sections for trichlorofluoromethane (CFC-11) [amt.copernicus.org]
• 2. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. ozone.unep.org [ozone.unep.org]
• 5. acd-ext.gsfc.nasa.gov [acd-ext.gsfc.nasa.gov]
• 6. O(1D) Kinetic Study of Key Ozone Depleting Substances and Greenhouse Gases | ESPO [espo.nasa.gov]
• 7. researchgate.net [researchgate.net]
• 8. USGS Groundwater Dating Lab [water.usgs.gov]
• 9. researchgate.net [researchgate.net]
• 10. acp.copernicus.org [acp.copernicus.org]
• 11. pjoes.com [pjoes.com]
• 12. protocolodemontreal.org.br [protocolodemontreal.org.br]

An In-depth Technical Guide on the Core Physical and Chemical Properties of Chloropentafluoroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane, also known by its ASHRAE designation R-115, is a chlorofluorocarbon (CFC) with the chemical formula C2ClF5. Historically, it was utilized as a refrigerant, both on its own and as a component in refrigerant blends. However, due to its high ozone-depleting potential, its production and use have been largely phased out under the Montreal Protocol. Despite its restricted use, understanding its physical and chemical properties remains crucial for environmental monitoring, the management of existing stocks, and research into potential decomposition and replacement technologies. This technical guide provides a comprehensive overview of the core physical and chemical properties of chloropentafluoroethane, complete with detailed experimental methodologies and visual representations of key processes.

Physical Properties of Chloropentafluoroethane

Chloropentafluoroethane is a colorless and odorless gas under standard conditions.[1] It is typically shipped as a liquefied gas under its own vapor pressure.[1] The key physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C2ClF5	[1]
Molecular Weight	154.47 g/mol	[1]
Boiling Point	-38.7 °C (-37.7 °F) at 1 atm	[1]
Melting Point	-106 °C (-158.8 °F)	[1]
Density (liquid)	1.56 g/cm³ at -38.7 °C	[2]
Vapor Pressure	8.7 atm at 25 °C (77 °F)	[2]
Water Solubility	60 mg/L at 25 °C	[3]
Appearance	Colorless gas	[1]
Odor	Ethereal	[1]

Chemical Properties and Reactivity

Chloropentafluoroethane is a relatively inert compound under normal conditions. However, it can undergo decomposition at high temperatures and may react with certain materials.

Property	Description	Source
Chemical Stability	Stable under normal conditions.	[4]
Reactivity	Reacts with alkali and alkaline earth metals (e.g., sodium, potassium, powdered aluminum).[2]	[2]
Decomposition	When heated to decomposition, it emits toxic fumes of hydrogen chloride and hydrogen fluoride.[2]	[2]
Flammability	Non-flammable.	[2]

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical properties of chloropentafluoroethane, based on established international standards.

Determination of Boiling Point (Based on ASTM D1078)

The boiling point of chloropentafluoroethane can be determined using a method adapted from ASTM D1078 for volatile organic liquids.[1][4][5][6]

Principle: This method involves the distillation of the liquid and the observation of the temperature at which the liquid and vapor phases are in equilibrium at atmospheric pressure.

Apparatus:

• Distillation flask

• Condenser

• Adapter

• Receiving graduate

• Calibrated thermometer or thermocouple

• Heating mantle or bath

Procedure:

• A sample of liquid chloropentafluoroethane is placed in the distillation flask.

• The flask is connected to the condenser, with the thermometer positioned so that the top of the bulb is level with the bottom of the side arm of the flask.

• The condenser is cooled using a circulating fluid.

• The sample is heated gently.

• The temperature at which the first drop of condensate falls from the condenser into the receiving graduate is recorded as the initial boiling point.

• The temperature is continuously monitored as the distillation proceeds. The boiling range can be recorded. For a pure substance, the boiling point should remain constant.

Determination of Melting Point (Based on OECD Guideline 102)

The melting point of solidified chloropentafluoroethane can be determined using the capillary tube method as described in OECD Guideline 102.[7][8][9][10][11]

Principle: A small, solidified sample in a capillary tube is heated, and the temperature at which the substance transitions from a solid to a liquid is observed.

Apparatus:

• Melting point apparatus with a heating block or bath

• Capillary tubes

• Thermometer or temperature sensor

• Cryostat for sample solidification

Procedure:

• A small amount of liquid chloropentafluoroethane is introduced into a capillary tube and then solidified by cooling in a cryostat.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a slow, controlled rate.

• The temperature at which the first signs of melting are observed and the temperature at which the last solid particle disappears are recorded to define the melting range.

Determination of Vapor Pressure (Based on OECD Guideline 104)

The vapor pressure of chloropentafluoroethane can be measured using a static vapor pressure method as outlined in OECD Guideline 104.[12][13][14][15][16]

Principle: The pressure exerted by the vapor in equilibrium with the liquid is measured at a constant temperature in a closed system.

Apparatus:

• Constant temperature bath

• Sample vessel

• Pressure transducer or manometer

• Vacuum pump

Procedure:

• A small amount of liquid chloropentafluoroethane is introduced into the sample vessel.

• The sample is degassed to remove any dissolved air by freeze-pump-thaw cycles.

• The sample vessel is placed in a constant temperature bath and allowed to reach thermal equilibrium.

• The pressure of the vapor in the headspace above the liquid is measured using the pressure transducer.

• Measurements are repeated at different temperatures to obtain a vapor pressure curve.

Determination of Water Solubility (Based on OECD Guideline 105)

The water solubility of chloropentafluoroethane can be determined using the flask method described in OECD Guideline 105.[3][17][18][19][20]

Principle: A saturated solution of the substance in water is prepared, and the concentration of the dissolved substance is determined analytically.

Apparatus:

• Constant temperature shaker bath

• Separatory funnel or centrifugation equipment

• Analytical instrument (e.g., Gas Chromatograph)

Procedure:

• An excess amount of liquid chloropentafluoroethane is added to a known volume of deionized water in a sealed flask.

• The flask is agitated in a constant temperature shaker bath for a sufficient period to reach equilibrium (e.g., 24-48 hours).

• The mixture is allowed to stand to separate the excess undissolved substance from the aqueous phase. If necessary, centrifugation is used.

• A sample of the aqueous phase is carefully withdrawn.

• The concentration of chloropentafluoroethane in the aqueous sample is determined using an appropriate analytical method, such as gas chromatography.

Determination of Density (Based on OECD Guideline 109)

The density of liquid chloropentafluoroethane can be determined using a pycnometer as described in OECD Guideline 109.[21][22][23][24][25]

Principle: The mass of a known volume of the substance is determined.

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Thermostatic bath

• Analytical balance

Procedure:

• The empty pycnometer is weighed.

• The pycnometer is filled with liquid chloropentafluoroethane at a controlled temperature.

• The filled pycnometer is weighed.

• The weight of the substance is determined by difference.

• The density is calculated by dividing the mass of the substance by the known volume of the pycnometer.

Visualizations

Thermal Decomposition Pathway of Chloropentafluoroethane

The following diagram illustrates the logical pathway for the thermal decomposition of chloropentafluoroethane, which results in the formation of toxic and corrosive gases.

Caption: Thermal decomposition of Chloropentafluoroethane.

Experimental Workflow for Gas Chromatography Analysis

The following diagram outlines a typical workflow for the quantitative analysis of chloropentafluoroethane in a sample matrix using gas chromatography, based on principles from NIOSH Method 1018.[26][27][28][29]

Caption: Gas Chromatography analysis workflow.

References

• 1. store.astm.org [store.astm.org]
• 2. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 3. oecd.org [oecd.org]
• 4. store.astm.org [store.astm.org]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. store.astm.org [store.astm.org]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 10. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 11. oecd.org [oecd.org]
• 12. consilab.de [consilab.de]
• 13. oecd.org [oecd.org]
• 14. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google Books [books.google.com.sg]
• 15. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 19. filab.fr [filab.fr]
• 20. researchgate.net [researchgate.net]
• 21. oecd.org [oecd.org]
• 22. oecd.org [oecd.org]
• 23. oecd.org [oecd.org]
• 24. oecd.org [oecd.org]
• 25. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 26. cdc.gov [cdc.gov]
• 27. File:NIOSH Manual of Analytical Methods - 1018-2.pdf - Wikimedia Commons [commons.wikimedia.org]
• 28. cdc.gov [cdc.gov]
• 29. NIOSH Manual of Analytical Methods (2014-151) | NIOSH | CDC [cdc.gov]

An In-depth Technical Guide to Chloropentafluoroethane (CAS No. 76-15-3)

For Researchers, Scientists, and Professionals in Chemical and Environmental Sciences

Abstract

This technical guide provides a comprehensive overview of chloropentafluoroethane (CFC-115), a chlorofluorocarbon with the CAS number 76-15-3. Historically used as a refrigerant and propellant, its production and use have been largely phased out under the Montreal Protocol due to its significant ozone-depleting potential and high global warming potential. This document details its chemical and physical properties, industrial synthesis and purification processes, analytical methodologies for its detection, and its environmental fate and toxicity. While this guide is intended for a scientific audience, it is important to note that extensive literature review reveals no significant application of chloropentafluoroethane in drug development or biological signaling pathways.

Chemical and Physical Properties

Chloropentafluoroethane is a colorless and odorless gas with a slight ethereal odor.[1][2][3] It is typically shipped as a liquefied compressed gas.[1] It is a non-combustible substance.[3][4]

Table 1: Physical and Chemical Properties of Chloropentafluoroethane

Property	Value	Unit	Reference(s)
Molecular Formula	C₂ClF₅	-	[2][4]
Molecular Weight	154.47	g/mol	[2][4][5]
Boiling Point	-38.97	°C	[5]
Melting Point	-106	°C	[5]
Vapor Pressure	7.9	atm at 21°C	[6]
Vapor Density	5.55 (air = 1)	-	[2]
Water Solubility	0.006% at 25°C	-	[7]
LogP (Octanol/Water Partition Coefficient)	2.47 (estimated)	-	[8]
Ionization Potential	12.96	eV	[2]

Table 2: Thermodynamic Properties of Chloropentafluoroethane

Property	Value	Unit	Reference(s)
Standard Molar Enthalpy of Formation (gas, 298.15 K)	-1133	kJ/mol	[5]
Molar Enthalpy of Fusion	1.878	kJ/mol	[5]
Enthalpy of Vaporization	19.41	kJ/mol	[5]
Critical Temperature	80.00	°C	[9]
Critical Pressure	3.123	MPa	[5]
Critical Density	0.5923	g/cm³	[5]
Liquid Density (at boiling point)	1546.641	kg/m ³	[9]
Gas Density (at boiling point)	8.404	kg/m ³	[9]

Synthesis and Purification

Industrial Synthesis

One of the industrial routes for the synthesis of chloropentafluoroethane involves the fluorination of dichlorotetrafluoroethane (B1200811) (CFC-114). While specific, detailed experimental protocols for laboratory synthesis are not prevalent in publicly accessible literature, patent documents describe the industrial processes. For instance, chloropentafluoroethane can be synthesized from dichlorotetrafluoroethane and hydrofluoric acid.

Another significant industrial context for chloropentafluoroethane is its presence as a byproduct in the synthesis of pentafluoroethane (B1204445) (HFC-125), a common refrigerant replacement.[10][11] The production of HFC-125 often leads to a mixture containing chloropentafluoroethane, which necessitates a purification step.[10][11]

Purification by Extractive Distillation

Due to the close boiling points of pentafluoroethane (-48.5°C) and chloropentafluoroethane (-38.7°C), their separation by conventional distillation is challenging.[12] Industrial purification is often achieved through extractive distillation.[1][10][11][12]

Experimental Protocol (Industrial Process):

The general principle of extractive distillation involves introducing a third component, an extraction agent, into the mixture of pentafluoroethane and chloropentafluoroethane.[1][10][11] This agent alters the relative volatilities of the two components, facilitating their separation in a distillation column.[1][10][11]

• Feed Mixture : A mixture of pentafluoroethane (HFC-125) and chloropentafluoroethane (CFC-115) is fed into an extractive distillation column.[10][11]

• Extraction Agent : An appropriate extraction agent is continuously fed to the column, typically at a point above the feed entry. Suitable agents mentioned in patent literature include various fluorocarbons, acetals (like dimethoxymethane), and certain alcohols or ketones.[1][10][12]

• Distillation : The column is operated under specific temperature and pressure conditions. The extraction agent selectively increases the volatility of one component over the other. In this case, chloropentafluoroethane is typically recovered as the more volatile component from the top of the column (distillate).[10][11]

• Bottoms Product : The less volatile component, pentafluoroethane, is discharged from the bottom of the column along with the extraction agent.[10][11]

• Solvent Recovery : The pentafluoroethane is then separated from the extraction agent in a subsequent distillation step, and the extraction agent is recycled back into the extractive distillation column.[10][11]

Figure 1: Extractive Distillation for CFC-115 Purification

Analytical Methodology

The detection and quantification of chloropentafluoroethane, particularly in environmental samples, are primarily performed using gas chromatography (GC).

Experimental Protocol (General Analytical Method): Purge and Trap GC-MS

This method is commonly used for the analysis of volatile organic compounds (VOCs) like chloropentafluoroethane in water and air samples.[13][14][15][16]

• Sample Collection : Air samples are collected in specialized canisters or sorbent tubes. Water samples are collected in vials with zero headspace.

• Purging : An inert gas (e.g., helium or nitrogen) is bubbled through the aqueous sample or passed over the sorbent tube.[13][16] This process, known as purging, transfers the volatile chloropentafluoroethane from the sample matrix into the gas phase.[13][16]

• Trapping : The gas stream from the purging step is passed through a trap containing adsorbent materials.[13][16] The adsorbents capture and concentrate the chloropentafluoroethane and other VOCs, while the inert purge gas is vented.[16]

• Desorption : The trap is rapidly heated, causing the trapped compounds to be released (desorbed) into a small volume of gas.[13]

• Injection and Separation : The desorbed gas is injected into a gas chromatograph. The GC column separates the components of the mixture based on their volatility and interaction with the stationary phase.

• Detection : The separated components elute from the column and enter a detector. A mass spectrometer (MS) is commonly used for positive identification and quantification based on the mass-to-charge ratio of the fragmented molecules.[14] An electron capture detector (ECD) is also highly sensitive to halogenated compounds.

Figure 2: Purge and Trap GC-MS Workflow for CFC-115 Analysis

Safety and Toxicity

Chloropentafluoroethane is considered to have low acute toxicity.[17] However, at high concentrations, it can act as an asphyxiant by displacing oxygen.[6] Inhalation of high concentrations may cause dizziness, incoordination, narcosis, and cardiac arrhythmias.[7] Direct contact with the liquefied gas can cause frostbite.[7][8]

Table 3: Toxicity Data for Chloropentafluoroethane

Endpoint	Value/Observation	Species	Route	Reference(s)
NIOSH Recommended Exposure Limit (REL)	1000 ppm (6320 mg/m³) TWA	Human	Inhalation	[6]
Primary Hazards	Asphyxiation at high concentrations, frostbite from liquid contact	Human	Inhalation, Dermal	[6][7][8]
Target Organs	Skin, Central Nervous System, Cardiovascular System	Human	Inhalation, Dermal	[7]
Incompatible Materials	Alkalis, alkaline earth metals (e.g., powdered aluminum, sodium, potassium, zinc)	-	-	[8]

Environmental Fate and Impact

Chloropentafluoroethane is a highly stable compound in the troposphere.[4] Its persistence and eventual migration to the stratosphere contribute to ozone depletion.

Environmental Fate

• Atmospheric Fate : Due to its high vapor pressure, chloropentafluoroethane released to the environment will exist predominantly in the gas phase.[4] It is largely inert to reaction with hydroxyl radicals in the troposphere, leading to a long atmospheric lifetime.[4][18][19] It eventually diffuses into the stratosphere, where it undergoes photolysis by high-energy UV radiation, releasing chlorine atoms that catalytically destroy ozone.[4]

• Soil and Water : If released to soil or water, it is expected to volatilize rapidly.[4] Biodegradation is not expected to be a significant fate process.[8] The estimated bioconcentration factor (BCF) is low, suggesting a low potential for bioaccumulation in aquatic organisms.[8]

Table 4: Environmental Impact of Chloropentafluoroethane

Parameter	Value	Reference(s)
Ozone Depletion Potential (ODP)	0.6	[20][21]
Global Warming Potential (GWP, 100-year)	7,670	[21][22]
Atmospheric Lifetime	~330 years	[4]

Decomposition

When heated to decomposition, or in contact with hot surfaces or flames, chloropentafluoroethane can produce toxic and corrosive fumes, including hydrogen fluoride (B91410) and hydrogen chloride.[4][8][23]

Figure 3: Decomposition Pathway of CFC-115

Regulatory Status and Applications

Due to its detrimental environmental effects, chloropentafluoroethane is classified as a Class I ozone-depleting substance.[4] Its production for dispersive uses was phased out under the Montreal Protocol on Substances that Deplete the Ozone Layer.[6]

Historically, its primary applications were:

• Refrigerant : Known as R-115, it was used in low-temperature refrigeration systems, often in an azeotropic mixture with chlorodifluoromethane (B1668795) (R-22) to form R-502.[24]

• Propellant : It was used as a propellant for food aerosols.[4]

• Dielectric Gas : Its inertness and high dielectric strength made it suitable for certain electrical applications.[4]

Relevance to Drug Development and Signaling Pathways

A thorough review of scientific literature and chemical databases does not indicate any established role for chloropentafluoroethane in biological signaling pathways or direct application in drug development. The properties that made it a useful industrial chemical (e.g., inertness, volatility) are generally not conducive to interactions with biological systems in a therapeutic or signaling context. The target audience of "drug development professionals" for a guide on this compound is atypical; the information presented here is most relevant to environmental scientists, atmospheric chemists, and professionals dealing with the legacy and remediation of halogenated hydrocarbons.

Conclusion

Chloropentafluoroethane (CAS 76-15-3) is a well-characterized chlorofluorocarbon with a legacy of industrial use and significant environmental impact. While its production is now heavily restricted, its long atmospheric lifetime ensures its continued presence in the atmosphere for the foreseeable future, making its study relevant from an environmental monitoring and atmospheric chemistry perspective. The technical data and methodologies summarized in this guide provide a comprehensive resource for scientists and researchers in these fields. There is no current evidence to suggest its utility in the fields of pharmacology or drug development.

References

• 1. EP1153907B1 - Purification process of pentafluoroethane (HFC-125) - Google Patents [patents.google.com]
• 2. CHLOROPENTAFLUOROETHANE | Occupational Safety and Health Administration [osha.gov]
• 3. CHLOROPENTAFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chloropentafluoroethane [chemister.ru]
• 6. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Chloropentafluoroethane [cdc.gov]
• 8. chemicalbook.com [chemicalbook.com]
• 9. encyclopedia.airliquide.com [encyclopedia.airliquide.com]
• 10. Process for producing pentafluoroethane - Patent CA-2197171-C - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. US6175045B1 - Process for the preparation of pentafluoroethane - Google Patents [patents.google.com]
• 12. US5087329A - Process for separating pentafluoroethane from a mixture of halogenated hydrocarbons containing chloropentafluoroethane - Google Patents [patents.google.com]
• 13. charslton.com [charslton.com]
• 14. gcms.cz [gcms.cz]
• 15. agilent.com [agilent.com]
• 16. Purge and Trap Overview | Teledyne LABS [teledynelabs.com]
• 17. epa.gov [epa.gov]
• 18. courses.seas.harvard.edu [courses.seas.harvard.edu]
• 19. brainly.com [brainly.com]
• 20. Ozone depletion potential - Wikipedia [en.wikipedia.org]
• 21. epa.gov [epa.gov]
• 22. ozone.unep.org [ozone.unep.org]
• 23. Prolonged respiratory symptoms caused by thermal degradation products of freons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. chloropentafluoroethane, 76-15-3 [thegoodscentscompany.com]

An In-Depth Technical Guide to the Thermodynamic Properties of CFC-115

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane, commonly known as CFC-115 or R-115, is a chlorofluorocarbon (CFC) that historically found use as a refrigerant.[1] Due to its significant ozone depletion potential and high global warming potential, its production and consumption have been phased out under the Montreal Protocol.[1][2] Despite its discontinued (B1498344) use, a thorough understanding of its thermodynamic properties remains crucial for assessing its environmental impact, managing existing stocks, and for academic and research purposes in the fields of thermodynamics and fluid properties. This technical guide provides a comprehensive overview of the core thermodynamic properties of CFC-115, details the experimental methodologies used for their determination, and presents the data in a clear and accessible format.

Core Thermodynamic Properties of CFC-115

The following tables summarize the key thermodynamic and physical properties of CFC-115, compiled from various scientific sources.

Table 1: General and Physical Properties of CFC-115

Property	Value	Source(s)
Chemical Formula	C₂ClF₅	[3]
Molar Mass	154.466 g/mol	[4]
Boiling Point (at 1 atm)	-39.1 °C (-38.4 °F; 234.1 K)	[1]
Melting Point	-99.4 °C (-146.9 °F; 173.8 K)	[4]
Liquid Density (at boiling point)	1546.641 kg/m ³	[4]
Gas Density (at boiling point, 1 atm)	8.404 kg/m ³	[4]
Vapor Density (relative to air)	5.55	[5]

Table 2: Critical Point and Vapor Pressure Data for CFC-115

Property	Value	Source(s)
Critical Temperature	80.00 °C (176.0 °F; 353.15 K)	[3][4]
Critical Pressure	3.157 MPa (31.57 bar; 457.9 psi)	[4]
Critical Density	612.96 kg/m ³	[4]
Vapor Pressure (at 21.1 °C / 70 °F)	0.800 MPa (7.9 atm)	[5][6]

Table 3: Environmental Properties of CFC-115

Property	Value	Source(s)
Ozone Depletion Potential (ODP)	0.400	[3]
Global Warming Potential (GWP, 100-year)	10300	[3]
Atmospheric Lifetime	1700 years	[3]

Experimental Protocols for Determining Thermodynamic Properties

Vapor Pressure Measurement

The vapor pressure of a substance at a given temperature is a fundamental thermodynamic property. Two common methods for its determination are the static method and the dynamic (or ebulliometric) method.

• Static Method: A sample of the substance is placed in a thermostatically controlled, evacuated container. The pressure exerted by the vapor in equilibrium with the liquid is measured directly using a pressure transducer. This method is suitable for a wide range of pressures.

• Ebulliometric (Dynamic) Method: This technique involves measuring the boiling temperature of the liquid at a controlled pressure. An ebulliometer is used to maintain a constant pressure over the liquid, and the temperature at which the liquid boils is precisely measured. By varying the pressure, the vapor pressure curve can be determined.

Density Measurement

The density of a fluid is its mass per unit volume. For liquids and gases, this property is highly dependent on temperature and pressure.

• Pycnometry: A pycnometer is a flask with a precisely known volume. The density of a liquid can be determined by weighing the pycnometer empty, then filled with the liquid, and finally filled with a reference substance of known density (like water). Gas pycnometry, often using helium, is employed to determine the skeletal density of solids and powders by measuring the displaced volume of gas.[1][4][7][8][9]

• Vibrating Tube Densitometer: This instrument measures the density of a fluid by passing it through a U-shaped tube that is electronically vibrated. The density of the fluid affects the resonant frequency of the tube's vibration, which can be measured with high precision.[1]

Enthalpy of Vaporization Measurement

The enthalpy of vaporization (or latent heat of vaporization) is the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure.

• Calorimetry: This is the most direct method for measuring enthalpy changes.

  • Adiabatic Calorimetry: In an adiabatic calorimeter, the sample is heated electrically, and the energy required to vaporize a known mass of the substance is measured while ensuring no heat is exchanged with the surroundings.

  • Differential Scanning Calorimetry (DSC): A small sample of the liquid is heated in a pan, and the heat flow into the sample is measured relative to an empty reference pan. As the substance vaporizes, the instrument measures the energy absorbed, from which the enthalpy of vaporization can be calculated.[10]

Critical Point Determination

The critical point is the temperature and pressure at which the liquid and gas phases of a substance become indistinguishable.

• Sealed Tube Method: A small amount of the liquid is sealed in a transparent, high-strength tube. The tube is then slowly heated. As the temperature approaches the critical temperature, the meniscus separating the liquid and vapor phases will broaden and eventually disappear. The temperature and pressure at which this occurs are the critical temperature and critical pressure.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the study of thermodynamic properties.

Workflow for Vapor Pressure Determination

References

• 1. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 2. researchgate.net [researchgate.net]
• 3. ised-isde.canada.ca [ised-isde.canada.ca]
• 4. encyclopedia.airliquide.com [encyclopedia.airliquide.com]
• 5. researchgate.net [researchgate.net]
• 6. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Calorimetric Determination of Enthalpies of Vaporization | NIST [nist.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. srd.nist.gov [srd.nist.gov]
• 10. Procedure for Critical Experiment [lib.ncsu.edu]

chloropentafluoroethane safety data sheet

An In-depth Technical Guide to the Safety of Chloropentafluoroethane (CFC-115)

Introduction

Chloropentafluoroethane, also known as CFC-115 or R-115, is a chlorofluorocarbon with the chemical formula C2ClF5.[1] Historically, it was utilized as a refrigerant and a propellant in aerosol applications.[1][2] However, due to its significant ozone-depleting potential and its nature as a potent greenhouse gas, its production and consumption have been regulated under the Montreal Protocol since January 1, 1996.[1][3] This guide provides a comprehensive overview of the safety data for chloropentafluoroethane, compiled for researchers, scientists, and professionals in drug development who may encounter this substance in legacy systems or specialized applications.

Physical and Chemical Properties

Chloropentafluoroethane is a colorless, non-combustible gas with a faint, ether-like odor.[4][5] It is typically shipped as a liquefied gas under its own vapor pressure.[4] The physical and chemical characteristics are essential for understanding its behavior under various laboratory and industrial conditions.

Property	Value
Molecular Formula	C2ClF5
Molar Mass	154.466 g/mol [1][6]
Boiling Point	-39.1 °C to -38 °F at 760 mmHg[1][4][7]
Melting Point	-106 °C to -99 °C[1][4][8]
Vapor Pressure	7.9 atm at 70°F (21°C)[1][7]
Vapor Density	5.33 to 5.55 (Air = 1)[8]
Density (liquid)	1.568 g/cm³[7]
Solubility in Water	0.006% at 77°F (59 mg/L)[1][7]
Flash Point	70°C to 70.4°C[1][7][9]
logP (o/w)	2.47 (estimated)[3][7]
Ionization Potential	12.96 eV

Hazard Identification and GHS Classification

Chloropentafluoroethane is classified as hazardous under the Globally Harmonized System (GHS). The primary hazards are associated with its state as a liquefied gas and its effects upon inhalation at high concentrations.

Hazard Class	GHS Category	Hazard Statement
Gases under pressure	Liquefied gas	H280: Contains gas under pressure; may explode if heated[10]
Skin corrosion/irritation	Category 2	H315: Causes skin irritation[10]
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation[10]
Specific target organ toxicity – Single exposure	Category 3	H335: May cause respiratory irritation[10]
Specific target organ toxicity – Single exposure	Category 3	H336: May cause drowsiness or dizziness[10]
Hazardous to the ozone layer	Category 1	H420: Harms public health and the environment by destroying ozone in the upper atmosphere[10]

Precautionary Statements (GHS US): [10]

• P261: Avoid breathing fumes, gas, mist, spray, vapors.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: If on skin: Wash with plenty of soap and water.

• P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Toxicology and Health Effects

Exposure to chloropentafluoroethane can occur through inhalation or direct contact with the liquid. The vapor is heavier than air and can accumulate in low-lying areas, displacing oxygen and posing a risk of asphyxiation.[7]

Routes of Exposure and Effects:

• Inhalation: High concentrations can displace oxygen, leading to dizziness, lightheadedness, incoordination, narcosis, and asphyxiation.[2][5] It may also cause respiratory irritation, coughing, and shortness of breath.[2] Exposure can affect the heart, causing irregular heartbeat (cardiac arrhythmias).[2][5]

• Skin Contact: Direct contact with the rapidly evaporating liquid can cause frostbite and skin irritation.[2][10]

• Eye Contact: Contact with the liquefied gas may cause frostbite and severe, potentially permanent eye injury.[10]

Toxicity Endpoint	Result
Skin corrosion/irritation	Causes skin irritation[10]
Serious eye damage/irritation	Causes serious eye irritation[10]
Respiratory or skin sensitization	Not classified[10]
Germ cell mutagenicity	Not classified[10]
Carcinogenicity	Not classified[10]
Reproductive toxicity	Not classified[10]
STOT-single exposure	May cause respiratory irritation, drowsiness, or dizziness[10]
STOT-repeated exposure	Not classified[10]

Occupational Exposure Limits

To ensure worker safety, several regulatory bodies have established occupational exposure limits (OELs) for chloropentafluoroethane.

Agency	Limit Type	Value
ACGIH	TWA (8-hour)	1000 ppm[2][10][11]
NIOSH	REL TWA (10-hour)	1000 ppm (6320 mg/m³)[2][10][11]
OSHA	PEL (8-hour)	1000 ppm (6320 mg/m³)[12]

Fire and Explosion Hazards

Chloropentafluoroethane is a non-flammable gas.[5][7] However, containers of the liquefied gas may explode when heated.[2][4][7]

Hazard	Description
Flammability	Non-flammable gas; may burn but does not ignite readily[7][9]
Explosion Hazard	Containers may explode when heated[2][4][7]
Hazardous Decomposition Products	When heated to decomposition or in a fire, it can release toxic and corrosive fumes such as hydrogen fluoride, hydrogen chloride, and phosgene[2][7][9]
Extinguishing Media	Use an extinguishing agent suitable for the surrounding fire. Water spray can be used to cool fire-exposed containers[2][7]

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to minimize the risk of exposure and accidents.

Engineering Controls:

• Work should be conducted in a well-ventilated area.[7][10]

• Use local exhaust ventilation where the chemical may be released.[2]

• Oxygen detectors should be used where asphyxiating gases may be released.[10]

• Emergency eye wash fountains and safety showers should be readily available.[2][10]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical goggles or safety glasses are required. A face shield may also be necessary.[10]

• Hand Protection: Protective gloves, such as neoprene or cold-insulating gloves, should be worn to prevent skin contact and frostbite.[7][10]

• Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[2][7]

• Respiratory Protection: In case of inadequate ventilation, a positive pressure self-contained breathing apparatus (SCBA) or other suitable respirator should be used.[9][10]

Storage:

• Store in a dry, cool, well-ventilated area.[10]

• Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[10]

• Keep containers closed when not in use.[10]

Figure 1: Hazard and Personal Protective Equipment (PPE) Workflow.

First Aid and Emergency Procedures

In the event of exposure or an accidental release, immediate and appropriate action is crucial.

First Aid Measures:

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult, provide artificial respiration. Seek medical attention.[7]

• Skin Contact: For frostbite, rinse the affected area with plenty of lukewarm water. Do NOT remove clothing. Seek immediate medical attention. For irritation, wash with plenty of soap and water.[7][10]

• Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[7][10]

• Ingestion: Ingestion is an unlikely route of exposure. Do NOT induce vomiting. Rinse mouth and seek medical attention.[7][10]

Figure 2: First Aid Response Protocol for Exposure.

Accidental Release Measures:

• Evacuate unnecessary personnel and ensure adequate ventilation.[10]

• Stop the leak if it is safe to do so.[10]

• Do not touch spilled material.[11]

• For large spills, consider an initial downwind evacuation of at least 500 meters (1/3 mile).

Stability and Reactivity

Chloropentafluoroethane is thermally stable under normal conditions.[7] However, certain conditions and materials should be avoided.

• Conditions to Avoid: Heat, sparks, flames, and temperatures exceeding 50°C.[10] Contact with hot surfaces can cause decomposition.[7]

• Incompatible Materials: The substance is incompatible with alkali metals (like sodium and potassium), alkaline earth metals, and finely divided metals such as aluminum, magnesium, and zinc.[7][10] It is also incompatible with strong bases and strong oxidizing agents.[10]

Ecological Information

The primary ecological concern with chloropentafluoroethane is its impact on the ozone layer and its role as a greenhouse gas.

Ecological Parameter	Finding
Persistence and Degradability	Not readily biodegradable; persists in the environment for a very long time[7][10]
Bioaccumulation Potential	The potential for bioconcentration in aquatic organisms is low, with an estimated Bioconcentration Factor (BCF) of 20[7]
Mobility in Soil	Expected to have moderate mobility in soil based on an estimated Koc of 200[7]
Ozone Depletion	Classified as hazardous to the ozone layer[10]

Experimental Protocols

Safety Data Sheets (SDS) summarize the results of standardized safety testing but do not typically provide detailed experimental methodologies. The data presented in this guide are derived from tests conducted according to internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD) for chemical safety testing, the National Institute for Occupational Safety and Health (NIOSH) for exposure limits, and the American Conference of Governmental Industrial Hygienists (ACGIH).

For example:

• Acute toxicity data are often generated following OECD Test Guidelines (e.g., TG 403 for inhalation).

• Skin and eye irritation studies typically follow protocols like OECD TG 404 and TG 405, respectively.

• Occupational exposure limits are determined by agencies like NIOSH and ACGIH based on comprehensive reviews of animal and human exposure data, epidemiological studies, and risk assessments.

Researchers requiring the specific protocols used to generate a particular data point should consult the primary scientific literature or the detailed substance registration dossiers submitted to regulatory bodies like the European Chemicals Agency (ECHA) or the U.S. Environmental Protection Agency (EPA).

References

• 1. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 2. nj.gov [nj.gov]
• 3. chloropentafluoroethane, 76-15-3 [thegoodscentscompany.com]
• 4. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Chloropentafluoroethane [cdc.gov]
• 6. Chloropentafluoroethane | Gas Encyclopedia Air Liquide [encyclopedia.airliquide.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Gas detectors and respiratory protection equipments C2ClF5 (R115 - chloropentafluoroethane), CAS number 76-15-3 [en.gazfinder.com]
• 9. Chloropentafluoroethane(76-15-3) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. airgas.com [airgas.com]
• 12. csuci.edu [csuci.edu]

An In-depth Technical Guide on the Environmental Impact of Chloropentafluoroethane (CFC-115)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chloropentafluoroethane, also known as CFC-115, is a synthetic compound belonging to the chlorofluorocarbon (CFC) family. Historically utilized as a refrigerant, aerosol propellant, and in specialized dielectric applications, its production and consumption have been largely phased out under the Montreal Protocol due to its significant adverse environmental effects. This technical guide provides a comprehensive overview of the environmental impact of CFC-115, focusing on its ozone depletion potential (ODP), global warming potential (GWP), and atmospheric lifetime. Detailed experimental methodologies for determining these key parameters are presented, alongside quantitative data and visualizations of its atmospheric degradation pathway, to offer a thorough resource for the scientific community.

Introduction

Chloropentafluoroethane (C₂ClF₅) is a colorless, odorless, and chemically inert gas under normal conditions.[1][2] Its stability, which made it suitable for various industrial applications, is also the primary reason for its persistence in the atmosphere and its detrimental environmental impact.[3] Once released, CFC-115 is not readily removed by natural processes in the troposphere. It gradually migrates to the stratosphere, where it undergoes photodissociation by high-energy ultraviolet (UV) radiation, releasing chlorine atoms that catalytically destroy the ozone layer.[1][4] Furthermore, CFC-115 is a potent greenhouse gas, efficiently absorbing and re-emitting infrared radiation, thereby contributing to global warming.[5][6] This guide delves into the specifics of these environmental impacts, supported by scientific data and experimental evidence.

Quantitative Environmental Impact Data

The environmental impact of chloropentafluoroethane is primarily quantified by its Ozone Depletion Potential (ODP), Global Warming Potential (GWP), and atmospheric lifetime. These metrics provide a standardized way to compare its effects to other substances. The following tables summarize the key quantitative data for CFC-115.

Parameter	Value	Reference(s)
Chemical Formula	C₂ClF₅	[2]
Molar Mass	154.47 g/mol	[2]
CAS Number	76-15-3	[2]

Table 1: Physical and Chemical Properties of Chloropentafluoroethane

Parameter	Value	Notes	Reference(s)
Ozone Depletion Potential (ODP)	0.6	Relative to CFC-11 (ODP = 1)	[3]
Atmospheric Lifetime	492 ± 22 years	Determined using a whole atmosphere chemistry-climate model.	[5][7]
1020 - 1700 years	Range from various sources.	[5]
Global Warming Potential (GWP)
20-year GWP	6030	Relative to CO₂ (GWP = 1)	[5][7]
100-year GWP	7570	Relative to CO₂ (GWP = 1)	[5][7]
500-year GWP	7480	Relative to CO₂ (GWP = 1)	[5][7]

Table 2: Key Environmental Impact Parameters of Chloropentafluoroethane

Atmospheric Fate and Degradation

The environmental impact of CFC-115 is a direct consequence of its atmospheric journey and subsequent chemical breakdown. Being largely inert in the troposphere, it is not removed by common atmospheric oxidants like the hydroxyl radical (OH).[1] Over time, it is transported to the stratosphere.

In the stratosphere, high-energy UV radiation (wavelengths < 230 nm) leads to the photolysis of the C-Cl bond, which is weaker than the C-F bonds, releasing a chlorine atom. This process is the primary sink for CFC-115 in the atmosphere. The reaction with electronically excited oxygen atoms, O(¹D), also contributes to its degradation, albeit to a lesser extent.[8][9]

Atmospheric degradation pathway of CFC-115.

The released chlorine atom then participates in a catalytic cycle that efficiently destroys ozone molecules. A single chlorine atom can destroy thousands of ozone molecules before it is removed from the stratosphere.

Experimental Protocols

The determination of the environmental impact parameters of CFC-115 relies on a combination of laboratory measurements and atmospheric modeling.

Determination of Atmospheric Lifetime

The atmospheric lifetime (τ) of CFC-115 is determined by its global loss rate. The primary loss processes are stratospheric photolysis and reaction with O(¹D).

Methodology:

• Laboratory Kinetic Studies: The rate coefficients for the reaction of CFC-115 with O(¹D) are measured in the laboratory as a function of temperature.[8][9] This is often done using a competitive reaction method where the decay of O(¹D) is monitored in the presence of CFC-115 and a reference compound with a known reaction rate.

• Photolysis Cross-Section Measurement: The absorption cross-section of CFC-115 is measured in the laboratory as a function of wavelength and temperature using techniques like Fourier Transform Ultraviolet (FTUV) spectroscopy.[10]

• Atmospheric Modeling: The laboratory-derived kinetic data and photolysis cross-sections are used as inputs for 2-D or 3-D global atmospheric chemistry-climate models.[5][7] These models simulate the transport of CFC-115 into the stratosphere and its subsequent chemical destruction, allowing for the calculation of its global atmospheric lifetime.

Workflow for determining the atmospheric lifetime of CFC-115.

Determination of Ozone Depletion Potential (ODP)

The ODP of a substance is a relative measure of its effectiveness in destroying stratospheric ozone compared to CFC-11.

Methodology:

• Atmospheric Lifetime Calculation: The atmospheric lifetime of the compound is determined as described above.

• Modeling Ozone Destruction: Global atmospheric models are used to simulate the release of a given mass of CFC-115 and calculate the resulting ozone depletion over time.

• Comparison with CFC-11: The same model is used to simulate the ozone depletion caused by the release of an equal mass of CFC-11.

• ODP Calculation: The ODP is calculated as the ratio of the integrated ozone depletion caused by CFC-115 to that caused by CFC-11.

Determination of Global Warming Potential (GWP)

The GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide.

Methodology:

• Infrared Absorption Spectrum Measurement: The infrared absorption cross-section of CFC-115 is measured in the laboratory using Fourier Transform Infrared (FTIR) spectroscopy.[5][7] This determines the wavelengths at which the molecule absorbs thermal radiation.

• Radiative Efficiency Calculation: The measured infrared spectrum is used in a radiative transfer model to calculate the radiative efficiency of CFC-115, which is the measure of the change in radiative forcing per unit change in its atmospheric concentration.[5]

• Atmospheric Lifetime: The atmospheric lifetime of CFC-115 is a crucial input.

• GWP Calculation: The GWP is calculated by integrating the radiative forcing of a pulse emission of CFC-115 over a chosen time horizon (e.g., 20, 100, or 500 years) and dividing it by the integrated radiative forcing of an equal mass of CO₂ over the same period.[11]

Logical flow for the calculation of Global Warming Potential (GWP).

Regulatory Context and Alternatives

Due to its high ODP and GWP, the production and use of CFC-115 have been regulated under the Montreal Protocol on Substances that Deplete the Ozone Layer.[2] The protocol mandated a phase-out of CFCs in developed countries by 1996 and in developing countries by 2010.[6] This has led to a significant decrease in the atmospheric growth rate of CFC-115, although its long lifetime means it will persist in the atmosphere for centuries.

The search for alternatives has focused on compounds with low or zero ODP and lower GWP, such as hydrochlorofluorocarbons (HCFCs), hydrofluorocarbons (HFCs), and more recently, hydrofluoroolefins (HFOs). However, many of these alternatives also have environmental concerns, particularly their own GWPs, which are now being addressed through subsequent international agreements like the Kigali Amendment to the Montreal Protocol.

Conclusion

Chloropentafluoroethane (CFC-115) has a profound and long-lasting impact on the global environment. Its high ozone depletion potential and significant global warming potential, coupled with an exceptionally long atmospheric lifetime, underscore the importance of the international regulations that have curtailed its production and use. The experimental and modeling methodologies outlined in this guide provide the foundation for our understanding of the environmental fate of CFC-115 and other similar long-lived halogenated compounds. Continued atmospheric monitoring and research are crucial to track the recovery of the ozone layer and to assess the ongoing impact of persistent greenhouse gases on the Earth's climate system.

References

• 1. researchgate.net [researchgate.net]
• 2. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 3. epa.gov [epa.gov]
• 4. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]
• 5. ACP - Atmospheric lifetimes, infrared absorption spectra, radiative forcings and global warming potentials of NF3 and CF3CF2Cl (CFC-115) [acp.copernicus.org]
• 6. ozone.unep.org [ozone.unep.org]
• 7. researchgate.net [researchgate.net]
• 8. acd-ext.gsfc.nasa.gov [acd-ext.gsfc.nasa.gov]
• 9. O(1D) Kinetic Study of Key Ozone Depleting Substances and Greenhouse Gases | ESPO [espo.nasa.gov]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. Global warming potential - Wikipedia [en.wikipedia.org]

A Technical Guide to the Historical Use of Chloropentafluoroethane (R-115) as a Refrigerant

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical significance and application of chloropentafluoroethane, commonly known as R-115, as a refrigerant. Primarily utilized as a key component in the azeotropic blend R-502, R-115 played a crucial role in low and medium-temperature refrigeration systems for several decades. This document provides a comprehensive overview of its properties, applications, performance characteristics, and the environmental factors that led to its eventual phase-out.

Introduction to Chloropentafluoroethane (R-115)

Chloropentafluoroethane (CClF2CF3) is a chlorofluorocarbon (CFC) that was valued in the refrigeration industry for its chemical stability, non-flammability, and suitable thermodynamic properties.[1][2] As a standalone refrigerant, R-115 saw limited use. Its primary application was as a high-pressure component in the refrigerant blend R-502.[3]

Physicochemical and Environmental Properties

The distinct properties of R-115 and its common blend, R-502, are summarized below. This data is crucial for understanding their behavior in refrigeration systems and their environmental impact.

Table 1: Physical and Thermodynamic Properties of R-115

Property	Value
Chemical Formula	CClF₂CF₃
Molecular Weight	154.47 g/mol [3][4]
Boiling Point (at 1 atm)	-39.1 °C / -38.4 °F[1]
Critical Temperature	80.0 °C / 176.0 °F[3][4]
Critical Pressure	3.21 MPa / 453.8 psia[3][4]
ASHRAE Safety Classification	A1[3]

Table 2: Properties of R-502 Refrigerant Blend

Property	Value
Composition	48.8% R-22 (CHCIF₂) / 51.2% R-115 (CClF₂CF₃) by weight[3]
Molecular Weight	111.6 g/mol [5]
Boiling Point (at 1 atm)	-45.2 °C[5]
Critical Temperature	80.2 °C[5]
Critical Pressure	40.17 bar[5]

Table 3: Environmental Impact Data

Refrigerant	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP, 100-year)	Atmospheric Lifetime (years)
R-115	0.6[3]	7370[3]	1700[4]
R-502	0.33[3][6]	4657	-

Historical Applications and Performance

The primary use of R-115 was as a component of the azeotropic refrigerant blend R-502.[3] An azeotropic mixture maintains a constant boiling point and composition during phase changes, behaving like a single-component refrigerant. R-502 was widely adopted for low and medium-temperature commercial refrigeration applications, such as in supermarkets and for transport refrigeration.[6]

The blend was favored for its high volumetric refrigerating capacity and relatively low compressor discharge temperatures compared to other low-temperature refrigerants of its time, like R-22. This characteristic was particularly beneficial in single-stage compression systems, reducing the risk of compressor overheating and lubricant breakdown.

Experimental Protocols for Refrigerant Evaluation (Historical Context)

A typical experimental setup would involve a vapor compression refrigeration system test rig. This apparatus would consist of a compressor, condenser, expansion valve, and evaporator, along with instrumentation to measure temperature, pressure, and refrigerant flow rate at various points in the cycle.

Key experimental steps would have included:

• System Charging: The refrigeration system would be evacuated to remove air and moisture and then charged with the refrigerant under investigation (e.g., R-502).

• Establishing Steady-State Conditions: The system would be operated until key parameters such as evaporating and condensing temperatures and pressures stabilized.

• Data Acquisition:

  • Temperatures and pressures at the inlet and outlet of the compressor, condenser, expansion valve, and evaporator would be recorded.

  • The refrigerant mass flow rate would be measured using a flowmeter.

  • The power consumption of the compressor would be recorded.

• Performance Calculation:

  • Refrigerating Effect: Calculated from the change in enthalpy of the refrigerant across the evaporator and the mass flow rate.

  • Coefficient of Performance (COP): The ratio of the refrigerating effect to the compressor work input.

  • Volumetric Refrigerating Capacity: The refrigerating effect per unit volume of suction vapor.

  • Compressor Discharge Temperature: A critical parameter for assessing thermal stress on the compressor and lubricant.

These tests would be repeated under various simulated operating conditions (e.g., different evaporator and condenser temperatures) to map the refrigerant's performance across its intended application range.

The Phase-Out of R-115 and the Montreal Protocol

The significant environmental drawbacks of R-115 and other CFCs, namely their high Ozone Depletion Potential (ODP) and Global Warming Potential (GWP), led to international regulation. The Montreal Protocol on Substances that Deplete the Ozone Layer, signed in 1987, mandated the phasing out of the production and consumption of CFCs.[1][2][7][8]

As a result, the production of R-115 and, consequently, R-502 was discontinued (B1498344) in developed countries by the end of 1995.[5] This necessitated the development and adoption of alternative refrigerants with lower or zero ODP.

A simplified diagram of the vapor compression refrigeration cycle.

A comparison of the environmental impact of R-115, R-502, and their replacements.

Conclusion

Chloropentafluoroethane (R-115) was a historically significant refrigerant, primarily due to its role in the R-502 blend, which became an industry standard for low-temperature refrigeration. Its favorable thermodynamic properties contributed to efficient and reliable refrigeration systems. However, the severe environmental consequences of its high ozone depletion and global warming potentials led to its phase-out under the Montreal Protocol. The legacy of R-115 serves as a critical case study in the evolution of refrigerant technology, highlighting the ongoing need for environmentally benign and efficient solutions in the field of refrigeration and air conditioning.

References

• 1. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 2. Withdrawn and Discontinued Projects [ashrae.org]
• 3. hvac-buddy.com [hvac-buddy.com]
• 4. refrigerant-supply.com [refrigerant-supply.com]
• 5. Development of an Experimental Facility to Evaluate the Performance of Air-Cooled Automotive and Household Refrigerator Condensers Utilizing Ozone-Safe Refrigerants | IDEALS [ideals.illinois.edu]
• 6. researchgate.net [researchgate.net]
• 7. ASHRAE Refrigeration Resources [ashrae.org]
• 8. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Phase Diagram of Chloropentafluoroethane (R-115)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the phase diagram of chloropentafluoroethane, also known as R-115. The information is curated for researchers, scientists, and professionals in drug development who require precise thermophysical data and an understanding of phase behavior for process design, substance handling, and formulation.

Data Presentation

The fundamental thermophysical properties of chloropentafluoroethane (C₂ClF₅) that define its phase diagram are summarized in the tables below. These values have been compiled from various reputable sources to ensure accuracy and provide a solid basis for experimental and computational work.

Table 1: Key Phase Diagram Points for Chloropentafluoroethane

Property	Temperature (°C)	Temperature (K)	Pressure (bar)	Pressure (MPa)
Critical Point	80.00[1][2]	353.15	31.57[1]	3.157[1]
Triple Point	-99.40[1]	173.75	0.02189[1]	0.002189[1]
Boiling Point	-39.22[1]	233.93	1.013	0.1013
Melting Point	-99.44[1]	173.71	1.013	0.1013

Table 2: Additional Thermophysical Properties of Chloropentafluoroethane

Property	Value	Conditions
Molecular Mass	154.466 g/mol [1]	-
Critical Density	612.96 kg/m ³[1]	At Critical Point
Liquid Density	1546.641 kg/m ³[1]	At Boiling Point (1.013 bar)
Gas Density	8.404 kg/m ³[1]	At Boiling Point (1.013 bar)
Latent Heat of Vaporization	125.36 kJ/kg[1]	At Boiling Point (1.013 bar)
Latent Heat of Fusion	12.158 kJ/kg[1]	At Melting Point

Experimental Protocols

The determination of phase diagram data is crucial for understanding the behavior of a substance under different conditions. Below are detailed methodologies for key experiments to determine the critical and triple points, as well as vapor-liquid equilibrium data.

Determination of the Critical Point

The critical point, where the liquid and vapor phases become indistinguishable, can be determined experimentally by observing the disappearance of the meniscus.[3]

Methodology:

• Sample Preparation: A small, pure sample of chloropentafluoroethane is introduced into a high-pressure, temperature-controlled optical cell. The cell must be capable of withstanding pressures significantly above the critical pressure.

• Apparatus: The optical cell is placed in a thermostated bath with precise temperature control. A light source is positioned on one side of the cell, and a detector or microscope on the other to observe the liquid-vapor interface (meniscus).

• Experimental Procedure:

  • The cell is slowly heated at a constant rate. As the temperature approaches the critical temperature, the density of the liquid decreases while the density of the vapor increases.

  • The meniscus is carefully observed. The temperature and pressure at which the meniscus disappears, indicating a single homogeneous phase, are recorded as the critical temperature (Tc) and critical pressure (Pc).[3]

  • To ensure accuracy, the experiment is repeated with slow cooling, and the temperature and pressure at which the meniscus reappears are also recorded. The average of the heating and cooling observations is taken as the critical point.

Determination of the Triple Point

The triple point is the unique temperature and pressure at which the solid, liquid, and vapor phases of a substance coexist in thermodynamic equilibrium.[4]

Methodology:

• Sample Preparation: A high-purity sample of chloropentafluoroethane is placed in a sealed, evacuated cell.

• Apparatus: The cell is placed in a cryostat with highly precise temperature control. A calibrated thermometer and pressure transducer are connected to the cell.

• Experimental Procedure:

  • The sample is initially frozen by cooling it below its expected triple point temperature.

  • The temperature is then slowly increased. As the substance approaches the triple point, it will begin to melt and sublime simultaneously.

  • The temperature and pressure are monitored. The point at which solid, liquid, and vapor are all observed to be coexisting in a stable equilibrium is the triple point. This is characterized by a plateau in the temperature reading as the phase transitions occur.

  • The constant temperature and pressure recorded during this three-phase equilibrium are the triple point temperature (T_tp) and triple point pressure (P_tp).

Determination of Vapor-Liquid Equilibrium (VLE)

Vapor-liquid equilibrium data, which describes the composition of the vapor phase in equilibrium with the liquid phase at various temperatures and pressures, is essential for distillation and other separation processes.[5] A static analytical method is commonly employed for this purpose.[6][7]

Methodology:

• Apparatus: A magnetically stirred equilibrium cell made of a material compatible with chloropentafluoroethane (e.g., Hastelloy C-276) is used.[6] The cell is placed in a thermoregulated bath to maintain a constant temperature. The apparatus includes ports for introducing and sampling the liquid and vapor phases.

• Experimental Procedure:

  • A known amount of pure chloropentafluoroethane is charged into the evacuated equilibrium cell.

  • The cell is brought to the desired temperature and allowed to equilibrate with constant stirring to ensure thermal and phase equilibrium.

  • Once equilibrium is reached (indicated by a stable pressure reading), small samples of the liquid and vapor phases are withdrawn using microsamplers.[6][7]

  • The composition of each phase is then determined, typically using gas chromatography.[7]

  • This process is repeated at various temperatures to generate a vapor pressure curve.

Mandatory Visualization

The following diagrams illustrate the logical relationships within the phase diagram of chloropentafluoroethane and a typical experimental workflow for VLE determination.

Caption: Phase relationships of chloropentafluoroethane.

Caption: Workflow for VLE determination.

References

• 1. Chloropentafluoroethane | Gas Encyclopedia Air Liquide [encyclopedia.airliquide.com]
• 2. chloropentafluoroethane [stenutz.eu]
• 3. youtube.com [youtube.com]
• 4. Critical Point and Triple Point - Chemical Engineering World [chemicalengineeringworld.com]
• 5. Vapor–liquid equilibrium - Wikipedia [en.wikipedia.org]
• 6. Vapor-Liquid Equilibria (VLE or VLLE) - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 7. pubs.acs.org [pubs.acs.org]

Methodological &amp; Application

An In-depth Technical Guide on the PI3K/Akt/mTOR Pathway: Methodology & Application

Abstract

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway is a pivotal intracellular cascade that orchestrates a multitude of cellular functions, including proliferation, growth, survival, and metabolism.[1] Its frequent dysregulation is a hallmark of various human cancers, making it one of the most critical targets for drug development.[1][2] This technical guide offers a detailed examination of the pathway's core mechanics, comprehensive methodologies for key experimental analyses, and a summary of quantitative data for representative inhibitors. This document is tailored for researchers, scientists, and drug development professionals engaged in oncology and targeted therapeutics.

Core Signaling Pathway

The PI3K/Akt/mTOR pathway is typically activated by growth factors binding to receptor tyrosine kinases (RTKs).[3][4] This activation recruits and stimulates Class I PI3Ks, which then phosphorylate phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3).[1][4] The tumor suppressor PTEN antagonizes this step by dephosphorylating PIP3.[3][5] PIP3 acts as a docking site on the plasma membrane for proteins containing a Pleckstrin Homology (PH) domain, such as Akt (also known as Protein Kinase B) and phosphoinositide-dependent kinase-1 (PDK1).[3]

At the membrane, Akt is phosphorylated at threonine 308 by PDK1 and at serine 473 by mTOR Complex 2 (mTORC2), leading to its full activation.[3][6] Activated Akt then phosphorylates a wide array of downstream targets to regulate cellular processes. A key substrate is the TSC1/2 complex; phosphorylation by Akt inhibits this complex, relieving its suppression of the small GTPase Rheb.[7] This allows Rheb to activate mTOR Complex 1 (mTORC1), a master regulator of cell growth and protein synthesis.[7] Activated mTORC1 phosphorylates downstream effectors like S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1) to promote translation and cell proliferation.[3]

Caption: Overview of the PI3K/Akt/mTOR signaling cascade.

Experimental Protocols

Western Blotting for Pathway Activation Analysis

Western blotting is the standard method to assess the activation status of the PI3K/Akt/mTOR pathway by detecting the phosphorylation of its key components.[8]

Experimental Protocol:

• Cell Culture and Treatment:

  • Plate cells at a density that ensures they are in the logarithmic growth phase.

  • If necessary, serum-starve cells for 4-6 hours to reduce basal phosphorylation levels.[9]

  • Treat cells with varying concentrations of the test inhibitor or vehicle control (e.g., DMSO) for a predetermined time.

• Cell Lysis and Protein Extraction:

  • After treatment, place culture plates on ice and wash cells once with ice-cold phosphate-buffered saline (PBS).[10]

  • Lyse cells using an appropriate lysis buffer (e.g., RIPA buffer) supplemented with a cocktail of protease and phosphatase inhibitors to preserve phosphorylation states.[10]

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris. Collect the supernatant containing the protein extract.[9]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method like the BCA or Bradford assay to ensure equal protein loading.[10]

• SDS-PAGE and Membrane Transfer:

  • Add Laemmli sample buffer to the lysates and denature the proteins by boiling at 95-100°C for 5 minutes.[10]

  • Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-polyacrylamide gel and perform electrophoresis.[10]

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[10]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature with a blocking buffer (e.g., 5% w/v BSA in TBST) to prevent non-specific antibody binding. For phospho-antibodies, BSA is often preferred over milk.[11]

  • Incubate the membrane with primary antibodies specific for phosphorylated proteins (e.g., p-Akt Ser473, p-S6K Thr389) and total proteins (e.g., total Akt, total S6K) overnight at 4°C.[9]

  • Wash the membrane multiple times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[9]

  • Wash the membrane again to remove unbound secondary antibody.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.[10]

  • Capture the signal using a digital imaging system.

  • Perform densitometry analysis using software (e.g., ImageJ) to quantify band intensities. Normalize the phospho-protein signal to the corresponding total protein signal to account for loading variations.[9]

Caption: Standard experimental workflow for Western Blotting.

In Vitro Kinase Assay

This assay directly measures the enzymatic activity of a purified kinase (e.g., PI3K) to determine the direct inhibitory potential (IC₅₀ value) of a compound.[1]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a kinase reaction buffer (e.g., 50mM HEPES, pH 7.5; 50mM NaCl; 3mM MgCl₂; 0.025mg/ml BSA).[12]

  • Serially dilute the test inhibitor in DMSO, followed by a further dilution in the reaction buffer.

  • Prepare a solution of purified, recombinant kinase (e.g., PI3Kα) and its lipid substrate (e.g., PIP2).

• Kinase Reaction:

  • In a multi-well plate (e.g., 384-well), add the diluted inhibitor or vehicle control.[12]

  • Add the mixture of kinase and substrate to each well.

  • Pre-incubate the kinase with the inhibitor for a short period (e.g., 10 minutes) at room temperature.

  • Initiate the reaction by adding a solution of ATP.

  • Incubate for a defined period (e.g., 30-60 minutes) at room temperature or 30°C.

• Signal Detection:

  • Stop the reaction and measure the kinase activity. Several detection formats are available:

    • Luminescence-based (e.g., ADP-Glo™): This method quantifies the amount of ADP produced, which directly correlates with kinase activity. The remaining ATP is depleted, and the ADP is converted back to ATP, which is used to generate a luminescent signal with luciferase.[12]

    • Fluorescence-based (e.g., TR-FRET): This assay measures the phosphorylation of a substrate using a fluorescence resonance energy transfer signal.[13]

• Data Analysis:

  • Convert raw signals (luminescence or fluorescence) into percent inhibition relative to vehicle controls.

  • Plot percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

Quantitative Data of Pathway Inhibitors

The efficacy of various inhibitors targeting the PI3K/Akt/mTOR pathway has been extensively characterized. The table below summarizes the potency of several representative compounds against different nodes of the pathway.

Inhibitor	Target(s)	Type	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (nM) (p-Akt Inhibition)
Alpelisib	PI3Kα	Isoform-selective	5	290 (MCF7 cells)
Idelalisib	PI3Kδ	Isoform-selective	2.5	16 (JeKo-1 cells)
Copanlisib	Pan-PI3K	Pan-inhibitor	0.5-0.7	6-11 (Various cells)
Capivasertib	Pan-Akt	Allosteric inhibitor	7 (Akt1), 3 (Akt2)	390 (MCF7 cells)
Everolimus	mTORC1	Allosteric inhibitor	~2	~1-10 (Various cells)
Dactolisib	Dual PI3K/mTOR	Dual inhibitor	2-8 (PI3K), 3-6 (mTOR)	10-50 (Various cells)

Logical Framework for Therapeutic Targeting

Inhibiting different components of the PI3K/Akt/mTOR pathway leads to distinct biological outcomes and potential therapeutic advantages. The choice of inhibitor depends on the specific genetic alterations within a tumor and the desired therapeutic effect.

Caption: Logic of targeting different nodes in the pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Targeting the PI3K/Akt/mTOR pathway: effective combinations and clinical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Detection of phosphorylated Akt and MAPK in cell culture assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. promega.es [promega.es]
• 13. In Vitro PI3K Kinase Assay [bio-protocol.org]

Detecting Chloropentafluoroethane: A Technical Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core analytical methodologies for the detection and quantification of chloropentafluoroethane (CFC-115). It is designed to equip researchers, scientists, and professionals in drug development with the necessary knowledge to effectively monitor this compound in various matrices. This guide details experimental protocols, presents quantitative performance data, and visualizes analytical workflows.

Core Analytical Techniques

The primary methods for the detection of chloropentafluoroethane revolve around chromatographic and spectroscopic techniques. Gas chromatography (GC) is the most prevalent, often coupled with highly sensitive detectors such as an electron capture detector (ECD) or a mass spectrometer (MS). Infrared (IR) spectroscopy also serves as a valuable tool for gas-phase detection.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and analyzing volatile compounds like CFC-115. The choice of detector is crucial for achieving the desired sensitivity and selectivity.

• Gas Chromatography with Electron Capture Detection (GC-ECD): This is a highly sensitive method for detecting electrophilic compounds like chlorofluorocarbons.[1][2] The ECD is particularly well-suited for trace-level analysis of CFC-115 in environmental samples. A common approach involves a purge-and-trap system to extract and concentrate CFCs from water samples before introducing them into the GC-ECD system.[3] For air or gaseous samples, collection in Tedlar bags followed by analysis is a viable strategy.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides both separation and definitive identification of analytes.[1] This technique is invaluable for confirming the presence of CFC-115, especially in complex matrices where co-eluting compounds might interfere with other detectors. The mass spectrometer identifies compounds based on their unique mass spectra. Measurements of CFC-115 in atmospheric and firn samples have been conducted using Medusa gas chromatography-mass spectrometry (GCMS) techniques.[4][5]

Infrared (IR) Spectroscopy

Infrared spectroscopy is a non-destructive technique that can be used for the continuous monitoring of gases. It works on the principle that molecules absorb infrared radiation at specific frequencies characteristic of their structure. For chloropentafluoroethane, IR-based detectors offer a method for real-time gas analysis.[6]

Quantitative Data Summary

The performance of different analytical methods for chloropentafluoroethane detection is summarized in the tables below. This allows for a direct comparison of key analytical figures of merit.

Analytical Method	Matrix	Detection Limit (DL)	Notes
Infrared (IR) Spectroscopy	Gas	0.001 - 0.003 ppm	The detection limit can be influenced by the presence of interfering gases like water vapor and carbon dioxide. The dynamic range of some instruments can be up to five orders of magnitude.[7]

Further quantitative data for GC-based methods, such as limits of quantification, linearity, and precision, are highly dependent on the specific instrumentation, sample matrix, and experimental conditions. Researchers should validate these parameters for their specific application.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. The following sections outline typical experimental protocols for the analysis of chloropentafluoroethane.

Sample Preparation

The initial and one of the most critical steps in the analytical workflow is sample preparation.[8] The goal is to isolate and concentrate the analyte of interest while removing potential interferences.

Water Samples: Purge-and-Trap

This technique is used to extract volatile organic compounds (VOCs) like CFC-115 from aqueous samples.

• Sample Collection: Collect water samples in glass bottles with foil-lined caps, ensuring no headspace to prevent the partitioning of CFCs into the gas phase.[9]

• Purging: Place a known volume of the water sample into a stripping cell. An inert gas (e.g., nitrogen) is bubbled through the sample. The volatile CFC-115 is purged from the water and carried into the gas stream.

• Trapping: The gas stream is passed through a cold trap containing an adsorbent material (e.g., Porapak-T and Porasil-C). The CFCs are quantitatively collected on the trap at a low temperature (e.g., -30 °C).[3]

• Desorption: The trap is rapidly heated (e.g., to 95°C), releasing the trapped CFCs into the carrier gas stream of the gas chromatograph.[3]

Air and Gaseous Samples: Tedlar Bag Collection

• Sample Collection: Collect air or gas samples in inert Tedlar bags using a pump.

• Standard Preparation: Prepare vapor standards by injecting a known amount of the analyte into a Tedlar bag of a specific volume.[2]

• Injection: A gas-tight syringe is used to draw a known volume of the sample from the Tedlar bag and inject it into the gas chromatograph.

Gas Chromatography Analysis

The following provides a general procedure for the analysis of CFCs using GC. Specific parameters may need to be optimized for the instrument and application.

Instrumentation:

• Gas Chromatograph equipped with an Electron Capture Detector (ECD) or a Mass Spectrometer (MS).

• Chromatographic Column: A column suitable for the separation of volatile halocarbons, such as an Agilent PoraPLOT Q (0.32 mm x 25 m, 10 µm film thickness).[10]

GC Conditions (Example for GC-FID, adaptable for ECD/MS): [10]

• Carrier Gas: Helium at a constant pressure (e.g., 45 kPa).

• Injector: Valco valve injection system at 100 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 3 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Final hold: 150 °C for 15 minutes.

• Detector Temperature:

  • ECD: Typically around 300 °C.

  • MS Transfer Line: Typically 250-280 °C.

Calibration:

• Prepare a series of working standards by diluting a certified reference material of chloropentafluoroethane in a suitable solvent (for liquid injections) or inert gas (for gas injections).

• Analyze each standard under the same conditions as the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the analyte.

• Determine the concentration of CFC-115 in the samples by comparing their peak areas to the calibration curve.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the analysis of chloropentafluoroethane.

Caption: Purge-and-Trap GC Workflow for Water Samples.

Caption: Direct Injection GC Workflow for Gas Samples.

Caption: Logic for Selecting an Analytical Technique.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pnnl.gov [pnnl.gov]
• 3. USGS Groundwater Dating Lab [water.usgs.gov]
• 4. researchgate.net [researchgate.net]
• 5. acp.copernicus.org [acp.copernicus.org]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. advancedenergy.com [advancedenergy.com]
• 8. organomation.com [organomation.com]
• 9. noblegaslab.utah.edu [noblegaslab.utah.edu]
• 10. agilent.com [agilent.com]

In-Depth Technical Guide: Analysis of Chloropentafluoroethane (CFC-115) by Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodology for the identification and quantification of chloropentafluoroethane (CFC-115) using Gas Chromatography-Mass Spectrometry (GC-MS). The content covers sample preparation, instrumental analysis, data processing, and includes detailed experimental protocols.

Introduction

Chloropentafluoroethane, also known as CFC-115, is a chlorofluorocarbon with the chemical formula C₂ClF₅.[1] It is a colorless, odorless gas and has been used as a refrigerant and propellant.[1] Due to its ozone-depleting potential, its production and use have been regulated under the Montreal Protocol. Accurate and sensitive analytical methods are crucial for monitoring its presence in various matrices, particularly in the atmosphere. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the analysis of volatile organic compounds like chloropentafluoroethane due to its high sensitivity and specificity.

Physicochemical Properties and Mass Spectrometry Data

A summary of the key physicochemical properties of chloropentafluoroethane is presented in Table 1. This information is essential for understanding its behavior during chromatographic separation and mass spectrometric detection.

Table 1: Physicochemical Properties of Chloropentafluoroethane

Property	Value
Chemical Formula	C₂ClF₅
Molecular Weight	154.47 g/mol
CAS Number	76-15-3
Boiling Point	-38.7 °C
Synonyms	CFC-115, Freon 115, R-115

The mass spectrum of chloropentafluoroethane obtained by electron ionization (EI) is characterized by a specific fragmentation pattern. The key mass-to-charge ratios (m/z) for identification and quantification are listed in Table 2. The base peak is typically m/z 119, corresponding to the [C₂F₅]⁺ ion.

Table 2: Key Mass-to-Charge Ratios (m/z) for Chloropentafluoroethane from Electron Ionization Mass Spectrometry

m/z	Ion Fragment	Relative Abundance (%)	Role in Analysis
119	[C₂F₅]⁺	100	Quantifier Ion
85	[CClF₂]⁺	~80	Qualifier Ion
135	[C₂ClF₄]⁺	~40	Qualifier Ion
69	[CF₃]⁺	~30	Qualifier Ion
100	[C₂F₄]⁺	~20	Qualifier Ion

Experimental Protocol: GC-MS Analysis of Chloropentafluoroethane in Air

This protocol is based on the principles of US EPA Method TO-15 for the analysis of volatile organic compounds in air collected in specially-prepared canisters.[2]

Sample Collection and Preparation

• Sample Collection : Collect whole air samples in electropolished (e.g., SUMMA®) or silica-lined canisters. The canisters should be evacuated to <0.05 mm Hg before sampling.

• Pressurization : If necessary, pressurize the canisters with a known volume of high-purity nitrogen or zero air to a positive pressure to facilitate sample transfer.

• Internal Standard Spiking : Introduce a known amount of a gaseous internal standard (e.g., bromochloromethane, 1,4-difluorobenzene, or chlorobenzene-d5) into the canister before analysis.

Instrumental Analysis: GC-MS with Cryogenic Preconcentration

• Preconcentration :

  • Withdraw a known volume of the air sample (typically 100-500 mL) from the canister using a mass flow controller.

  • Pass the sample through a moisture removal system (e.g., a Nafion dryer).

  • Trap the volatile organic compounds on a multi-sorbent or glass bead trap at a cryogenic temperature (e.g., -150 °C).[3]

  • After trapping, rapidly heat the trap to desorb the analytes onto the GC column.

• Gas Chromatography (GC) Conditions : A representative set of GC conditions is provided in Table 3.

  Table 3: Gas Chromatography Parameters

Parameter	Value
GC Column	DB-624, 60 m x 0.32 mm ID, 1.8 µm film thickness (or equivalent)
Carrier Gas	Helium, constant flow at 2 mL/min
Oven Program	35 °C (hold for 5 min), ramp at 10 °C/min to 160 °C, then ramp at 25 °C/min to 230 °C (hold for 5 min)[4]
Injector	Split/Splitless, operated in splitless mode during desorption from the preconcentrator
Injector Temperature	200 °C
Estimated Retention Time	~7-9 minutes (dependent on the specific instrument and conditions)

• Mass Spectrometry (MS) Conditions : The mass spectrometer parameters are outlined in Table 4.

  Table 4: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	200 °C
Acquisition Mode	Full Scan (m/z 45-200) or Selected Ion Monitoring (SIM) for higher sensitivity
SIM Ions	m/z 119 (quantifier), 85, 135 (qualifiers)

Data Analysis and Quantification

The workflow for data analysis is depicted in the following diagram.

Caption: Data analysis workflow for GC-MS analysis of chloropentafluoroethane.

• Qualitative Identification :

  • The primary identification is based on the retention time of the analyte matching that of a known standard analyzed under the same conditions.

  • Confirmation is achieved by comparing the ratios of the quantifier ion (m/z 119) to the qualifier ions (e.g., m/z 85, 135) in the sample to those in a standard.

• Quantitative Analysis :

  • An external calibration with an internal standard is typically used for quantification.

  • A calibration curve is generated by analyzing a series of standards of known concentrations. The curve plots the ratio of the peak area of chloropentafluoroethane to the peak area of the internal standard against the concentration of chloropentafluoroethane.

  • The concentration of chloropentafluoroethane in the sample is then calculated from its peak area ratio using the calibration curve.

Performance Characteristics

The performance of the GC-MS method for the analysis of chloropentafluoroethane is summarized in Table 5. The values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Table 5: Representative Method Performance Characteristics

Parameter	Typical Value	Notes
Linearity (r²)	> 0.995	Over the expected concentration range.
Method Detection Limit (MDL)	2 pptv (parts per trillion by volume)[5]	For air samples, highly dependent on preconcentration volume and instrument sensitivity.
Precision (%RSD)	< 15%	For replicate analyses of a standard.
Accuracy (% Recovery)	70-130%	From spiked samples or certified reference materials.

Experimental Workflow Diagram

The overall experimental workflow from sample collection to final analysis is illustrated below.

Caption: Overall experimental workflow for the GC-MS analysis of chloropentafluoroethane in air.

Conclusion

This technical guide outlines a robust and sensitive method for the analysis of chloropentafluoroethane by GC-MS. The use of cryogenic preconcentration allows for the detection of trace levels of this compound in air samples. Adherence to the detailed experimental protocol and quality control measures will ensure the generation of high-quality, defensible data for researchers, scientists, and drug development professionals.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. env.go.jp [env.go.jp]

An In-depth Technical Guide to the Handling and Storage of Chloropentafluoroethane in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the safe handling and storage of chloropentafluoroethane (CFC-115, R-115) in a laboratory setting. Adherence to these guidelines is crucial to mitigate risks and ensure a safe working environment.

Chemical and Physical Properties

Chloropentafluoroethane is a colorless, noncombustible gas with a slight, ethereal odor.[1][2][3] It is typically shipped as a liquefied compressed gas under its own vapor pressure.[1][2] Understanding its physical properties is the first step in safe handling.

Table 1: Physical Properties of Chloropentafluoroethane

Property	Value
Molecular Formula	C2ClF5
Molecular Weight	154.5 g/mol [2]
Boiling Point	-38°F (-39°C) at 760 mmHg[2][4]
Melting Point	-223°F (-106°C)[2]
Vapor Pressure	7.9 atm at 70°F (21°C)[2][4]
Vapor Density (Air = 1)	5.3 - 5.55[1][2][5]
Water Solubility	0.006% at 77°F (25°C)[2][6]
Appearance	Colorless gas[1][3]
Odor	Slight, ethereal odor[1][3]

Hazard Identification and Safety Precautions

Chloropentafluoroethane presents several hazards that laboratory personnel must be aware of.

Asphyxiation: As a gas heavier than air, it can displace oxygen in enclosed or poorly ventilated spaces, leading to dizziness, lightheadedness, and potentially asphyxiation without warning.[1][2][7]

Frostbite: Direct contact with the liquefied gas or rapidly expanding gas can cause severe frostbite and tissue damage.[1][2][7]

Container Rupture: Cylinders may rupture violently or rocket if exposed to prolonged heat or fire.[1][2]

Chemical Reactivity: While generally stable, it can react violently with certain substances.[5]

Table 2: Health and Safety Data for Chloropentafluoroethane

Hazard	Description
Inhalation	Can cause respiratory tract irritation.[5] High concentrations can lead to asphyxiation.[4][7]
Skin Contact	Contact with liquid can cause frostbite.[1][2][7] May cause skin irritation.[8]
Eye Contact	Contact with liquid can cause frostbite and serious eye irritation.[5][8]
Ingestion	Ingestion of the liquid can cause burns similar to frostbite.[9]
Reactivity	Incompatible with alkalis, alkaline earth metals (e.g., aluminum powder, sodium, potassium, zinc), strong oxidizing agents, and strong bases.[2][5][8]
Decomposition	Decomposes on contact with hot surfaces or flames, producing toxic fumes including hydrogen chloride and hydrogen fluoride.[6]

Table 3: Occupational Exposure Limits for Chloropentafluoroethane

Organization	Limit
NIOSH (REL)	TWA 1000 ppm (6320 mg/m³)[4]
OSHA (PEL)	TWA 1000 ppm (6320 mg/m³)[9]
ACGIH (TLV)	TWA 1000 ppm (6320 mg/m³)[9]

Experimental Protocols: Safe Handling and Use in the Laboratory

While specific experimental protocols will vary, the following general procedures must be followed when handling chloropentafluoroethane.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the necessary PPE. The following are minimum requirements:

• Eye Protection: Chemical safety goggles or a face shield must be worn.[8]

• Skin Protection: Wear suitable protective clothing.[6][8]

• Hand Protection: Cold-insulating gloves are required when handling cylinders or in situations where contact with the liquid is possible.[6][8]

• Respiratory Protection: Use in a well-ventilated area.[5][6] If ventilation is inadequate, a NIOSH-approved respirator is necessary.[8]

Caption: Personal Protective Equipment (PPE) workflow for handling chloropentafluoroethane.

General Handling Procedures

• Ventilation: Always handle chloropentafluoroethane in a well-ventilated area, preferably in a chemical fume hood.[5][6]

• Cylinder Handling:

  • Inspect cylinders for damage before use.

  • Secure cylinders in an upright position.[9]

  • Use a suitable pressure-reducing regulator.

  • Do not open the valve until the cylinder is connected to the equipment.[9]

  • Close the valve after each use and when the cylinder is empty.[9]

  • Use a backflow preventative device in the piping.[9]

• Material Compatibility: Use only equipment constructed of compatible materials.

• Ignition Sources: Although non-flammable, keep away from heat, sparks, and open flames as the gas can decompose into toxic substances.[6][8]

• Hygiene: Do not eat, drink, or smoke in areas where chloropentafluoroethane is handled.[7] Wash hands thoroughly after handling.

Storage Requirements

Proper storage is critical to maintaining a safe laboratory environment.

• Location: Store cylinders in a cool, dry, well-ventilated, and fireproof area.[6]

• Temperature: Do not expose cylinders to temperatures exceeding 50°C (122°F).[8] Protect from direct sunlight.[8]

• Segregation: Store away from incompatible materials such as alkalis, alkaline earth metals, strong oxidizing agents, and strong bases.[2][5][8]

• Inventory Management:

  • Maintain a chemical inventory.[10]

  • Label all containers with the purchase date and the date opened.[10]

  • Regularly inspect containers for damage or leaks.[10]

Caption: Key storage guidelines for chloropentafluoroethane cylinders.

Emergency Procedures

Spills and Leaks

• Evacuation: Evacuate the area immediately. For a large spill, consider an initial downwind evacuation of at least 500 meters (1/3 mile).[2]

• Ventilation: Increase ventilation to the area.

• Leak Stoppage: If it can be done without risk, stop the leak.[1]

• Water Spray: Use a water spray to reduce vapors or divert the vapor cloud.[1] Do not direct water at the source of the leak.[1]

• Personal Protection: Only trained personnel wearing appropriate PPE, including a self-contained breathing apparatus (SCBA), should enter the area.[6]

Fire Exposure

• Chloropentafluoroethane is noncombustible.[1][2]

• If cylinders are exposed to fire, cool them with a water spray from a safe distance to prevent rupture.[6]

• Use an extinguishing agent suitable for the surrounding fire.[2][6]

• Damaged cylinders should only be handled by specialists.[2]

First Aid

• Inhalation: Move the victim to fresh air and keep them at rest.[9] If breathing is difficult, provide artificial respiration. Seek medical attention.[6]

• Skin Contact (Frostbite): Do not rub the affected area.[2] Immediately flush with plenty of lukewarm water.[9] Do not remove frozen clothing.[2] Seek immediate medical attention.[2][6]

• Eye Contact (Frostbite): Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the eyelids.[2] Seek immediate medical attention.[2][6]

Caption: Logical workflow for responding to a chloropentafluoroethane leak or spill.

Disposal

Dispose of chloropentafluoroethane and its containers in accordance with local, state, and federal regulations. The material may be sent to a licensed chemical destruction plant.[6] Do not discharge to sewer systems.[6]

This guide is intended to provide a framework for the safe handling and storage of chloropentafluoroethane. It is not a substitute for a thorough understanding of the Safety Data Sheet (SDS) and proper laboratory safety training. Always consult the SDS for the most current and detailed information before working with any chemical.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CHLOROPENTAFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. CHLOROPENTAFLUOROETHANE | Occupational Safety and Health Administration [osha.gov]
• 4. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 5. Gas detectors and respiratory protection equipments C2ClF5 (R115 - chloropentafluoroethane), CAS number 76-15-3 [en.gazfinder.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. nj.gov [nj.gov]
• 8. synquestlabs.com [synquestlabs.com]
• 9. airgas.com [airgas.com]
• 10. utsc.utoronto.ca [utsc.utoronto.ca]

Chloropentafluoroethane: A High-Purity Reference Standard for Analytical Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane (CFC-115), a chlorofluorocarbon, has historically been utilized as a refrigerant and propellant.[1] Due to its chemical inertness and thermal stability, it has found a crucial role in analytical chemistry as a reference standard.[2] This technical guide provides a comprehensive overview of the properties, applications, and methodologies associated with the use of chloropentafluoroethane as a reference standard, particularly in chromatographic and spectrometric techniques. Its well-characterized physical and chemical properties, combined with its availability as a certified reference material, make it an invaluable tool for ensuring the accuracy and precision of analytical measurements.[3]

Physicochemical Properties of Chloropentafluoroethane

The utility of chloropentafluoroethane as a reference standard is underpinned by its distinct and well-documented physicochemical properties. This data is essential for method development and calibration in various analytical techniques.

Property	Value	Reference
Molecular Formula	C2ClF5	[4]
Molecular Weight	154.466 g/mol	[4]
CAS Number	76-15-3	[4]
Boiling Point	-39.1 °C (-38.4 °F; 234.1 K)	[1]
Melting Point	-99 °C (-146 °F; 174 K)	[1]
Vapor Pressure	7.9 atm at 21 °C (70 °F)	[1]
Water Solubility	59 mg/L	[1]
Appearance	Colorless gas	[1]
Odor	Ethereal	[1]

Spectral Data for Identification and Quantification

Spectral data is fundamental for the qualitative and quantitative analysis of chloropentafluoroethane. The following table summarizes key spectral information.

Spectral Data Type	Key Information	Reference
Mass Spectrum (EI)	Available through the NIST WebBook	[4]
Infrared (IR) Spectrum	Available through the NIST WebBook	[4]
13C NMR Spectrum	Data available in PubChem	[2]
Kovats Retention Index	270 (Semi-standard non-polar)	[2]

Application as a Reference Standard in Analytical Chemistry

Chloropentafluoroethane serves as an essential reference standard in a variety of analytical applications, most notably in gas chromatography (GC) and mass spectrometry (MS).

Gas Chromatography (GC)

In gas chromatography, reference standards are critical for both the identification and quantification of analytes.[5] Chloropentafluoroethane, available as a certified reference material, is used for:

• Calibration: Establishing a calibration curve to determine the concentration of chloropentafluoroethane in unknown samples.[6]

• Retention Time Locking: As a reference point to standardize retention times across different instruments and analyses.

• Internal Standard: Although less common for this specific compound, other CFCs have been used as internal standards to correct for variations in sample injection and detector response, particularly in the analysis of volatile organic compounds (VOCs).[7][8]

Mass Spectrometry (MS)

When coupled with gas chromatography (GC-MS), chloropentafluoroethane's well-defined mass spectrum allows for its unambiguous identification and differentiation from other compounds.[4] Its fragmentation pattern serves as a reliable fingerprint for its detection.

Experimental Protocols

The following section details a representative experimental protocol for the analysis of chloropentafluoroethane in a gaseous matrix using gas chromatography-mass spectrometry (GC-MS). This protocol is based on established methods for the analysis of chlorofluorocarbons.[6][9]

Sample Preparation and Introduction

A common technique for analyzing volatile compounds like chloropentafluoroethane from a gaseous or aqueous matrix is the purge-and-trap method.[6]

Objective: To extract and concentrate chloropentafluoroethane from a sample matrix onto a sorbent trap prior to GC-MS analysis.

Materials:

• Purge-and-trap system

• Sorbent trap (e.g., Tenax®, charcoal, or a combination)

• High-purity inert gas (e.g., helium or nitrogen)

• Gas-tight syringes

• Sample vials

Procedure:

• Sample Collection: Collect the gaseous sample in a suitable container, such as a Tedlar® bag or a SUMMA® canister. For aqueous samples, collect in a vial with minimal headspace.

• Purging: A known volume of the sample is purged with an inert gas. The gas strips the volatile organic compounds, including chloropentafluoroethane, from the sample matrix.

• Trapping: The purge gas is passed through a sorbent trap, which adsorbs the organic compounds.

• Desorption: The trap is rapidly heated, and the trapped compounds are desorbed into the GC-MS system.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify chloropentafluoroethane.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for volatile compounds (e.g., DB-1 or similar non-polar column)

GC Conditions:

• Injector Temperature: 200 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min)

• Oven Temperature Program:

  • Initial temperature: 35 °C, hold for 3 minutes

  • Ramp: 15 °C/min to 75 °C

  • Hold for 6 minutes

• Injection Mode: Splitless

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 30-200

• Detector Temperature: 260 °C

Calibration and Quantification

• Preparation of Standards: Prepare a series of calibration standards of chloropentafluoroethane in a suitable solvent (e.g., methanol) or as a certified gas standard.[3][9]

• Analysis of Standards: Analyze the calibration standards using the same GC-MS method as the samples.

• Calibration Curve: Construct a calibration curve by plotting the peak area of a characteristic ion of chloropentafluoroethane against the concentration of the standards.

• Quantification: Determine the concentration of chloropentafluoroethane in the samples by comparing their peak areas to the calibration curve.

Diagrams

Caption: Purge-and-Trap GC-MS Experimental Workflow.

Caption: Calibration and Quantification Logical Flow.

Conclusion

Chloropentafluoroethane's stability, inertness, and well-documented properties make it a reliable and essential reference standard in analytical chemistry. Its application in calibrating and validating analytical methods, particularly in gas chromatography and mass spectrometry, is crucial for obtaining accurate and reproducible results. The detailed methodologies and understanding of its physicochemical and spectral characteristics provided in this guide are intended to support researchers and scientists in leveraging chloropentafluoroethane to its full potential in their analytical endeavors.

References

• 1. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 2. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. accustandard.com [accustandard.com]
• 4. Pentafluoroethyl chloride [webbook.nist.gov]
• 5. Standards, GC for laboratory | Scharlab [scharlab.com]
• 6. USGS Groundwater Dating Lab [water.usgs.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 9. gcms.cz [gcms.cz]

A Technical Guide to the Trace Analysis of Chloropentafluoroethane (CFC-115) in Atmospheric Samples

This document provides an in-depth technical overview of the established methodologies for the quantitative analysis of chloropentafluoroethane (CFC-115) in ambient air samples. It is intended for researchers, environmental scientists, and professionals in atmospheric chemistry and drug development who require precise and accurate measurements of trace-level volatile organic compounds.

Chloropentafluoroethane is a highly stable chlorofluorocarbon (CFC) with a significant global warming potential.[1][2] Its monitoring in the atmosphere is crucial for understanding its sources, sinks, and overall impact on the environment. Due to its presence at trace concentrations (parts per trillion), highly sensitive analytical techniques are required for its detection and quantification.[3]

The primary analytical methodology for the trace analysis of CFC-115 in air is Gas Chromatography-Mass Spectrometry (GC-MS).[4][5][6][7][8] This technique offers the necessary selectivity and sensitivity for identifying and quantifying specific compounds in complex matrices like air.[4][8] To achieve the required detection limits, a pre-concentration step is essential. Cryogenic pre-concentration is the most widely employed technique for this purpose.[9][10][11][12]

Experimental Workflow

The general workflow for the analysis of CFC-115 in air samples involves several key stages, from sample collection to data analysis. This process is designed to ensure the integrity of the sample and the accuracy of the final measurement.

Figure 1: General experimental workflow for the trace analysis of CFC-115 in air samples.

Detailed Experimental Protocols

The following sections provide a detailed description of the methodologies for each stage of the analysis.

1. Sample Collection

• Apparatus: Whole air samples are collected in electropolished stainless steel canisters (e.g., SUMMA canisters).

• Procedure: The canisters are evacuated to a high vacuum before being transported to the sampling site. At the site, the valve is opened, and the canister is filled with ambient air to a specified pressure. The sampling period can range from grab samples (a few seconds) to integrated samples (several hours).

• Sample Integrity: After collection, the canisters are transported to the laboratory for analysis. The stability of CFC-115 in these canisters is excellent, allowing for storage before analysis.

2. Sample Pre-concentration

Due to the very low concentrations of CFC-115 in the atmosphere, a pre-concentration step is necessary to increase the sample concentration to a level detectable by the GC-MS system.[12]

• Cryogenic Pre-concentration System: A typical system consists of a series of traps that are cooled to very low temperatures.

  • Water Removal: A crucial first step is the removal of water vapor from the air sample to prevent ice formation in the analytical system. This is often achieved using a Nafion dryer or by passing the sample through a trap held at a temperature that allows water to freeze out while the target analytes pass through (e.g., -30°C to -40°C).[10]

  • Analyte Trapping: The dried air sample is then passed through a microtrap filled with an adsorbent material (e.g., glass beads, Tenax) and cooled to a very low temperature, typically between -150°C and -160°C, using liquid nitrogen or a cryogen-free cooling system.[9][10][12] At this temperature, CFC-115 and other volatile organic compounds are efficiently trapped, while the bulk gases (nitrogen, oxygen, argon) are vented.

  • Thermal Desorption: After a known volume of air has been processed, the microtrap is rapidly heated (e.g., to 120°C - 200°C).[9][11] This causes the trapped analytes to be desorbed and transferred as a concentrated plug into the gas chromatograph for separation.

3. Gas Chromatography (GC) Separation

• Principle: Gas chromatography separates compounds in a mixture based on their different affinities for a stationary phase within a capillary column.[8]

• Instrumentation: A high-resolution gas chromatograph is used.

  • Column: A capillary column with a non-polar or mid-polar stationary phase is typically used for the separation of halogenated hydrocarbons.

  • Carrier Gas: An inert gas, such as helium or nitrogen, is used to carry the sample through the column.

  • Temperature Program: The GC oven is subjected to a programmed temperature ramp. The program starts at a sub-ambient temperature (e.g., -50°C) to focus the desorbed analytes at the head of the column.[11] The temperature is then increased to elute the compounds based on their boiling points and interaction with the stationary phase.

4. Mass Spectrometry (MS) Detection and Quantification

• Principle: As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for positive identification.[4][8]

• Instrumentation: A mass spectrometer, such as a quadrupole or time-of-flight (TOF) analyzer, is used as the detector.[3]

  • Ionization: Electron impact (EI) is the most common ionization technique used for this application.

  • Detection Mode: The mass spectrometer is typically operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for the target analyte, CFC-115. In SIM mode, only specific mass-to-charge ratio (m/z) ions characteristic of CFC-115 are monitored.

• Quantification: The concentration of CFC-115 in the sample is determined by comparing the integrated peak area of its characteristic ion in the sample chromatogram to a calibration curve generated from the analysis of standard gas mixtures with known concentrations of CFC-115.

Quantitative Data Summary

The performance of the analytical methods for trace gas analysis is characterized by several key parameters. The following table summarizes typical quantitative data for the analysis of CFC-115 and other similar volatile organic compounds in air.

Parameter	Typical Value	Reference
Detection Limit	0.03 - 0.10 ppt	[13]
Precision (Repeatability)	0.4 - 5.8%	[9][14]
Recovery	81.8 - 93.2%	[9]
Linearity (R²)	> 0.95	[9]

Note: The exact values for these parameters can vary depending on the specific instrumentation, analytical conditions, and sample volume.

Logical Relationships in the Analytical Process

The successful trace analysis of CFC-115 is dependent on the careful optimization and integration of each step in the workflow. The following diagram illustrates the logical dependencies and critical control points in the analytical process.

Figure 2: Logical dependencies in the trace analysis of CFC-115.

Conclusion

The trace analysis of chloropentafluoroethane in air samples is a complex but well-established process that relies on the combination of cryogenic pre-concentration and gas chromatography-mass spectrometry. Adherence to detailed experimental protocols and rigorous quality control measures are paramount for obtaining accurate and precise data. The methodologies outlined in this guide provide a robust framework for researchers and scientists engaged in the monitoring of atmospheric trace gases.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. ozone.unep.org [ozone.unep.org]
• 6. GC-MS Analytical Testing Lab Services | EAG Laboratories [eag.com]
• 7. mooreanalytical.com [mooreanalytical.com]
• 8. Gas Chromatography-Mass Spectrometry - GC-MS - compared to EC-MS - Spectro Inlets [spectroinlets.com]
• 9. Development of a Refrigerant-Free Cryotrap Unit for Pre-Concentration of Biogenic Volatile Organic Compounds in Air | MDPI [mdpi.com]
• 10. tandfonline.com [tandfonline.com]
• 11. epa.gov [epa.gov]
• 12. entechinst.com [entechinst.com]
• 13. hjjkyyj.com [hjjkyyj.com]
• 14. acp.copernicus.org [acp.copernicus.org]

An In-depth Technical Guide to the Laboratory-Scale Synthesis of Chloropentafluoroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the laboratory-scale synthesis of chloropentafluoroethane (CFC-115), a compound of interest for specialized applications. The primary and most accessible method for its preparation involves the vapor-phase fluorination of dichlorotetrafluoroethane (B1200811) (CFC-114) using a chromium-based catalyst. This document outlines the necessary protocols, from catalyst preparation to the final purification of the target compound, and includes quantitative data and procedural diagrams to ensure reproducibility.

Synthesis Overview

The core of the synthesis is the substitution of a chlorine atom in dichlorotetrafluoroethane with a fluorine atom from hydrogen fluoride (B91410). This reaction is effectively catalyzed by a solid-supported chromium oxide catalyst in a vapor-phase reactor. The overall reaction is as follows:

C₂Cl₂F₄ + HF → C₂ClF₅ + HCl

This guide will focus on the vapor-phase approach due to the availability of more detailed procedural information compared to the more complex liquid-phase methods that often employ corrosive antimony-based catalysts.

Experimental Protocols

Catalyst Preparation: Chromium Oxide (Cr₂O₃)

The performance of the chromium oxide catalyst is critical for the successful synthesis of chloropentafluoroethane. The following protocol describes the preparation, calcination, and activation of the catalyst.

Methodology:

• Precipitation: A chromium oxide precursor is precipitated from an aqueous solution of a chromium(III) salt (e.g., chromium(III) nitrate, Cr(NO₃)₃) by the dropwise addition of an aqueous ammonia (B1221849) solution until a pH of approximately 8 is reached. The resulting precipitate is aged, filtered, and washed thoroughly with deionized water to remove any residual ions.

• Drying: The washed precipitate is dried in an oven at 110-120 °C overnight to remove the bulk of the water.

• Calcination: The dried solid is then calcined in a furnace. The temperature is gradually increased to 400 °C and held for 4 hours under a nitrogen atmosphere. This step converts the chromium hydroxide/oxide hydrate (B1144303) to chromium oxide (Cr₂O₃).

• Pre-fluorination (Activation): The calcined catalyst is placed in the reactor and activated by passing a stream of anhydrous hydrogen fluoride (HF) gas, diluted with nitrogen, over it at an elevated temperature. This pre-fluorination step is crucial for forming the active catalytic sites. The temperature is typically ramped up to around 350 °C.

Quantitative Data for Catalyst Preparation:

Parameter	Value
Precipitation pH	~ 8
Drying Temperature	110-120 °C
Calcination Temperature	400 °C
Calcination Duration	4 hours
Pre-fluorination Temperature	Ramp up to 350 °C

Vapor-Phase Fluorination of Dichlorotetrafluoroethane

This section details the laboratory-scale setup and procedure for the catalytic fluorination of dichlorotetrafluoroethane to produce chloropentafluoroethane.

Experimental Workflow Diagram:

Caption: Experimental workflow for the vapor-phase synthesis of chloropentafluoroethane.

Methodology:

• Reactor Setup: A packed-bed reactor (e.g., a nickel or stainless steel tube) is filled with the prepared chromium oxide catalyst. The reactor is placed inside a tube furnace to allow for precise temperature control.

• Reactant Feed: Gaseous dichlorotetrafluoroethane (CFC-114) and anhydrous hydrogen fluoride (HF) are introduced into the reactor through mass flow controllers to ensure accurate molar ratios. Nitrogen gas is used as a carrier and diluent.

• Reaction Conditions: The reactor is heated to the desired reaction temperature. The gaseous mixture of CFC-114 and HF is passed over the catalyst bed. The contact time of the reactants with the catalyst is controlled by the total flow rate and the reactor volume.

• Product Collection: The effluent gas stream from the reactor, containing the product (CFC-115), unreacted starting materials, hydrogen chloride (HCl), and excess HF, is passed through a condenser and a cold trap (e.g., cooled with dry ice/acetone at -78 °C) to liquefy the organic components.

• Purification: The collected condensate is then subjected to purification. Unreacted HF and HCl can be removed by passing the gas through an alkaline scrubber. Final purification of chloropentafluoroethane from unreacted dichlorotetrafluoroethane and any other byproducts is typically achieved by fractional distillation. The product purity can be assessed using gas chromatography-mass spectrometry (GC-MS).

Quantitative Data for Vapor-Phase Fluorination:

Parameter	Value/Range
Reactant Molar Ratio (HF:CFC-114)	5:1 to 10:1
Reaction Temperature	300 - 400 °C
Contact Time	5 - 20 seconds
Pressure	Atmospheric

Data Presentation

A summary of the key quantitative parameters for the synthesis is provided in the tables above for easy reference and comparison. Successful synthesis will yield chloropentafluoroethane, which can be characterized by its known physical and spectroscopic properties.

Physical Properties of Chloropentafluoroethane:

Property	Value
Molecular Formula	C₂ClF₅
Molar Mass	154.47 g/mol
Boiling Point	-38.7 °C
Appearance	Colorless gas

Signaling Pathways and Logical Relationships

The logical flow of the synthesis process can be visualized as a signaling pathway, where each step is a prerequisite for the next.

Logical Flow Diagram:

In-Depth Technical Guide to Measuring Chloropentafluoroethane (C₂F₅Cl) Reaction Rates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core techniques employed to measure the reaction rates of chloropentafluoroethane (C₂F₅Cl). Understanding the kinetics of this compound is crucial for assessing its atmospheric lifetime, environmental impact, and potential applications. This document details the experimental protocols for key reaction pathways, presents quantitative data in structured tables, and visualizes complex processes through diagrams.

Core Reaction Pathways of Chloropentafluoroethane

The atmospheric fate and overall reactivity of chloropentafluoroethane are primarily governed by three types of reactions:

• Reaction with Hydroxyl (OH) Radicals: This is the dominant removal mechanism for many hydrochlorofluorocarbons (HCFCs) in the troposphere.

• Photolysis by Ultraviolet (UV) Radiation: In the stratosphere, short-wavelength UV radiation can break the chemical bonds within the C₂F₅Cl molecule.

• Thermal Decomposition: At elevated temperatures, C₂F₅Cl can undergo unimolecular decomposition.

The following sections delve into the experimental techniques used to measure the rates of these fundamental reactions.

Techniques for Measuring Reaction Rates with OH Radicals

The gas-phase reaction of C₂F₅Cl with hydroxyl radicals is a critical process for determining its atmospheric lifetime. Two primary methods are used to measure the rate of this reaction: absolute rate measurements using Flash Photolysis-Resonance Fluorescence (FP-RF) and relative rate methods.

Flash Photolysis-Resonance Fluorescence (FP-RF)

The FP-RF technique is an absolute method that allows for the direct measurement of the reaction rate constant under pseudo-first-order conditions.

Experimental Protocol:

• Reactant Preparation: A mixture of C₂F₅Cl, an OH radical precursor (e.g., H₂O or HNO₃), and a bath gas (e.g., He, N₂, or Ar) is prepared in a flow cell. The concentration of C₂F₅Cl is kept in large excess compared to the initial concentration of OH radicals.

• OH Radical Generation: A high-intensity pulse of UV light from a flash lamp or an excimer laser is used to photolyze the precursor, generating a transient concentration of OH radicals. For example, water vapor can be photolyzed at 184.9 nm to produce OH radicals.

• Reaction Monitoring: The decay of the OH radical concentration is monitored in real-time by resonance fluorescence. A microwave discharge lamp produces resonance radiation characteristic of OH radicals (around 308 nm), which excites the OH radicals in the reaction cell. The subsequent fluorescence is detected by a photomultiplier tube.

• Data Analysis: The fluorescence signal, which is proportional to the OH concentration, is recorded as a function of time. The pseudo-first-order rate constant is determined from the exponential decay of the signal. By varying the concentration of C₂F₅Cl, the bimolecular rate constant for the reaction C₂F₅Cl + OH can be determined from a plot of the pseudo-first-order rate constant versus the C₂F₅Cl concentration.

Diagram of a Flash Photolysis-Resonance Fluorescence (FP-RF) Setup:

Caption: A simplified schematic of a Flash Photolysis-Resonance Fluorescence (FP-RF) experimental setup.

Relative Rate Method

The relative rate method is an indirect technique that measures the rate of reaction of C₂F₅Cl with OH radicals relative to a reference compound whose reaction rate with OH is well-known.

Experimental Protocol:

• Mixture Preparation: A mixture containing C₂F₅Cl, a reference compound (e.g., another HCFC or a hydrocarbon), and an OH radical precursor (e.g., methyl nitrite, CH₃ONO) is prepared in a reaction chamber, often a large Teflon bag or a quartz reactor.

• OH Radical Generation: The mixture is irradiated with UV light (e.g., from blacklamps) to photolyze the precursor and generate OH radicals.

• Concentration Monitoring: The concentrations of C₂F₅Cl and the reference compound are monitored over time using analytical techniques such as Gas Chromatography with Flame Ionization Detection (GC-FID) or Fourier Transform Infrared (FTIR) spectroscopy.

• Data Analysis: The relative rate constant is determined from the following relationship: ln([C₂F₅Cl]₀/[C₂F₅Cl]ₜ) = (k_C₂F₅Cl / k_ref) * ln([Ref]₀/[Ref]ₜ) where [ ]₀ and [ ]ₜ are the concentrations at the beginning and at time t, and k_C₂F₅Cl and k_ref are the rate constants for the reactions with OH. A plot of ln([C₂F₅Cl]₀/[C₂F₅Cl]ₜ) versus ln([Ref]₀/[Ref]ₜ) should yield a straight line with a slope equal to the ratio of the rate constants.

Workflow for the Relative Rate Method:

Caption: A workflow diagram illustrating the key steps in the relative rate method for determining reaction rate constants.

Reaction Mechanism with OH Radicals:

Caption: The reaction of C₂F₅Cl with an OH radical, likely proceeding via chlorine abstraction.

Techniques for Measuring Photolysis Rates

The photolysis of C₂F₅Cl is a significant degradation pathway in the stratosphere. The rate of photolysis is determined by its UV absorption cross-section and the quantum yield of the dissociation process.

Experimental Protocol:

• UV Absorption Spectrum Measurement: The UV absorption spectrum of C₂F₅Cl is measured using a spectrophotometer. A known concentration of C₂F₅Cl in the gas phase is introduced into a quartz cell of a known path length. The absorbance is measured over the relevant range of UV wavelengths (typically 190-230 nm). The absorption cross-section (σ) is then calculated using the Beer-Lambert law.

• Quantum Yield Determination: The quantum yield (Φ) is the probability that the absorption of a photon will lead to the dissociation of the molecule. This is often determined by photolyzing a sample of C₂F₅Cl with a light source of a specific wavelength (e.g., an excimer laser at 193 nm or 248 nm). The amount of C₂F₅Cl consumed and/or the amount of product formed (e.g., Cl atoms) is measured. Chemical actinometry, using a compound with a well-known quantum yield, is often employed to accurately measure the photon flux.

• Product Analysis: The products of photolysis are typically identified and quantified using techniques such as mass spectrometry or gas chromatography.

Primary Photolysis Reaction:

The Unseen Actor: A Technical Guide to Studying Chloropentafluoroethane in Atmospheric Simulation Chambers

For the attention of: Researchers, Scientists, and Drug Development Professionals

Dated: December 22, 2025

Abstract

Chloropentafluoroethane (CFC-115), a highly stable chlorofluorocarbon, persists as a subject of atmospheric interest due to its significant ozone-depleting and global warming potentials. Despite its long atmospheric lifetime and the global efforts to curtail its emissions under the Montreal Protocol, recent studies have indicated surprisingly persistent and even increasing atmospheric concentrations.[1][2][3][4] Atmospheric simulation chambers offer a controlled environment to investigate the chemical and physical processes governing the fate of such compounds. This technical guide provides a comprehensive overview of the known atmospheric properties of chloropentafluoroethane and outlines detailed, albeit hypothetical, experimental protocols for its study within atmospheric simulation chambers. The absence of specific published literature on CFC-115 chamber studies necessitates this forward-looking approach, combining established methodologies with the known characteristics of the compound to pave the way for future research.

Introduction: The Enduring Presence of Chloropentafluoroethane

Chloropentafluoroethane (C₂ClF₅), also known as CFC-115, is a man-made compound with historical applications as a refrigerant (R-115) and in refrigerant blends.[4] Its chemical inertness, a desirable property for its industrial applications, contributes to its long persistence in the atmosphere. The Montreal Protocol, a landmark international treaty, mandated the phase-out of CFC production and consumption. Nevertheless, atmospheric measurements have revealed that the concentration of CFC-115 has continued to increase, with recent emissions partially attributed to industrial processes, such as the production of hydrofluorocarbons (HFCs) like HFC-125, where it can be a byproduct.[1][2][3]

The primary atmospheric loss processes for CFC-115 are reaction with electronically excited oxygen atoms (O(¹D)) and vacuum UV photolysis in the stratosphere.[4] Its reaction with the hydroxyl radical (OH), the primary cleansing agent of the troposphere, is negligibly slow. This resistance to degradation results in an exceptionally long atmospheric lifetime, making its contribution to stratospheric ozone depletion and global warming a long-term concern.

Quantitative Atmospheric Data for Chloropentafluoroethane

The following tables summarize the key quantitative data for CFC-115, compiled from various atmospheric science databases and research articles.

Property	Value	References
Chemical Formula	C₂ClF₅	[13]
Molar Mass	154.47 g/mol	[13]
Atmospheric Lifetime	540 years (range: 404–813 years)
Ozone Depletion Potential (ODP)	0.26 - 0.6	[3][14][15]
Global Warming Potential (GWP-100yr)	7,370 - 10,200	[3][14]
Vapor Pressure	6,860 mm Hg at 25 °C

Table 1: Physical and Atmospheric Properties of Chloropentafluoroethane

Year	Global Mean Mole Fraction (ppt)	References
2016	8.49 - 8.52	[1][4]
Early 2000s	~16.6 (for ΣCFC-114, often measured with CFC-115)	[1]
1998/1999	~8 (Cape Grim)	[4]
1995	3.5	[4]

Table 2: Historical Atmospheric Abundance of Chloropentafluoroethane

Period	Mean Yearly Emissions (kt yr⁻¹)	References
2015–2016	1.14 ± 0.50	[1][16]
2007–2016	0.80 ± 0.50	[1][4]

Table 3: Estimated Global Emissions of Chloropentafluoroethane

Proposed Experimental Protocols for Chamber Studies

The following sections outline a hypothetical yet detailed experimental protocol for studying the atmospheric fate of chloropentafluoroethane in a simulation chamber. This protocol is based on established methodologies for studying other volatile organic compounds.[5][9][17]

Chamber Description and Preparation

A large-volume (e.g., >5 m³) FEP Teflon film chamber is recommended to minimize the surface-to-volume ratio and reduce wall effects.[7][11][12] The chamber should be housed in a temperature and humidity-controlled enclosure.[5][7] Prior to each experiment, the chamber must be meticulously cleaned by flushing with purified air (e.g., using a zero-air generator) for an extended period (>24 hours) to minimize background concentrations of NOx, ozone, and volatile organic compounds to below detection limits.[9]

Instrumentation

A suite of high-sensitivity instruments is required for real-time monitoring of reactants and potential products.

• Gas Chromatography-Mass Spectrometry (GC-MS): For the quantification of chloropentafluoroethane and other stable organic compounds.

• Fourier-Transform Infrared Spectroscopy (FTIR): To monitor the decay of CFC-115 and identify and quantify potential degradation products with characteristic infrared absorption features.

• Chemiluminescence Analyzers: For monitoring NOx (NO and NO₂) and O₃ concentrations.

• Cavity Ring-Down Spectroscopy (CRDS) or Laser-Induced Fluorescence (LIF): For the direct measurement of OH and HO₂ radical concentrations.

• Vocus Proton-Transfer-Reaction Mass Spectrometer (PTR-MS): For high-time-resolution monitoring of volatile organic compounds, including potential oxygenated products.

Experimental Procedure: Relative Rate Study of the OH Reaction

Given the extremely low reactivity of CFC-115 with OH radicals, a direct measurement of its decay in a chamber experiment would be challenging. A relative rate method would be more feasible to determine an upper limit for the rate constant.

• Chamber Filling: The cleaned chamber is filled with purified air to a slight positive pressure.

• Initial Injections:

  • A known concentration of chloropentafluoroethane (e.g., 1-10 ppb) is injected into the chamber from a prepared gas cylinder.

  • A reference compound with a well-known rate constant for its reaction with OH is also injected (e.g., a non-reactive hydrocarbon like propane (B168953) or a slowly reacting hydrofluorocarbon). Its concentration should be comparable to that of CFC-115.

  • An OH precursor, such as hydrogen peroxide (H₂O₂) or methyl nitrite (B80452) (CH₃ONO), is introduced into the chamber.

• Initiation of Reaction: The chamber's UV lights are turned on to photolyze the OH precursor and generate OH radicals. The light intensity should be characterized, for instance, by measuring the photolysis rate of NO₂.[5][9]

• Monitoring: The concentrations of chloropentafluoroethane and the reference compound are monitored over several hours using GC-MS and/or FTIR.

• Data Analysis: The rate constant for the reaction of OH with CFC-115 can be determined from the relative decay rates of CFC-115 and the reference compound using the following equation: ln([CFC-115]₀/[CFC-115]ₜ) = (k_CFC-115 / k_ref) * ln([ref]₀/[ref]ₜ) where [X]₀ and [X]ₜ are the concentrations of species X at the beginning and time t of the experiment, and k_X is the rate constant for the reaction of X with OH.

Experimental Procedure: VUV Photolysis Study

To investigate the stratospheric photolysis of CFC-115, a specialized experimental setup is required.

• Chamber and Light Source: A smaller, rigid-walled chamber with a VUV-transparent window (e.g., MgF₂) is necessary. A VUV light source, such as a deuterium (B1214612) lamp or a synchrotron radiation source, would be used to simulate high-altitude solar radiation.

• Initial Conditions: A known concentration of CFC-115 in a bath gas of nitrogen or argon is introduced into the chamber.

• Irradiation and Product Analysis: The chamber is irradiated with VUV light. The decay of CFC-115 and the formation of products (e.g., C₂F₅ radicals, Cl atoms) would be monitored, likely using a combination of FTIR and mass spectrometry.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key atmospheric degradation pathways for chloropentafluoroethane and a generalized workflow for a chamber experiment.

Caption: Atmospheric degradation pathways for chloropentafluoroethane.

Caption: Generalized workflow for an atmospheric simulation chamber experiment.

Conclusion and Future Outlook

Chloropentafluoroethane remains a relevant compound in atmospheric science due to its longevity and potential for environmental impact. While direct experimental studies of its behavior in atmospheric simulation chambers appear to be lacking in the current body of literature, the methodologies for such investigations are well-established. This guide provides a foundational framework, including hypothetical experimental protocols and the necessary quantitative data, to encourage and facilitate future research in this area.

By employing the techniques outlined herein, researchers can aim to refine our understanding of the atmospheric fate of CFC-115. Such studies could provide valuable data to constrain atmospheric models, verify photodissociation cross-sections, and potentially identify any unknown, minor degradation pathways. The insights gained from such chamber studies will be crucial for accurately predicting the future atmospheric behavior of chloropentafluoroethane and assessing the long-term effectiveness of international regulations.

References

• 1. ACP - Atmospheric histories and emissions of chlorofluorocarbons CFC-13 (CClF3), ΣCFC-114 (C2Cl2F4), and CFC-115 (C2ClF5) [acp.copernicus.org]
• 2. science.thewire.in [science.thewire.in]
• 3. ozone.unep.org [ozone.unep.org]
• 4. researchgate.net [researchgate.net]
• 5. intra.engr.ucr.edu [intra.engr.ucr.edu]
• 6. Atmospheric simulation chambers – ATMO-ACCESS [atmo-access.eu]
• 7. PSI Atmospheric Simulation Chambers and Reactors (PACs) | Laboratory of Atmospheric Chemistry | PSI [psi.ch]
• 8. tofwerk.com [tofwerk.com]
• 9. d-nb.info [d-nb.info]
• 10. juser.fz-juelich.de [juser.fz-juelich.de]
• 11. mdpi.com [mdpi.com]
• 12. aurora.ajou.ac.kr [aurora.ajou.ac.kr]
• 13. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. epa.gov [epa.gov]
• 15. LCIA Method Data set: Depletion potential of the stratospheric ozone layer (ODP) (en) - OEKOBAU.DAT [oekobaudat.de]
• 16. repository.library.noaa.gov [repository.library.noaa.gov]
• 17. witpress.com [witpress.com]

Mastering the Core: An In-depth Technical Guide to PCR Troubleshooting and Optimization

For Researchers, Scientists, and Drug Development Professionals

The Polymerase Chain Reaction (PCR) is a cornerstone of modern molecular biology, indispensable in fields ranging from basic research to drug discovery and diagnostics.[1][2][3][4] Its ability to amplify minute quantities of DNA has revolutionized genetic analysis. However, the sensitivity of PCR also makes it susceptible to a variety of issues that can lead to ambiguous or incorrect results. This guide provides a comprehensive overview of common PCR challenges, detailed optimization strategies, and robust troubleshooting methodologies to ensure reliable and reproducible outcomes.

I. The Fundamentals of PCR and Key Parameters for Optimization

At its core, PCR is a cyclical process involving three main steps: denaturation of the double-stranded DNA template, annealing of primers to the single-stranded DNA, and extension of the new DNA strand by a thermostable polymerase.[4][5][6][7] The success of a PCR experiment hinges on the careful optimization of each component and step in the reaction. Key parameters that can be adjusted to enhance specificity, yield, and overall performance are outlined below.

Table 1: Key PCR Components and Their Optimization

Component	Function	Common Issues	Optimization Strategies	Recommended Concentration Range
DNA Template	The starting material containing the target sequence to be amplified.	Low quality/purity, presence of inhibitors, incorrect concentration.	Use high-quality, purified DNA. Dilute the template to reduce inhibitor concentration. Titrate the amount of template.[8]	1 pg–10 ng for plasmid/viral DNA; 1 ng–1 µg for genomic DNA.[9]
Primers	Short, single-stranded DNA sequences that define the target region for amplification.	Poor design (e.g., secondary structures, primer-dimers), incorrect concentration.	Design primers with 40-60% GC content, similar melting temperatures (Tm), and avoid complementarity. Titrate primer concentrations.[9][10][11]	0.1–0.5 µM of each primer.[9]
Taq DNA Polymerase	A thermostable enzyme that synthesizes new DNA strands.	Insufficient activity, inhibition.	Use a high-quality polymerase. Consider a "hot-start" polymerase to increase specificity.[10]	Varies by manufacturer; typically 1-2.5 units per 50 µL reaction.
dNTPs	Deoxynucleoside triphosphates (dATP, dCTP, dGTP, dTTP) are the building blocks for the new DNA strands.	Degradation, incorrect concentration.	Use a fresh, high-quality dNTP mix. Ensure equal concentrations of each dNTP.	Typically 200 µM of each dNTP.
MgCl₂	A cofactor for Taq DNA polymerase; its concentration affects enzyme activity and primer annealing.	Suboptimal concentration can lead to low yield or non-specific amplification.	Titrate MgCl₂ concentration to find the optimal level for your specific template and primers.	1.5–3.0 mM.[12]
PCR Buffer	Provides the optimal chemical environment for the polymerase, maintaining pH and salt concentration.	Incorrect composition for the specific polymerase or template.	Use the buffer provided by the polymerase manufacturer. Some templates may require specialized buffers.	Typically used at a 1X final concentration.

Table 2: Optimizing PCR Cycling Conditions

Step	Purpose	Common Issues	Optimization Strategies	Typical Temperature and Duration
Initial Denaturation	Ensures complete separation of the template DNA at the start of the reaction.	Incomplete denaturation of complex templates.	Increase duration or temperature for GC-rich templates.[9][13]	94–98°C for 1–3 minutes.
Denaturation	Separates the DNA strands in each cycle.	Insufficient denaturation leading to poor amplification.	Use a temperature of 94–98°C.	94–98°C for 15–30 seconds.[13]
Annealing	Allows primers to bind to the single-stranded DNA template.	Temperature is too low (non-specific products) or too high (low/no product).	Optimize the annealing temperature (Ta) by running a gradient PCR. A good starting point is 5°C below the lowest primer Tm.[11][14]	50–65°C for 15–60 seconds.
Extension	Taq polymerase synthesizes the new DNA strand.	Insufficient time for the polymerase to synthesize the full-length product.	Adjust the extension time based on the length of the target amplicon.	72°C, with a duration of 1 minute per kilobase (kb) of product.[13][14]
Final Extension	Ensures that any remaining single-stranded DNA is fully extended.	Incomplete extension of all amplicons.	Include a final extension step after the last cycle.	72°C for 5–15 minutes.
Number of Cycles	Determines the overall amplification of the target DNA.	Too few cycles result in low yield; too many can lead to non-specific products and smearing.	Use 25–35 cycles for most applications.[14]	25–35 cycles.

II. Experimental Protocol for PCR Optimization

The following is a generalized protocol for optimizing a standard PCR reaction. It is crucial to change only one parameter at a time to accurately assess its effect.

Objective: To determine the optimal conditions for amplifying a specific DNA target with high specificity and yield.

Materials:

• DNA template

• Forward and reverse primers

• Taq DNA polymerase and corresponding buffer

• dNTP mix

• MgCl₂ solution

• Nuclease-free water

• PCR tubes or plates

• Thermal cycler

• Agarose (B213101) gel electrophoresis equipment

Methodology:

• Baseline Experiment:

  • Set up a PCR reaction using standard, recommended concentrations for all components (refer to Table 1) and a standard cycling protocol (refer to Table 2).

  • Include a positive control (a template known to amplify well with the primers) and a negative control (no DNA template) to check for contamination.[2]

  • Analyze the results on an agarose gel.

• Annealing Temperature Gradient:

  • If the baseline experiment results in no product, a faint product, or multiple non-specific products, the annealing temperature is the most critical parameter to optimize first.[11]

  • Set up a series of reactions using a thermal cycler with a gradient feature. Test a range of temperatures from 5°C below the lowest primer Tm to a few degrees above.

  • Analyze the products on an agarose gel to identify the temperature that yields the most specific and abundant product.

• MgCl₂ Titration:

  • Using the optimal annealing temperature determined in the previous step, set up a series of reactions with varying concentrations of MgCl₂ (e.g., 1.5 mM, 2.0 mM, 2.5 mM, 3.0 mM).

  • Analyze the results on an agarose gel to determine the MgCl₂ concentration that gives the best result.

• Primer and Template Concentration Optimization:

  • If issues persist, titrate the primer concentrations (e.g., 0.1 µM, 0.2 µM, 0.5 µM).

  • Similarly, test a range of template DNA concentrations.

• Refinement of Cycling Conditions:

  • For long or GC-rich templates, you may need to optimize the denaturation and extension times and temperatures.

III. Visualization of Workflows and Logical Relationships

PCR Experimental Workflow

The following diagram illustrates the typical workflow for setting up and performing a PCR experiment.

Caption: Figure 1: A flowchart of the standard PCR experimental process.

PCR Troubleshooting Logic

This diagram provides a logical decision-making framework for troubleshooting common PCR problems.

Caption: Figure 2: A decision tree for troubleshooting common PCR issues.

IV. Conclusion

Successful PCR requires a systematic approach to optimization and troubleshooting. By understanding the role of each reaction component and the impact of cycling parameters, researchers can overcome common hurdles and generate reliable, high-quality data. This guide provides the foundational knowledge and practical steps to master this essential technique, ensuring its effective application in drug development and scientific discovery. When faced with unexpected results, a methodical approach to troubleshooting, as outlined in the provided decision tree, will save time and resources, ultimately leading to more robust and reproducible scientific outcomes.

References

• 1. PCR Troubleshooting and Optimization: The Essential Guide [caister.com]
• 2. Polymerase Chain Reaction: Basic Protocol Plus Troubleshooting and Optimization Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mybiosource.com [mybiosource.com]
• 4. Khan Academy [khanacademy.org]
• 5. coleparmer.com [coleparmer.com]
• 6. researchgate.net [researchgate.net]
• 7. Quick Guide Polymerase Chain Reaction [edvotek.com]
• 8. Solis BioDyne | Troubleshooting guide for qPCR [solisbiodyne.com]
• 9. neb.com [neb.com]
• 10. blog.abclonal.com [blog.abclonal.com]
• 11. PCR Assay Design and Optimization | Bio-Rad [bio-rad.com]
• 12. rmm.mazums.ac.ir [rmm.mazums.ac.ir]
• 13. Optimizing your PCR [takarabio.com]
• 14. bio-rad.com [bio-rad.com]

An In-depth Technical Guide to the Challenges in Chloropentafluoroethane (CFC-115) Synthesis

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical whitepaper delves into the primary synthetic routes for chloropentafluoroethane (CFC-115), with a significant focus on the inherent challenges, particularly its formation as a persistent byproduct and the subsequent difficulties in purification. The document provides a comprehensive overview of reaction conditions, catalytic processes, and separation methodologies critical for professionals in chemical synthesis and fluorocarbon chemistry.

Introduction

Chloropentafluoroethane (C₂ClF₅), commonly known as CFC-115 or R-115, is a chlorofluorocarbon that was historically used as a refrigerant, a propellant for food aerosols, and a dielectric gas.[1][2] However, due to its high ozone depletion potential and potent greenhouse gas properties, its production and consumption have been strictly regulated under the Montreal Protocol since January 1, 1996.[2][3]

Despite the phase-out, understanding the synthesis of CFC-115 remains critically important for two primary reasons. First, it is a known and significant byproduct in the manufacturing of certain hydrofluorocarbons (HFCs), such as pentafluoroethane (B1204445) (HFC-125), which are used as replacements for CFCs.[4][5][6] Second, the persistence of CFC-115 emissions, some of which are linked to HFC production, necessitates a thorough understanding of its formation pathways to develop mitigation strategies.[6] The primary challenge in this context is not the synthesis of CFC-115 itself—which can be relatively straightforward compared to its HFC counterparts—but its separation from the desired HFC products.[7][8] This guide explores the fundamental synthesis methods and illuminates the core technical hurdles associated with its production and purification.

Core Synthesis Methodologies

The industrial synthesis of CFC-115 and other two-carbon chlorofluorocarbons typically involves the fluorination of chlorinated hydrocarbon precursors using hydrogen fluoride (B91410) (HF). The extent of chlorine-fluorine exchange is controlled by reaction conditions such as temperature, HF concentration, and catalyst choice.[1]

Fluorination of Hexachloroethane (B51795)

One established method involves the vapor-phase fluorination of hexachloroethane (C₂Cl₆) with anhydrous hydrogen fluoride at elevated temperatures. This reaction is performed over a metal fluoride catalyst.

• Reaction: C₂Cl₆ + 5HF → C₂ClF₅ + 5HCl

• Starting Material: Hexachloroethane or tetrachloroethylene (B127269) (perchloroethylene) plus chlorine.[1]

• Catalyst: Aluminum fluoride (AlF₃) catalysts are commonly employed.[1]

• Conditions: The reaction is typically carried out at high temperatures, for instance, 450 °C.[1]

Fluorination of Tetrachloroethylene

Another significant pathway, and one that highlights the byproduct challenge, starts with tetrachloroethylene (C₂Cl₄). This process can be a route to HFC-125, but often generates CFC-115 as a difficult-to-separate impurity.[4][5]

• Reaction: C₂Cl₄ + Cl₂ + 5HF → C₂ClF₅ + 5HCl

• Starting Material: Tetrachloroethylene (perchloroethylene), chlorine, and hydrogen fluoride.[1]

• Catalyst: The reaction is passed over aluminum trifluoride.[1] This process is also associated with the use of fluorinated chromia catalysts.[9]

The diagram below illustrates the general synthesis pathway starting from chlorinated precursors.

General Synthesis Pathway for CFC-115.

The Core Challenge: Byproduct Formation and Purification

The most significant technical challenge related to CFC-115 is its formation as an impurity during the synthesis of HFC-125 and the subsequent difficulty of its removal.[10]

Azeotrope Formation with HFC-125

CFC-115 and HFC-125 form a near-azeotropic mixture, making separation by conventional distillation exceedingly difficult and economically unviable.[8] The proximity of their boiling points further complicates the separation.[8] This physical property is the central reason why CFC-115 persists as an impurity in HFC-125 production streams.

Compound	Formula	Boiling Point (°C)
Pentafluoroethane (HFC-125)	C₂HF₅	-48.5
Chloropentafluoroethane (CFC-115)	C₂ClF₅	-38.7
Table 1: Boiling Points of HFC-125 and CFC-115.[8]

Purification Strategies

Given the inefficiency of simple distillation, several advanced techniques have been developed to separate CFC-115 from HFC-125.

1. Extractive Distillation: This method involves introducing a third component, an extraction agent, which alters the relative volatility of the mixture, thereby facilitating separation.[11]

• Agents Used: Acetals such as dimethoxymethane (B151124) have proven effective.[11] Other patented agents include hydrofluorocarbons with 1-4 carbon atoms.[8]
• Drawback: The cost of the extracting agent and the need for an additional separation step to recover it can be significant.[11]

2. Catalytic Conversion/Purification: This strategy involves selectively reacting the CFC-115 impurity into other, more easily separable compounds.

• Method: The gaseous mixture of HFC-125 and CFC-115 is passed over a solid-phase fluorination catalyst at high temperatures (200°C - 400°C).[12]
• Reaction: CFC-115 reacts with HFC-125 to form hexafluoroethane (B1207929) (FC-116) and tetrafluorochloroethane (HCFC-124).[12]
• Catalyst: Trivalent chromium salts, optionally supported, are used.[12]

The logical workflow for addressing the CFC-115 impurity is outlined in the diagram below.

Decision Workflow for CFC-115 Purification.

Experimental Protocols

The following sections provide detailed methodologies for key processes cited in the literature, primarily derived from patent descriptions.

Protocol: Catalytic Purification of HFC-125 from CFC-115

This protocol is based on the process described in patent US6512150B1 for reducing CFC-115 content in HFC-125.[12]

Objective: To selectively convert CFC-115 impurity in a gaseous HFC-125 stream into other compounds.

Materials & Equipment:

• Gaseous mixture of pentafluoroethane (HFC-125) containing chloropentafluoroethane (CFC-115) as an impurity.

• Solid-phase fluorination catalyst (e.g., trivalent chromium salt).

• Tube reactor suitable for high-temperature gas-phase reactions.

• Heating system capable of maintaining temperatures between 200°C and 400°C.

• Gas flow controllers and temperature/pressure sensors.

• Gas chromatograph (GC) for analyzing product composition.

Catalyst Activation (Pre-reaction):

• Load the catalyst into the reactor.

• Calcine the catalyst for 4-8 hours in a continuous flow of an inert gas (e.g., nitrogen) at approximately 400°C.

• Following calcination, treat the catalyst with anhydrous HF at 360°C for 12-24 hours to activate it.[12]

Procedure:

• Set the reactor temperature to the desired range (200°C - 400°C).

• Introduce the gaseous HFC-125/CFC-115 mixture into the reactor, allowing it to flow over the activated catalyst bed.

• Control the gas flow rate to achieve a contact time between 1 and 30 seconds (preferably 5-20 seconds). Contact time is calculated as the ratio of the catalyst volume to the gas flow rate at the operating temperature and pressure.[12]

• Continuously monitor the composition of the effluent gas stream using an online GC.

• Collect the purified HFC-125 stream. The primary reaction converts CFC-115 and HFC-125 into hexafluoroethane (FC-116) and tetrafluorochloroethane (HCFC-124).[12]

The workflow for catalyst activation is a critical prerequisite for many fluorination and purification processes.

Catalyst Activation Workflow.

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and purification challenges of CFC-115.

Parameter	Value	Synthesis/Purification Stage	Source
Synthesis Temperature	450 °C	Fluorination of Hexachloroethane	[1]
Purification Temperature	200 - 400 °C	Catalytic Conversion of CFC-115	[12]
Catalyst Activation Temp.	~400 °C (Calcine), 360 °C (HF Treat)	Catalyst Preparation	[12]
Catalyst Contact Time	1 - 30 seconds	Catalytic Purification	[12]
Preferred Contact Time	5 - 20 seconds	Catalytic Purification	[12]
CFC-115 Impurity Limit	< 0.02% by weight (in HFC-125)	Target Purity	[13]
Table 2: Reaction and Purification Parameters.

Catalyst Type	Precursor Material	Application	Source
Aluminum Fluoride (AlF₃)	-	Fluorination of Hexachloroethane	[1]
Aluminum Trifluoride	-	Fluorination of Tetrachloroethylene	[1]
Fluorinated Chromia	-	General CFC Production	[9]
Cr₂O₃ on AlF₃	CrCl₃·6H₂O and AlF₃	Fluidized Bed Reactions	[13]
Trivalent Chromium Salt	-	Catalytic Purification of HFC-125	[12]
Table 3: Catalysts in CFC-115 Related Processes.

Conclusion

The synthesis of chloropentafluoroethane is well-established, but its modern relevance is dominated by the challenges it presents as a persistent byproduct in HFC manufacturing. The formation of a near-azeotrope with HFC-125 renders conventional separation methods impractical, necessitating the development of advanced purification techniques such as extractive distillation and catalytic conversion. These methods, while effective, introduce additional complexity and cost to the production of CFC alternatives. For researchers and chemical professionals, the focus must be on optimizing these purification processes and developing synthesis routes with higher selectivity to minimize the initial formation of CFC-115, thereby aligning with both economic and environmental objectives.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 3. Chloropentafluoroethane - Wikiwand [wikiwand.com]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. acp.copernicus.org [acp.copernicus.org]
• 6. Bayesian modeling of HFC production pipeline suggests growth in unreported CFC by-product and feedstock production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. US5087329A - Process for separating pentafluoroethane from a mixture of halogenated hydrocarbons containing chloropentafluoroethane - Google Patents [patents.google.com]
• 9. WO1993019845A1 - Catalyst for promoting halogen exchange - Google Patents [patents.google.com]
• 10. DE60010383T2 - Separation of chloropentafluoroethane from pentafluoroethane - Google Patents [patents.google.com]
• 11. EP1153907B1 - Purification process of pentafluoroethane (HFC-125) - Google Patents [patents.google.com]
• 12. US6512150B1 - Process for purifying pentafluoroethane from chloropentafluoroethane - Google Patents [patents.google.com]
• 13. DE69614069T2 - Process for the production of pentafluoroethane - Google Patents [patents.google.com]

Enhancing the Yield of Chloropentafluoroethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloropentafluoroethane (CFC-115), a chlorofluorocarbon with historical applications as a refrigerant and propellant, continues to be a molecule of interest in specialized research and development sectors.[1] Optimizing its synthesis is crucial for ensuring a cost-effective and efficient supply for these niche applications. This technical guide provides an in-depth overview of the primary synthesis routes for chloropentafluoroethane, focusing on strategies to improve its yield. We will delve into the reaction mechanisms, catalyst systems, and process parameters that influence the formation of CFC-115, supported by available quantitative data and detailed experimental considerations.

Introduction

The synthesis of chloropentafluoroethane (C₂ClF₅) predominantly follows two main pathways: the fluorination of tetrachloroethylene (B127269) (PCE) and the fluorination of dichlorotetrafluoroethane (B1200811) (CFC-114). The overarching principle in both methods is the catalyzed substitution of chlorine atoms with fluorine atoms using hydrogen fluoride (B91410) (HF). The extent of this halogen exchange is a critical factor in determining the final product distribution and, consequently, the yield of the desired chloropentafluoroethane. Control over reaction conditions such as temperature, pressure, reactant molar ratios, and catalyst selection is paramount to maximizing the yield of CFC-115 while minimizing the formation of byproducts.[2]

Synthesis Routes and Yield Optimization

Fluorination of Tetrachloroethylene (PCE)

The synthesis of chloropentafluoroethane from tetrachloroethylene is a multi-step process involving both chlorination and fluorination. The overall reaction can be represented as:

C₂Cl₄ + Cl₂ + 5HF → C₂ClF₅ + 5HCl

This process is typically carried out in the vapor phase over a solid catalyst.

Catalysts:

A variety of catalysts have been explored for this reaction, with the most common being based on chromium, iron, and fluorinated alumina.[2] The catalyst's role is to facilitate the cleavage of C-Cl bonds and the formation of C-F bonds. The choice of catalyst significantly impacts both the conversion of tetrachloroethylene and the selectivity towards chloropentafluoroethane.

Reaction Conditions and Yield:

The yield of chloropentafluoroethane is highly sensitive to the reaction conditions. The extent of chlorine exchange can be controlled by varying the hydrogen fluoride concentration, the contact time, or the reaction temperature.[2]

Parameter	Condition	Effect on Yield
Temperature	High temperatures	Favors higher degrees of fluorination, potentially leading to the formation of hexafluoroethane (B1207929) (C₂F₆) and reducing the yield of C₂ClF₅. Optimal temperature ranges are catalyst-dependent.
HF:PCE Molar Ratio	High ratio	Drives the reaction towards more fluorinated products. A carefully controlled ratio is necessary to maximize C₂ClF₅ formation.
Contact Time	Optimized	A shorter contact time may result in incomplete conversion, while a longer contact time can lead to the formation of over-fluorinated byproducts.
Catalyst	Fluorinated Chromium Oxide	Generally shows good activity and selectivity for the production of C₂-chlorofluorocarbons.

Quantitative data on the direct correlation between these parameters and the yield of chloropentafluoroethane is sparse in publicly available literature, often being proprietary information within industrial processes.

Byproducts:

The primary byproducts in this synthesis route include under-fluorinated species such as dichlorotrifluoroethane (C₂Cl₂F₃) and trichlorodifluoroethane (C₂Cl₃F₂), as well as the over-fluorinated product, hexafluoroethane (C₂F₆). The separation of these byproducts from chloropentafluoroethane can be challenging due to close boiling points, making the optimization of selectivity a key aspect of improving the effective yield.[3]

Fluorination of Dichlorotetrafluoroethane (CFC-114)

A more direct route to chloropentafluoroethane is the fluorination of dichlorotetrafluoroethane (CFC-114 or its isomer CFC-114a). The reaction is as follows:

C₂Cl₂F₄ + HF → C₂ClF₅ + HCl

This reaction is also a gas-phase catalytic process.

Catalysts:

Similar to the tetrachloroethylene route, catalysts based on fluorinated chromium oxide are commonly employed. The catalyst's activity and stability are crucial for achieving high conversion and a long operational lifetime.

Reaction Conditions and Yield:

Parameter	Condition	Effect on Yield
Temperature	Elevated temperatures	Generally required to achieve a reasonable reaction rate. However, excessively high temperatures can lead to catalyst deactivation or the formation of unwanted byproducts.
HF:CFC-114 Molar Ratio	Stoichiometric to slight excess of HF	A slight excess of hydrogen fluoride can help drive the reaction to completion. A large excess may promote over-fluorination.
Pressure	Atmospheric to moderate pressure	The reaction is typically carried out at or near atmospheric pressure.

Specific yield data is often embedded in patent literature focused on the production of other fluorocarbons, where CFC-115 might be an intermediate or a byproduct.

Experimental Protocols: General Considerations

Experimental Workflow for Gas-Phase Fluorination

Caption: A generalized workflow for the gas-phase synthesis of chloropentafluoroethane.

Methodology:

• Catalyst Preparation and Activation: The chosen catalyst (e.g., chromium oxide) is typically pre-treated with a flow of nitrogen at an elevated temperature to remove moisture, followed by a fluorination step using a mixture of HF and nitrogen to activate the catalyst surface.

• Reactant Feed: Gaseous reactants (tetrachloroethylene/dichlorotetrafluoroethane, hydrogen fluoride, and chlorine if applicable) are precisely metered and mixed before being introduced into the reactor.

• Reaction: The gas mixture is passed through a heated, fixed-bed reactor containing the activated catalyst. Temperature, pressure, and flow rates are carefully controlled to optimize the reaction.

• Product Separation: The reactor effluent, containing the desired product, byproducts, unreacted starting materials, and HCl, is passed through a series of condensers and scrubbers to separate the acidic components and condense the organic products.

• Purification: The crude organic product is then purified, typically by fractional distillation, to isolate the chloropentafluoroethane from other chlorofluorocarbons.

• Analysis: The composition of the product mixture is analyzed at various stages using techniques such as gas chromatography-mass spectrometry (GC-MS) to determine the conversion, selectivity, and yield.

Signaling Pathways and Logical Relationships

The synthesis of chloropentafluoroethane can be visualized as a network of consecutive and parallel reactions. Understanding these pathways is key to manipulating the process for a higher yield of the target molecule.

Reaction Pathway for Tetrachloroethylene Fluorination

Caption: A simplified reaction network illustrating the stepwise fluorination of tetrachloroethylene to chloropentafluoroethane and potential byproducts.

Conclusion

Improving the yield of chloropentafluoroethane synthesis hinges on the careful control of reaction parameters to favor the desired degree of fluorine substitution. While the fundamental principles of gas-phase catalytic fluorination are well-established, the optimization of a specific process requires a detailed understanding of the interplay between the catalyst, temperature, reactant concentrations, and contact time. For researchers and professionals in specialized fields, a systematic approach to process development, guided by the principles outlined in this guide, will be essential for achieving high-yield, cost-effective synthesis of chloropentafluoroethane. Further research into novel catalyst formulations and a deeper, quantitative understanding of the reaction kinetics would be invaluable for advancing the synthesis of this and other targeted fluorinated molecules.

References

• 1. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 2. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US6175045B1 - Process for the preparation of pentafluoroethane - Google Patents [patents.google.com]

Resolving Peak Tailing of Chloropentafluoroethane in Gas Chromatography: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the causes of peak tailing for chloropentafluoroethane (also known as CFC-115 or Freon 115) in gas chromatography (GC) and offers detailed strategies and experimental protocols for its resolution. By understanding the underlying chemical and physical interactions within the GC system, researchers can systematically troubleshoot and optimize their methods to achieve symmetrical, sharp peaks essential for accurate quantification and reliable analysis.

Understanding the Root Causes of Peak Tailing

Peak tailing in gas chromatography is a common issue characterized by an asymmetrical peak with a drawn-out trailing edge. This phenomenon can significantly compromise resolution and the accuracy of peak integration.[1] For a relatively inert and volatile compound like chloropentafluoroethane, peak tailing is often unexpected but can arise from several factors within the GC system. The primary causes can be categorized into system activity, suboptimal chromatographic conditions, and sample introduction issues.

Key contributors to peak tailing include:

• Active Sites: The most common cause of peak tailing for polarizable or sensitive compounds are active sites within the GC flow path. These include exposed silanol (B1196071) groups on the surface of glass inlet liners, glass wool, column ends, or contaminated areas of the column.[2][3] These sites can interact with analytes through hydrogen bonding or other adsorptive mechanisms, leading to a portion of the analyte being retained longer and resulting in a tailing peak.

• Column Contamination: Accumulation of non-volatile residues from previous injections on the inlet side of the column can create active sites and disrupt the proper partitioning of the analyte with the stationary phase.[3]

• Improper Column Installation: A poorly cut column end, incorrect installation depth in the inlet or detector, or the use of incorrect ferrules can create dead volumes and disrupt the carrier gas flow path, leading to turbulence and peak tailing.[1][2]

• Suboptimal GC Parameters: Incorrect settings for the inlet temperature, oven temperature program, or carrier gas flow rate can lead to incomplete or slow vaporization, band broadening, and peak tailing.

• GC-MS Ion Source Interactions: When using a mass spectrometer (MS) detector, halogenated compounds like chloropentafluoroethane can interact with the hot metal surfaces of the ion source. This can lead to the formation of metal chlorides, creating active sites that cause adsorption and subsequent slow release of the analyte, resulting in significant peak tailing.[4][5][6]

• Solvent Effects: In splitless injections, if the initial oven temperature is not sufficiently below the boiling point of the injection solvent, it can lead to poor focusing of the analyte at the head of the column, causing peak distortion, including tailing.[7][8]

Systematic Troubleshooting and Resolution Strategies

A logical and systematic approach is crucial for efficiently identifying and resolving the cause of peak tailing. The following workflow outlines a step-by-step process for troubleshooting.

Caption: A logical workflow for diagnosing and resolving peak tailing.

Experimental Protocols for Optimization

The following sections provide detailed experimental protocols that can be systematically applied to eliminate peak tailing for chloropentafluoroethane.

Inlet System Maintenance and Optimization

The inlet is a primary source of activity and contamination.[3] Regular maintenance is critical for maintaining good peak shape.

Protocol for Inlet Maintenance:

• Cool Down: Cool the injector and oven to a safe temperature.

• Disassemble: Turn off the carrier gas flow at the instrument and carefully remove the septum nut, septum, and inlet liner.

• Inspect and Replace:

  • Septum: Replace the septum if it shows signs of wear or coring.

  • Liner: Replace the inlet liner with a new, deactivated liner. For active compounds, an ultra-inert liner is recommended.[9] If glass wool is used, ensure it is also deactivated.

  • O-ring: Replace the liner O-ring to ensure a proper seal.

  • Inlet Seal: Inspect the inlet seal (gold seal) for contamination and replace if necessary.

• Reassemble: Reinstall the components, ensuring the liner is correctly positioned.

• Leak Check: Pressurize the system and perform an electronic leak check to confirm all connections are secure.

Column Installation and Conditioning

Proper column installation is fundamental to good chromatography.

Protocol for Column Installation:

• Column Cutting: Use a ceramic scoring wafer or a specialized tool to make a clean, 90-degree cut of the fused silica (B1680970) column. Inspect the cut under magnification to ensure it is not jagged or uneven.[2]

• Ferrule and Nut: Thread the appropriate nut and ferrule onto the column. Ensure the ferrule is oriented correctly.

• Installation Depth: Set the correct column installation depth in the inlet and detector according to the manufacturer's instructions for your specific GC model. Incorrect depth can create dead volumes.[2]

• Tightening: Tighten the fittings according to the manufacturer's recommendations to create a secure, leak-free seal without overtightening and crushing the column.

• Column Conditioning: After installation, condition the column by heating it to a temperature slightly above the final oven temperature of your method (but below the column's maximum temperature limit) with carrier gas flowing for 30-60 minutes to remove any contaminants.

Optimization of GC Method Parameters

Fine-tuning the analytical method parameters can significantly improve peak shape. The following table summarizes the expected effects of parameter adjustments.

Table 1: Impact of GC Parameter Optimization on Peak Tailing

Parameter	Recommended Adjustment	Expected Effect on Peak Shape	Rationale
Inlet Temperature	Increase in 10-20°C increments	Reduced tailing	Ensures complete and rapid vaporization of chloropentafluoroethane, minimizing interactions with the liner surface.[10]
Oven Temperature Program	Lower initial temperature (if using splitless injection)	Improved focusing, potentially reducing tailing for early eluting peaks	Enhances solvent focusing, leading to a sharper initial band of the analyte on the column.[7]
Faster ramp rate	Sharper peaks, may reduce tailing	Minimizes the time the analyte spends in the column, reducing opportunities for band broadening and interaction with active sites.
Carrier Gas Flow Rate	Increase flow rate	Reduced tailing	Higher linear velocity reduces the time for analyte interaction with active sites and minimizes band broadening due to diffusion.[11][12]
Column Selection	Use a more inert column (e.g., "ultra-inert" or "WAX" type for some applications)	Reduced tailing	The stationary phase and column deactivation play a crucial role in minimizing analyte-surface interactions.[13] For volatile compounds, a thicker film may also improve peak shape.

Example GC Method for Chlorofluorocarbons (as a starting point):

Parameter	Value
Column	Agilent PoraPLOT Q, 0.32 mm x 25 m, 10 µm film thickness
Carrier Gas	Helium at a constant flow
Oven Program	100°C (3 min hold), then ramp at 10°C/min to 150°C (15 min hold)
Inlet	Split/Splitless, 250°C
Detector	FID or MS
Injection Volume	1 µL

This method is a starting point and should be optimized for your specific instrument and application.

GC-MS Ion Source Considerations

For GC-MS analysis of halogenated compounds, the ion source is a common source of peak tailing.[4][5][6]

Caption: Mechanism of peak tailing due to ion source interaction.

Protocol for Mitigating Ion Source Effects:

• Ion Source Cleaning: Regularly clean the ion source components according to the manufacturer's instructions to remove any metal chloride buildup.

• Optimize Ion Source Temperature: Increasing the ion source temperature can sometimes reduce the residence time of the analyte on the surface, thereby minimizing tailing. However, excessively high temperatures can lead to analyte degradation or reduced molecular ion abundance.[14] Experiment with a range of temperatures (e.g., 230°C to 300°C) to find the optimal balance between peak shape and sensitivity.

Data Presentation and Interpretation

The effectiveness of the troubleshooting steps should be evaluated by measuring the peak asymmetry or tailing factor. Most chromatography data systems can automatically calculate these values. A tailing factor close to 1.0 indicates a symmetrical peak, while values greater than 1.2 are generally considered to indicate significant tailing.

Table 2: Qualitative Impact of Troubleshooting on Peak Asymmetry

Action Taken	Parameter Changed	Expected Impact on Tailing Factor
Inlet Maintenance	Replaced liner with a new, deactivated liner	Decrease
Column Installation	Re-cut column and installed at the correct depth	Decrease
Method Optimization	Increased inlet temperature from 220°C to 250°C	Decrease
Increased carrier gas flow rate from 1.0 mL/min to 1.5 mL/min	Decrease
MS Maintenance	Cleaned ion source	Significant Decrease

Conclusion

Resolving peak tailing for chloropentafluoroethane in GC requires a systematic and logical approach to troubleshooting. By addressing potential issues in the inlet system, column installation, chromatographic parameters, and, if applicable, the MS ion source, researchers can achieve the sharp, symmetrical peaks necessary for high-quality, reliable data. The use of inert components, regular maintenance, and careful method optimization are the cornerstones of robust GC analysis for halogenated compounds.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. scispace.com [scispace.com]
• 5. Tailing of chromatographic peaks in GC-MS caused by interaction of halogenated solvents with the ion source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. agilent.com [agilent.com]
• 10. Inlet Temperature - Chromatography Forum [chromforum.org]
• 11. researchgate.net [researchgate.net]
• 12. snlabtester.com [snlabtester.com]
• 13. GC Troubleshooting—Tailing Peaks [restek.com]
• 14. Advanced GC-MS Blog Journal: Peak Tailing – Like an Iceberg, it Hides Signal More than Commonly Perceived [blog.avivanalytical.com]

Optimizing Temperature for Chloropentafluoroethane Decomposition Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the critical parameters and experimental protocols for studying the thermal decomposition of chloropentafluoroethane (C₂ClF₅). Due to a scarcity of direct experimental data on C₂ClF₅ pyrolysis, this document synthesizes information from studies on analogous chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs) to propose a robust framework for optimizing decomposition temperature. It outlines detailed experimental methodologies, potential reaction pathways, and expected decomposition products. The guide is intended to equip researchers with the necessary information to design and execute well-controlled studies to elucidate the thermal behavior of chloropentafluoroethane, a compound of interest for various industrial and research applications.

Introduction

Chloropentafluoroethane (C₂ClF₅), also known as CFC-115, is a chlorofluorocarbon characterized by its high thermal stability.[1] Understanding its decomposition characteristics is crucial for applications where it might be subjected to elevated temperatures, as well as for developing safe handling and disposal protocols. When heated to decomposition, C₂ClF₅ is known to emit toxic vapors, including hydrogen fluoride (B91410) (HF) and hydrogen chloride (HCl).[1] This guide provides a foundational understanding for researchers aiming to investigate the kinetics and mechanisms of C₂ClF₅ thermal decomposition.

Proposed Thermal Decomposition Pathways

Based on studies of similar halogenated ethanes, the thermal decomposition of chloropentafluoroethane is likely initiated by the cleavage of the weakest bond in the molecule. The C-Cl bond is weaker than the C-F and C-C bonds, suggesting that the initial step is the homolytic fission of the C-Cl bond to form a pentafluoroethyl radical and a chlorine atom. Subsequent reactions can lead to a variety of products.

A proposed simplified reaction mechanism is as follows:

• Initiation: The process begins with the breaking of the carbon-chlorine bond, which is the most likely initiation step due to its lower bond energy compared to C-F and C-C bonds.

• Propagation: The highly reactive chlorine radical can then abstract a fluorine atom or attack another C₂ClF₅ molecule, propagating a chain reaction. The pentafluoroethyl radical can undergo further decomposition.

• Termination: The reaction ceases when radicals combine to form stable molecules.

Caption: Proposed initiation and subsequent reaction steps in the thermal decomposition of C₂ClF₅.

Experimental Protocols for Decomposition Studies

To investigate the thermal decomposition of C₂ClF₅, a high-temperature flow reactor is a suitable experimental setup. This allows for precise control over temperature, pressure, and residence time.

Experimental Setup: High-Temperature Flow Reactor

A typical experimental setup would consist of:

• Gas Handling System: To introduce a carrier gas (e.g., nitrogen or argon) and a known concentration of C₂ClF₅ into the reactor.

• High-Temperature Tubular Reactor: A quartz or ceramic tube housed in a furnace capable of reaching temperatures in the range of 500-1000°C.

• Temperature and Pressure Control: Thermocouples and pressure transducers to monitor and control the reaction conditions accurately.

• Sampling System: A heated sampling line to transfer the reactor effluent to the analytical instruments, preventing condensation of products.

• Analytical Suite: Gas Chromatography-Mass Spectrometry (GC-MS) for the identification and quantification of decomposition products, and potentially Fourier Transform Infrared Spectroscopy (FTIR) for real-time monitoring of key species.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Minimizing Byproducts in the Synthesis of Chloropentafluoroethane (CClF₂CF₃)

Audience: Researchers, scientists, and drug development professionals.

Core Objective: This guide provides a comprehensive overview of the synthetic routes for chloropentafluoroethane (CFC-115), with a primary focus on strategies to minimize the formation of unwanted byproducts. It includes detailed experimental considerations, data presentation for comparative analysis, and visualizations of key processes.

Introduction

Chloropentafluoroethane, also known as CFC-115, is a chlorofluorocarbon with the chemical formula CClF₂CF₃. Historically, it found use as a refrigerant and aerosol propellant. Although its production has been significantly curtailed under the Montreal Protocol due to its ozone-depleting potential, understanding its synthesis and the associated impurities remains critical for several reasons. Notably, chloropentafluoroethane can be a significant byproduct in the manufacturing of other commercially important fluorocarbons, such as pentafluoroethane (B1204445) (HFC-125). The presence of CFC-115 and other byproducts can adversely affect the properties and applications of the primary product, necessitating stringent purification measures. This guide delves into the primary synthetic pathways to CFC-115 and outlines key strategies for controlling reaction selectivity and minimizing byproduct formation.

Synthetic Routes to Chloropentafluoroethane

The industrial synthesis of chloropentafluoroethane predominantly involves the fluorine-chlorine exchange reaction of polychlorinated ethane (B1197151) derivatives with hydrogen fluoride (B91410) (HF). The two main approaches are liquid-phase and vapor-phase fluorination.

Liquid-Phase Fluorination of Hexachloroethane (B51795)

This is a traditional and widely employed method for producing chlorofluorocarbons.

• Reaction: Hexachloroethane (C₂Cl₆) is reacted with anhydrous hydrogen fluoride in the presence of a catalyst, typically antimony pentachloride (SbCl₅).

  C₂Cl₆ + 5HF ---(SbCl₅ catalyst)--> C₂ClF₅ + 5HCl

• Catalyst: Antimony pentachloride is a potent Lewis acid that facilitates the halogen exchange. It is often used in conjunction with chlorine to maintain the antimony in its active +5 oxidation state. The active catalytic species is believed to be an antimony chlorofluoride complex formed in situ.

• Reaction Conditions: The reaction is typically carried out at elevated temperatures and pressures. The temperature can range from 70°C to 200°C, and the pressure is maintained to keep the reactants in the liquid phase.

Vapor-Phase Fluorination of Hexachloroethane

Vapor-phase fluorination offers an alternative that can be operated continuously.

• Reaction: Gaseous hexachloroethane and hydrogen fluoride are passed over a solid catalyst at high temperatures.

  C₂Cl₆(g) + 5HF(g) ---(Solid catalyst)--> C₂ClF₅(g) + 5HCl(g)

• Catalyst: The catalysts for this process are typically based on chromium, aluminum, or iron oxides, often supported on a high-surface-area material like activated carbon or alumina. For instance, chromium oxide-based catalysts are commonly used. These catalysts usually require pre-treatment with HF to activate them for the fluorination reaction.

• Reaction Conditions: This process demands higher temperatures than the liquid-phase route, typically in the range of 200°C to 450°C. The reaction is carried out at or near atmospheric pressure.

Byproduct Formation and Minimization Strategies

In both synthetic routes, the fluorination of hexachloroethane is a stepwise process, which can lead to the formation of a range of under-fluorinated and over-fluorinated byproducts. Isomerization and other side reactions can also contribute to the impurity profile.

Common Byproducts

The primary byproducts in the synthesis of chloropentafluoroethane include:

• Under-fluorinated compounds: C₂Cl₂F₄ (Dichlorotetrafluoroethane), C₂Cl₃F₃ (Trichlorotrifluoroethane), etc.

• Over-fluorinated compounds: C₂F₆ (Hexafluoroethane)

• Isomers: For dichlorotetrafluoroethane, both CClF₂CClF₂ (CFC-114) and CF₃CCl₂F (CFC-114a) can be formed.

Recent research has also highlighted that CFC-115 is a significant byproduct in the synthesis of HFC-125 (pentafluoroethane), indicating the close relationship and potential for cross-contamination in the production of these related fluorocarbons.

Strategies for Minimizing Byproducts

Controlling the reaction conditions and catalyst selection are paramount for maximizing the yield of the desired product and minimizing impurities.

Table 1: Key Parameters for Minimizing Byproducts in Chloropentafluoroethane Synthesis

Parameter	Liquid-Phase Fluorination (SbCl₅ catalyst)	Vapor-Phase Fluorination (Chromium-based catalyst)	Impact on Byproduct Formation
Temperature	70°C - 200°C	200°C - 450°C	Higher temperatures can lead to over-fluorination and decomposition. Lower temperatures may result in incomplete conversion and a higher proportion of under-fluorinated byproducts.
Pressure	Elevated (to maintain liquid phase)	Atmospheric or slightly elevated	In the liquid phase, pressure primarily influences the physical state of the reactants. In the vapor phase, it can affect residence time and reaction rates.
Reactant Ratio (HF:C₂Cl₆)	Stoichiometric or slight excess of HF	Excess HF is often used	A higher HF ratio drives the reaction towards more fluorinated products. A careful balance is needed to avoid over-fluorination.
Catalyst Concentration/Activity	Varies depending on the desired reaction rate	A highly active catalyst can promote over-fluorination if not controlled.	Catalyst activity influences the rate of each fluorination step. Deactivated catalysts can lead to incomplete conversion.
Residence Time	Controlled by flow rates and reactor volume	Controlled by gas flow rate	Longer residence times increase the likelihood of reaching thermodynamic equilibrium, which may favor the formation of more stable, highly fluorinated byproducts.

Experimental Protocols and Methodologies

While specific industrial protocols are proprietary, the following sections outline the general methodologies for laboratory-scale synthesis and analysis, based on principles from the literature.

Representative Laboratory Synthesis of Chloropentafluoroethane (Liquid-Phase)

• Catalyst Preparation: In a suitable corrosion-resistant reactor (e.g., Hastelloy C), antimony pentachloride is charged. Anhydrous HF is then carefully added to the reactor to form the active antimony chlorofluoride catalyst.

• Reaction: The reactor is heated to the desired temperature (e.g., 100-150°C). Hexachloroethane and any additional HF are then fed into the reactor at a controlled rate. The pressure is maintained to ensure the reaction mixture remains in the liquid phase.

• Product Collection: The gaseous effluent from the reactor, consisting of the fluorinated products and HCl, is passed through a scrubbing system to remove acidic gases (HCl and unreacted HF). The organic products are then condensed and collected.

• Purification: The crude product mixture is subjected to fractional distillation to separate the desired chloropentafluoroethane from the various byproducts.

Byproduct Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A sample of the crude reaction product is taken from the collection vessel.

• Instrumentation: A gas chromatograph equipped with a mass spectrometer detector is used for the analysis. A capillary column suitable for separating halogenated hydrocarbons is employed.

• GC Conditions:

  • Injector Temperature: 200°C

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 200°C) to elute all components.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Mass Range: Scan a range appropriate for the expected products and byproducts (e.g., 50-300 amu).

• Data Analysis: The individual components are identified by their retention times and mass spectra. Quantification is achieved by comparing the peak areas to those of known standards.

Visualizing Reaction and Experimental Workflows

Logical Relationship in Byproduct Formation

The following diagram illustrates the stepwise nature of the fluorination of hexachloroethane and the potential for byproduct formation at each stage.

Caption: Stepwise fluorination of hexachloroethane.

Experimental Workflow for Synthesis and Analysis

This diagram outlines the general workflow from synthesis to the analysis of byproducts.

Caption: Workflow for CFC-115 synthesis and analysis.

Conclusion

The synthesis of chloropentafluoroethane with high purity requires careful control over reaction conditions to navigate the complex reaction network of consecutive and competing reactions. Minimizing byproduct formation is not only crucial for obtaining a high-quality product but also for reducing the environmental impact and the costs associated with purification. The choice between liquid-phase and vapor-phase fluorination will depend on the desired scale of production and the available infrastructure. In both cases, a thorough understanding of the reaction kinetics and catalyst behavior is essential for optimizing the process. The analytical techniques outlined in this guide provide the necessary tools for monitoring the reaction and ensuring the final product meets the required specifications.

Navigating the Challenges of Chloropentafluoroethane (R-115) Detection: A Technical Guide to Calibration

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the critical calibration issues associated with the detection of chloropentafluoroethane (C2ClF5), also known as R-115. Ensuring the accurate and reliable measurement of this colorless and odorless gas is paramount in various research and industrial settings. This document provides a comprehensive overview of the core challenges, detailed experimental protocols for calibration, and quantitative data to inform best practices.

Chloropentafluoroethane is a stable, non-flammable gas, but can act as an asphyxiant by displacing air.[1][2] Accurate detection is crucial for safety and process control. Gas detectors for refrigerants like R-115 are essential for optimizing personal safety and preventing leaks.[3]

Core Calibration Challenges

The accuracy of gas detectors can degrade over time due to various factors, leading to a phenomenon known as calibration drift.[4] Regular calibration is therefore essential to maintain instrument reliability. Key challenges in the calibration of chloropentafluoroethane detectors include sensor drift, environmental influences, and cross-sensitivity.

Sensor Technology and Inherent Drift

Non-dispersive infrared (NDIR) sensors are a common technology for detecting refrigerant gases like chloropentafluoroethane.[5][6][7] NDIR sensors offer long life and stability but are not immune to drift.[8] This drift can be caused by the aging of the infrared source and detector, as well as contamination of the optical path.

Parameter	Typical Drift Rate (% of Full Scale / Month)	Recommended Calibration Frequency
Zero Point Drift	0.5 - 2%	3-6 months
Span Drift	1 - 3%	3-6 months

Environmental Factors

Temperature, pressure, and humidity can significantly influence the accuracy of gas detector readings.[9] It is crucial to perform calibration in an environment that closely mimics the conditions of routine operation.

Environmental Factor	Impact on Measurement	Mitigation Strategy
Temperature	Can alter the sensor's response and the density of the gas.	Calibrate at the operational temperature. Utilize detectors with built-in temperature compensation.
Pressure	Affects the partial pressure of the target gas, influencing the sensor's reading.	Calibrate at the operational pressure.
Humidity	High humidity can lead to condensation on optical surfaces in NDIR sensors, causing erroneous readings.	Use detectors with appropriate ingress protection (IP) ratings and consider sample conditioning if necessary.

Cross-Sensitivity

Cross-sensitivity occurs when a gas other than the target gas interferes with the sensor, leading to inaccurate readings.[4][10][11] Halogenated hydrocarbons, such as other refrigerants or cleaning solvents, can potentially interfere with the detection of chloropentafluoroethane. This can result in false positive readings, where the detector indicates the presence of R-115 when it is not there, or a false negative, where the presence of another gas masks the detection of R-115.[11]

Interferent Gas	Typical Cross-Sensitivity (%)	Potential Impact
R-134a (1,1,1,2-Tetrafluoroethane)	5 - 15%	False positive reading
R-22 (Chlorodifluoromethane)	10 - 25%	False positive reading
Isopropyl Alcohol	2 - 8%	False positive reading
Carbon Dioxide (in some NDIR sensors)	< 1%	Minimal impact, but should be considered

Experimental Protocols for Calibration

Accurate calibration is a multi-step process that requires careful attention to detail. The following protocols are designed for the calibration of a non-dispersive infrared (NDIR) gas detector for chloropentafluoroethane.

Zero Calibration

Zero calibration establishes the baseline reading of the detector in an environment free of the target gas.

Methodology:

• Preparation: Ensure the gas detector is powered on and has completed its warm-up sequence as specified by the manufacturer. The calibration area should be well-ventilated and free of any potential interfering gases.

• Zero Gas: Utilize a certified "zero air" or nitrogen (N2) gas cylinder.

• Connection: Securely connect the zero-gas cylinder to the detector's calibration port using appropriate tubing and a flow regulator.

• Gas Flow: Initiate the flow of the zero gas at the manufacturer's recommended flow rate. Allow the gas to flow for a sufficient duration to purge the sensor chamber completely.

• Adjustment: Access the detector's calibration menu and initiate the zero calibration procedure. The detector will adjust its baseline reading to correspond to a zero concentration of chloropentafluoroethane.

• Verification: Once the zeroing process is complete, stop the gas flow and observe the detector's reading. It should stabilize at or very near zero.

Span Calibration

Span calibration adjusts the detector's response to a known concentration of the target gas.

Methodology:

• Preparation: Following a successful zero calibration, prepare for the span calibration.

• Span Gas: Use a certified calibration gas cylinder containing a known concentration of chloropentafluoroethane balanced with a carrier gas (typically nitrogen or air). The concentration of the span gas should be relevant to the intended measurement range of the detector.

• Connection: Connect the span gas cylinder to the detector's calibration port.

• Gas Flow: Introduce the span gas at the manufacturer-recommended flow rate. Allow the reading to stabilize.

• Adjustment: Access the detector's calibration menu and initiate the span calibration procedure. Input the concentration of the span gas as indicated on the cylinder's certificate of analysis. The detector will adjust its response to match this known concentration.

• Verification: After the span calibration is complete, stop the gas flow and allow the detector's reading to return to zero. Document the final calibration values.

Visualizing Calibration Workflows and Principles

The following diagrams, created using the DOT language, illustrate key aspects of the calibration process for chloropentafluoroethane gas detectors.

Caption: Standard workflow for zero and span calibration of a gas detector.

Caption: Simplified signaling pathway within a non-dispersive infrared (NDIR) gas sensor.

References

• 1. CHLOROPENTAFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gas detectors and respiratory protection equipments C2ClF5 (R115 - chloropentafluoroethane), CAS number 76-15-3 [en.gazfinder.com]
• 4. False Alarms in Gas Detectors: Cross-Sensitivity and Calibration Issues [eureka.patsnap.com]
• 5. progressive-safety.ca [progressive-safety.ca]
• 6. dodtec.com [dodtec.com]
• 7. critical-environment.com [critical-environment.com]
• 8. microhybrid.com [microhybrid.com]
• 9. irpc.ca [irpc.ca]
• 10. forensicsdetectors.com [forensicsdetectors.com]
• 11. crowcon.com [crowcon.com]

Troubleshooting the Separation of Chloropentafluoroethane (R-115) from Pentafluoroethane (HFC-125): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The separation of chloropentafluoroethane (CFC-115 or R-115) from pentafluoroethane (B1204445) (HFC-125) presents a significant challenge in the production of high-purity HFC-125, a common component in refrigerant blends. The primary difficulty arises from the formation of a close-boiling azeotropic mixture, rendering conventional distillation methods ineffective for achieving the required separation.[1] This technical guide provides an in-depth overview of the core troubleshooting strategies and separation methodologies, focusing on extractive distillation and adsorption techniques. It is designed to equip researchers and professionals with the necessary knowledge to tackle this critical purification step.

The Challenge: An Azeotropic Mixture

Chloropentafluoroethane and HFC-125 form an azeotrope, a mixture that boils at a constant temperature and has the same composition in the liquid and vapor phases. This behavior makes it impossible to separate the two components by simple distillation. The composition of the azeotrope is dependent on pressure; for instance, at 1 bar, the azeotropic mixture consists of approximately 80% HFC-125 and 20% R-115 by mole, while at 10 bar, the composition shifts to 90% HFC-125 and 10% R-115 by mole.[1] To overcome this challenge, advanced separation techniques are necessary.

Extractive Distillation: Breaking the Azeotrope

Extractive distillation is a widely employed method for separating azeotropic mixtures. It involves the introduction of a third component, known as an entrainer or extracting agent, which alters the relative volatilities of the original components, thereby breaking the azeotrope and enabling separation through distillation.

Key Extractive Agents

Several types of chemical compounds have been investigated as extractive agents for the R-115/HFC-125 system. The selection of an appropriate agent is critical for achieving high separation efficiency.

• Acetals: Dimethoxymethane has been identified as a particularly effective extracting agent. Its use can lead to a high separation efficiency, resulting in HFC-125 with a final R-115 content of less than 0.1 mole percent (1000 ppm).[1]

• Ethyleneglycol-based Compounds: These compounds have also been patented for this separation process.

• Polar Organic Compounds: A broad class of polar organic compounds containing oxygen and/or nitrogen with a dipole moment greater than 1 Debye have been proposed. This category includes alcohols, aldehydes, ketones, and ethers. However, tests with some simple alcohols and ethers have shown lower separation efficiency.[1]

• Fluoro-olefins: Compounds like hexafluoropropene (B89477) (HFP) and chlorotrifluoroethene (CFC-1113) have demonstrated a surprising ability to extract R-115 from HFC-125.

• Ionic Liquids: More recently, ionic liquids such as 1-ethyl-3-methylimidazolium (B1214524) bis(trifluoromethylsulfonyl)imide ([C₂C₁im][Tf₂N]) have been explored as entrainers in pilot-scale extractive distillation systems.

Experimental Protocol: Extractive Distillation

The following provides a generalized experimental protocol for the separation of R-115 from HFC-125 using extractive distillation.

Objective: To reduce the concentration of R-115 in an HFC-125-rich feed to below a specified limit (e.g., < 1000 ppm).

Apparatus:

• Extractive distillation column (packed or plate type)

• Reboiler

• Condenser

• Feed pumps for the azeotropic mixture and the extracting agent

• Solvent recovery column

• Analytical instrumentation (e.g., Gas Chromatograph) for composition analysis

Procedure:

• Feed Preparation: Prepare a feed mixture of HFC-125 and R-115 with a known composition.

• Column Operation:

  • Pre-heat the reboiler to the desired operating temperature.

  • Introduce the extracting agent at an upper stage of the extractive distillation column.

  • Feed the R-115/HFC-125 mixture at a mid-level stage of the column.

  • Control the column pressure and temperature profile to optimize separation.

  • The more volatile component (HFC-125) will move up the column and be collected as the distillate.

  • The less volatile component (R-115), now associated with the extracting agent, will move down the column and be collected as the bottoms product.

• Solvent Recovery:

  • The bottoms product from the extractive distillation column is fed to a second distillation column (solvent recovery column).

  • In this column, the extracting agent is separated from the R-115.

  • The recovered extracting agent can be recycled back to the extractive distillation column.

• Analysis:

  • Regularly sample the distillate and bottoms products from both columns.

  • Analyze the composition of the samples using gas chromatography to determine the separation efficiency.

Quantitative Data: Extractive Distillation

The following table summarizes key quantitative data from various studies on the extractive distillation of R-115 and HFC-125.

Extractive Agent	Initial R-115 Conc. (mol%)	Final R-115 Conc. (ppm by mole)	Relative Volatility (α)	Reference
Dimethoxymethane	2.35	< 1000	0.34 - 0.49	[1]
Acetone	2.35	760	Not specified	[1]
[C₂C₁im][Tf₂N]	50% (R-410A)	Not specified	Not specified

Logical Workflow for Extractive Distillation

Caption: Workflow for separating R-115 and HFC-125 via extractive distillation.

Adsorption: A Selective Separation Method

Adsorption is another promising technique for separating R-115 and HFC-125. This method utilizes porous materials (adsorbents) that selectively adsorb one component over the other based on differences in molecular size, shape, or affinity for the adsorbent surface.

Key Adsorbents

• Zeolites: These are crystalline aluminosilicates with well-defined pore structures.

  • Silicalite-1: Has shown potential for separating R-115 and HFC-125, with a notable reversal in selectivity at higher pressures.[2]

  • Zeolite 4A: Can be used for kinetic separation due to its pore size, which allows for the selective adsorption of one component over the other based on diffusion rates.

  • Zeolite 5A: Also a candidate for this separation.

• Activated Carbon: This is a highly porous form of carbon with a large surface area, which can also be used for the separation of these fluorocarbons.

Experimental Protocol: Adsorption Isotherm Measurement

Objective: To determine the adsorption capacity and selectivity of an adsorbent for R-115 and HFC-125 at various temperatures and pressures.

Apparatus:

• Gravimetric or volumetric adsorption analyzer

• Vacuum pump

• High-purity R-115 and HFC-125 gas sources

• Temperature and pressure controllers

Procedure:

• Adsorbent Preparation:

  • Place a known mass of the adsorbent in the sample cell.

  • Activate the adsorbent by heating it under vacuum to remove any adsorbed impurities (e.g., water).

• Isotherm Measurement:

  • Cool the sample to the desired experimental temperature.

  • Introduce a known amount of the adsorbate gas (either pure R-115 or HFC-125, or a mixture) into the sample cell.

  • Allow the system to reach equilibrium, where the pressure and the amount of adsorbed gas are constant.

  • Record the equilibrium pressure and the amount of gas adsorbed.

  • Repeat the process by incrementally increasing the pressure to obtain a series of data points for the adsorption isotherm.

• Data Analysis:

  • Plot the amount of gas adsorbed versus the equilibrium pressure to generate the adsorption isotherm.

  • Fit the isotherm data to a suitable model (e.g., Langmuir, Freundlich) to determine the adsorption parameters.

  • For binary mixtures, calculate the selectivity of the adsorbent for one component over the other.

Quantitative Data: Adsorption

The following table presents data from a comparative study on the adsorption of R-115 and HFC-125 on activated carbon and silicalite-1.

Adsorbent	Adsorbate	Temperature Range (K)	Pressure Range (kPa)	Reference
Activated Carbon	R-115, HFC-125	273 - 348	up to 120	[2]
Silicalite-1	R-115, HFC-125	273 - 348	up to 120	[2]

Note: The study indicates that both adsorbents could be industrially applicable, with the mixture adsorption isotherms predicted by the Ideal Adsorbed Solution Theory.

Experimental Workflow for Adsorption Studies

Caption: General workflow for determining adsorption isotherms of R-115 and HFC-125.

Conclusion

The separation of chloropentafluoroethane from HFC-125 is a non-trivial task due to the formation of an azeotrope. However, both extractive distillation and adsorption have emerged as viable and effective troubleshooting strategies.

• Extractive distillation , with the appropriate choice of an extracting agent like dimethoxymethane, can achieve high levels of purity for HFC-125. The process involves a two-column system for separation and solvent recovery.

• Adsorption offers a selective separation route based on the choice of adsorbent. Zeolites and activated carbon have shown promise, with the potential for both equilibrium-based and kinetic-based separations.

The selection of the optimal separation technique will depend on various factors, including the desired final purity, the scale of operation, and economic considerations. The experimental protocols and data presented in this guide provide a solid foundation for researchers and professionals to develop and optimize their separation processes for this challenging mixture.

References

• 1. EP1153907B1 - Purification process of pentafluoroethane (HFC-125) - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Navigating the Chromatographic Challenge: A Technical Guide to Resolving Chloropentafluoroethane (CFC-115) Co-elution

For Immediate Release

This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the analytical challenges and solutions associated with the co-elution of chloropentafluoroethane (CFC-115) with other chlorofluorocarbons (CFCs) in gas chromatography (GC). Due to their similar physicochemical properties, achieving baseline separation of these compounds is a common analytical hurdle. This document outlines effective strategies, detailed experimental protocols, and data-driven recommendations to ensure accurate and reliable quantification of CFC-115.

The Challenge of Co-elution

Chloropentafluoroethane (CFC-115) is a highly stable and volatile compound, often found in mixtures with other CFCs such as dichlorodifluoromethane (B179400) (CFC-12) and other halogenated hydrocarbons. The similarity in their boiling points and polarities makes them prone to co-elution on many common gas chromatography columns, leading to inaccurate peak integration and quantification. Addressing this co-elution is critical for applications ranging from atmospheric monitoring to impurity analysis in pharmaceutical and industrial processes.

Analytical Strategies for Resolving CFC-115 Co-elution

The key to separating CFC-115 from other CFCs lies in the strategic selection of the GC column's stationary phase and the optimization of analytical parameters. The primary goal is to exploit subtle differences in the analytes' interactions with the stationary phase.

Leveraging Stationary Phase Selectivity

The choice of the stationary phase is the most critical factor in resolving co-eluting compounds. For volatile halogenated hydrocarbons, Porous Layer Open Tubular (PLOT) columns offer superior separation capabilities compared to traditional wall-coated open tubular (WCOT) columns.

• Alumina-Based PLOT Columns: These columns, such as the Rt®-Alumina BOND/CFC, provide high retention and unique selectivity for CFCs. The deactivation of the alumina (B75360) surface is crucial to prevent analyte degradation and ensure reproducible results.

• Porous Polymer PLOT Columns: Stationary phases based on porous polymers, like divinylbenzene (B73037) (DVB) copolymers, offer a different selectivity that can be highly effective. The GS-GasPro column, for instance, has been shown to provide excellent peak shapes and resolution for a wide range of volatile compounds, including CFC-115, with no reported co-elution.

Mid-polarity columns, such as those with a (6%-cyanopropyl-phenyl)-methylpolysiloxane stationary phase (e.g., DB-624), can also be effective in separating polar and non-polar compounds and may provide the necessary selectivity to resolve CFC-115 from its common co-eluents.

Optimizing Chromatographic Conditions

Fine-tuning the GC parameters is essential to maximize the separation achieved by the chosen column.

• Temperature Programming: A well-designed temperature program can significantly improve the resolution of early-eluting, volatile compounds. Starting at a low initial oven temperature enhances the separation of these compounds, while a subsequent temperature ramp ensures that less volatile components are eluted in a reasonable time with good peak shape.

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (typically helium or hydrogen) is crucial for achieving maximum column efficiency.

• Injection Technique: For the analysis of volatile CFCs, the choice between split and splitless injection depends on the concentration of the analytes. Split injection is suitable for higher concentrations and provides sharper peaks for early-eluting compounds.[1] Splitless injection is preferred for trace analysis to ensure maximum transfer of the sample onto the column.[1]

Data Presentation: Comparative Column Performance

The following table summarizes the performance of different GC columns for the separation of CFCs, including retention time data where available. This allows for a direct comparison of their suitability for resolving CFC-115.

GC Column	Stationary Phase	Dimensions	Target Analytes & Retention Times (min)	Reference
Rt®-Alumina BOND/CFC	Deactivated Alumina PLOT	30 m x 0.53 mm ID	CFC-115 , CFC-12, CFC-22, CFC-134a (Specific retention times depend on conditions)
GS-GasPro	Porous Polymer PLOT	30 m x 0.32 mm ID	Provides excellent separation of a wide range of volatile compounds, including CFC-115, with no co-elution.
DB-624	(6%-Cyanopropylphenyl)-methylpolysiloxane	30 m x 0.53 mm ID, 3.0 µm film	A wide range of solvents and volatile organic compounds. Retention data for specific CFCs needs to be determined empirically.	[2][3][4]
PoraPLOT Q	Divinylbenzene/ethylene glycol dimethacrylate	25 m x 0.32 mm ID, 10 µm film	CFC-23, CFC-32, CFC-143a, CFC-22, CFC-12 , CFC-31, CFC-142b, CFC-21 (Separation of CFC-115 not specified)

Experimental Protocols

This section provides detailed methodologies for the analysis of chloropentafluoroethane and other CFCs, focusing on techniques that have proven effective in resolving co-elution.

Sample Preparation

For the analysis of gaseous samples, direct injection is typically employed. For liquid samples containing dissolved CFCs, a headspace or purge-and-trap technique is recommended to extract and concentrate the volatile analytes.

• Headspace Analysis:

  • Place a known volume of the liquid sample in a headspace vial.

  • Equilibrate the vial at a constant temperature to allow the CFCs to partition into the headspace.

  • Inject a known volume of the headspace gas into the GC.

• Purge-and-Trap:

  • Sparge an inert gas (e.g., nitrogen or helium) through the liquid sample.

  • The volatile CFCs are carried by the gas stream and trapped on a sorbent material.

  • The trap is then rapidly heated to desorb the CFCs, which are transferred to the GC column.

Gas Chromatography (GC) Method

The following parameters can be used as a starting point for method development. Optimization will be required based on the specific instrument and co-eluting species.

Parameter	Recommended Setting
Injection Port	Split/Splitless
Injection Mode	Split (for high concentrations) or Splitless (for trace analysis)[1]
Injector Temperature	200 - 250 °C
Liner	Deactivated glass liner with glass wool
Carrier Gas	Helium or Hydrogen
Flow Rate	Optimized for the column dimensions (typically 1-2 mL/min for capillary columns)
Oven Program	Initial Temp: 40-60°C, Hold: 1-2 min, Ramp: 5-10°C/min to 200-250°C, Hold: 2-5 min

Detector Settings

• Electron Capture Detector (ECD): The ECD is highly sensitive to halogenated compounds and is an excellent choice for the trace analysis of CFCs.[5][6]

  • Detector Temperature: 300 - 350 °C

  • Makeup Gas: Nitrogen or Argon/Methane

• Mass Spectrometer (MS): An MS detector provides definitive identification of the eluting compounds based on their mass spectra.

  • Ionization Mode: Electron Ionization (EI)

  • Scan Range: 45-300 amu[7]

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

Visualizing the Workflow and Logic

The following diagrams, created using the DOT language, illustrate the logical workflow for troubleshooting co-elution and the decision-making process for method development.

Caption: Troubleshooting workflow for CFC-115 co-elution.

Caption: Method development workflow for CFC-115 analysis.

Conclusion

The co-elution of chloropentafluoroethane with other CFCs presents a significant analytical challenge that can be overcome with a systematic approach to method development. By carefully selecting a GC column with the appropriate stationary phase, particularly Porous Layer Open Tubular (PLOT) columns, and by optimizing the temperature program and other chromatographic parameters, researchers can achieve the necessary resolution for accurate and reliable quantification of CFC-115. This guide provides the foundational knowledge and practical protocols to successfully navigate this chromatographic problem.

References

• 1. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 2. scribd.com [scribd.com]
• 3. axialscientific.com [axialscientific.com]
• 4. gcms.cz [gcms.cz]
• 5. measurlabs.com [measurlabs.com]
• 6. Electron Capture Detector | GC-ECD [scioninstruments.com]
• 7. gcms.cz [gcms.cz]

A Technical Guide to Validation and Comparative Analysis in Drug Development

For Researchers, Scientists, and Drug Development Professionals

The progression of a potential therapeutic agent from a promising molecule to a clinically approved drug is a meticulous journey underpinned by rigorous scientific validation and comparative analysis. The core objective of this process is to unequivocally establish the safety and efficacy of a new drug, frequently through comparison against existing standards of care or a placebo. This guide offers an in-depth exploration of the essential principles, methodologies, and data interpretation strategies that form the bedrock of successful drug development.

Core Principles of Validation in Drug Development

At its heart, validation in drug development is the process of ensuring that a specific molecular target is integral to a disease and a viable point for therapeutic intervention. This is followed by comprehensive preclinical in vitro and in vivo studies designed to meticulously evaluate the pharmacological activity, safety profile, and potential toxicology of a drug candidate. Throughout this journey, it is imperative that analytical methods are developed and validated with precision to guarantee the generation of accurate and dependable data.

Comparative Analysis: The Lynchpin of Clinical Advancement

Well-structured clinical trials, often incorporating active comparators, are crucial for generating substantive data on the relative benefits and risks of a new therapeutic. This comparative data is the foundation upon which regulatory approval and clinical adoption are built.

Quantitative Data Presentation for Comparative Analysis

To facilitate a clear and concise comparison of key validation parameters, the following tables summarize critical data from analytical method validation and a hypothetical comparative drug efficacy study.

Table 1: Comparative Analysis of Analytical Method Performance: HPLC vs. UPLC

This table presents a comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the purity validation of N-Benzoyl-(2R,3S)-3-phenylisoserine, a key intermediate in the synthesis of the anticancer drug paclitaxel.[1] The data showcases the superior performance of the UPLC method in terms of speed, resolution, and efficiency.[1]

Parameter	HPLC	UPLC
Retention Time of Main Peak (min)	~15.2	~3.8
Analysis Run Time (min)	30	7
Resolution (Main Peak vs. Closest Impurity)	2.1	3.5
Theoretical Plates	8,000	25,000
Tailing Factor	1.3	1.1

Table 2: Comparative Efficacy of Pharmacological Interventions for IgA Nephropathy

The following table summarizes the comparative efficacy of different drug classes in reducing proteinuria in patients with IgA Nephropathy, based on a systematic review and meta-analysis.[2]

Treatment Category	Mean Proteinuria Reduction (%)	95% Confidence Interval
B-cell/plasma-cell-targeted therapies	-34.0	-45.7 to -22.3
Complement pathway inhibitors	-31.2	-38.1 to -24.3
Targeted-release corticosteroids	-30.9	-37.8 to -24.0
Systemic corticosteroids	-28.5	-35.4 to -21.6

Detailed Experimental Protocols

Detailed and reproducible experimental protocols are the cornerstone of robust drug development. The following sections provide step-by-step methodologies for key validation assays.

High-Performance Liquid Chromatography (HPLC) Method Validation Protocol

This protocol outlines the validation of an HPLC method for the purity analysis of a drug substance.

1. Objective: To validate the HPLC method for its intended use in quantifying the purity of the drug substance and its impurities.

2. Validation Parameters: The method will be validated for specificity, linearity, accuracy, precision (repeatability and intermediate precision), and robustness.

3. Materials and Methods:

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[1]

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B).[1]

  • 0-20 min: 30-70% A

  • 20-25 min: 70-30% A

  • 25-30 min: 30% A (re-equilibration)

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 230 nm.[1]

• Injection Volume: 10 µL.[1]

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of 1 mg/mL.[1]

4. Validation Procedures:

• Specificity: Analyze blank, placebo, and spiked samples to demonstrate that the method is not affected by interferences.

• Linearity: Analyze a minimum of five concentrations across the proposed range and perform a linear regression analysis.

• Accuracy: Analyze a minimum of nine determinations over at least three concentration levels (e.g., 3 concentrations/3 replicates each) and calculate the percent recovery.

• Precision:

  • Repeatability: Perform a minimum of nine determinations covering the specified range or a minimum of six determinations at 100% of the test concentration.

  • Intermediate Precision: Repeat the repeatability study on different days with different analysts or equipment.

• Robustness: Intentionally vary method parameters (e.g., pH, temperature, mobile phase composition) and assess the impact on the results.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol for Biomarker Quantification

This protocol describes a sandwich ELISA for the quantification of a specific biomarker in biological samples.

1. Objective: To accurately quantify the concentration of the target biomarker in serum samples.

2. Materials:

• 96-well microplate coated with capture antibody

• Detection antibody conjugated to an enzyme (e.g., HRP)

• Standard, control, and test samples

• Wash buffer

• Substrate reagent (e.g., TMB)

• Stop solution

3. Assay Procedure:

• Bring all reagents and samples to room temperature. It is recommended to run all standards and samples in duplicate.[1]

• Add 100 µL of each standard, control, and sample into the appropriate wells.[1]

• Cover the wells and incubate for 2.5 hours at room temperature or overnight at 4°C with gentle shaking.[1]

• Discard the solution and wash each well 4 times with 1X Wash Solution. Ensure complete removal of liquid at each step.[1]

• Add 100 µL of the prepared Detection Antibody to each well. Cover and incubate for 1 hour at room temperature with gentle shaking.[1]

• Discard the solution and repeat the wash step.

• Add 100 µL of prepared Streptavidin solution to each well. Cover and incubate for 45 minutes at room temperature with gentle shaking.[1]

• Discard the solution and repeat the wash step.

• Add 100 µL of TMB One-Step Substrate Reagent to each well. Cover and incubate for 30 minutes at room temperature in the dark with gentle shaking.[1]

• Add 50 µL of Stop Solution to each well.[1]

• Read the absorbance at 450 nm immediately.[1]

MTT Assay Protocol for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

1. Objective: To determine the effect of a test compound on the viability of cultured cells.

2. Materials:

• Cells and 96-well clear, flat-bottom tissue culture plates

• MTT reagent (5 mg/mL in PBS)

• MTT solvent (4 mM HCl, 0.1% NP40 in isopropanol) or DMSO

• Complete cell culture medium

3. Assay Procedure:

• Seed cells in a 96-well plate at the desired density and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound and incubate for the desired exposure period (e.g., 24, 48, or 72 hours). Include untreated and vehicle controls.

• For adherent cells, carefully aspirate the media. For suspension cells, centrifuge the plate and carefully aspirate the media.

• Add 50 µL of serum-free media and 50 µL of MTT solution to each well.

• Incubate the plate at 37°C for 3 hours.

• Add 150 µL of MTT solvent to each well.

• Wrap the plate in foil and shake on an orbital shaker for 15 minutes to dissolve the formazan (B1609692) crystals.

• Read the absorbance at an optical density of 590 nm. The plate should be read within 1 hour.

4. Data Analysis:

• Average the duplicate readings for each sample.

• Subtract the background absorbance from the culture medium control.

• Calculate the percentage of cell viability relative to the untreated control cells.

Visualizing Complex Biological and Methodological Processes

Diagrams are invaluable tools for illustrating complex signaling pathways and experimental workflows, providing a clear and concise visual representation of intricate relationships.

A simplified workflow of the drug development process.

The MAPK/ERK signaling pathway, a key regulator of cell fate.

References

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]

A Technical Comparison of Chloropentafluoroethane (R-115) and Its Modern Alternatives

For the attention of researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive comparison of the phased-out refrigerant chloropentafluoroethane (R-115) with contemporary alternatives. This document outlines the key physicochemical properties, environmental impacts, and safety considerations of these substances. Furthermore, it details standardized experimental protocols for the evaluation of refrigerant performance and presents visual workflows and classifications to aid in comprehension.

Chloropentafluoroethane, also known as R-115, is a chlorofluorocarbon (CFC) that was once widely used in refrigeration applications. However, due to its significant contribution to ozone layer depletion and its high global warming potential, its production and use have been largely discontinued (B1498344) under the Montreal Protocol.[1] This has necessitated the adoption of alternative refrigerants with more favorable environmental profiles. This guide serves to compare R-115 with its replacements, focusing on the technical data crucial for informed decision-making in research and development settings.

Core Properties of Refrigerants: A Comparative Analysis

The selection of a refrigerant is a multi-faceted process, balancing thermodynamic efficiency with environmental and safety considerations. The following tables summarize the key quantitative data for chloropentafluoroethane and a range of its alternatives, including hydrofluorocarbons (HFCs), hydrofluoroolefins (HFOs), and natural refrigerants.

Table 1: Physicochemical and Environmental Properties

Refrigerant	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Critical Temp. (°C)	Critical Pressure (MPa)	ODP¹	GWP²
Chloropentafluoroethane (R-115)	C₂ClF₅	154.47	-39.1	79.95	3.13	0.400[2]	7670[3]
HFCs
R-134a	CH₂FCF₃	102.03	-26.1	101.1	4.06	0	1430
R-404A	Blend³	97.6	-46.5	72.1	3.73	0	3922[4]
R-407C	Blend⁴	86.2	-43.8	86.0	4.63	0	1774[4]
R-410A	Blend⁵	72.58	-51.4	72.1	4.90	0	2088[4]
HFOs
R-1234yf	C₃H₂F₄	114.04	-29.5	94.7	3.38	0	<1[5]
R-1234ze(E)	C₃H₂F₄	114.04	-19.0	109.4	3.64	0	7[6]
Natural Refrigerants
Ammonia (B1221849) (R-717)	NH₃	17.03	-33.3	132.4	11.3	0	0[7][8]
Carbon Dioxide (R-744)	CO₂	44.01	-78.5⁶	31.1	7.38	0	1[7][8]
Propane (R-290)	C₃H₈	44.1	-42.1	96.7	4.25	0	3[9]
Isobutane (R-600a)	C₄H₁₀	58.12	-11.7	134.7	3.64	0	3[9]

¹Ozone Depletion Potential (ODP): An index that quantifies the potential of a substance to deplete the stratospheric ozone layer relative to trichlorofluoromethane (B166822) (R-11). ²Global Warming Potential (GWP): A measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide.[10] ³R-404A is a blend of R-125 (44%), R-143a (52%), and R-134a (4%).[4] ⁴R-407C is a blend of R-32 (23%), R-125 (25%), and R-134a (52%).[4] ⁵R-410A is a blend of R-32 (50%) and R-125 (50%).[4] ⁶Sublimation point.

Table 2: Safety and Classification

Refrigerant	ASHRAE Safety Group⁷	Flammability	Toxicity
Chloropentafluoroethane (R-115)	A1	Non-flammable	Lower
HFCs
R-134a	A1	Non-flammable	Lower
R-404A	A1[11]	Non-flammable	Lower
R-407C	A1[11]	Non-flammable	Lower
R-410A	A1[11]	Non-flammable	Lower
HFOs
R-1234yf	A2L[5]	Mildly flammable	Lower
R-1234ze(E)	A2L	Mildly flammable	Lower
Natural Refrigerants
Ammonia (R-717)	B2L[7]	Mildly flammable	Higher
Carbon Dioxide (R-744)	A1[7]	Non-flammable	Lower
Propane (R-290)	A3	Highly flammable	Lower
Isobutane (R-600a)	A3	Highly flammable	Lower

⁷ASHRAE Standard 34 classifies refrigerants based on their toxicity and flammability.[1][3][12] 'A' denotes lower toxicity and 'B' denotes higher toxicity. The numeral indicates the flammability, with 1 being non-flammable, 2L being mildly flammable, 2 being flammable, and 3 being highly flammable.[1][12]

Experimental Protocols for Refrigerant Performance Evaluation

The characterization of refrigerant performance is essential for system design and optimization. Standard experimental procedures involve the use of a vapor-compression refrigeration cycle test rig. Key performance indicators include the coefficient of performance (COP), cooling capacity, and isentropic efficiency of the compressor.

A typical experimental setup consists of a compressor, a condenser, a thermal expansion valve, and an evaporator.[13] Instrumentation is critical for accurate measurements and includes pressure transducers and temperature sensors (thermocouples or resistance temperature detectors) at the inlet and outlet of each major component. A flow meter measures the refrigerant mass flow rate, and a wattmeter measures the power consumption of the compressor.[14]

Methodology:

• System Charging and Stabilization: The system is charged with the refrigerant under investigation. The system is then allowed to run until it reaches a steady state, characterized by stable temperatures and pressures throughout the cycle.

• Data Acquisition: Once the system is stable, data from all sensors are recorded. This includes temperatures and pressures at the four key points of the cycle (compressor inlet and outlet, condenser outlet, and evaporator outlet), the refrigerant mass flow rate, and the compressor power input.

• Varying Operating Conditions: To fully characterize the refrigerant, experiments are repeated under a range of operating conditions. This typically involves varying the evaporator and condenser temperatures to simulate different ambient and cooling load conditions.[15] For variable-speed compressors, the compressor speed is also varied.[15]

• Calculation of Performance Metrics:

  • Cooling Capacity (Q̇ₑ): Calculated as the product of the refrigerant mass flow rate (ṁ) and the change in enthalpy across the evaporator (h₁ - h₄).

  • Compressor Power Input (Ẇₖ): Measured directly by the wattmeter.

  • Coefficient of Performance (COP): The ratio of the cooling capacity to the compressor power input (COP = Q̇ₑ / Ẇₖ).

  • Isentropic Efficiency (ηₛ): The ratio of the isentropic work of compression to the actual work of compression, calculated using the measured pressures and temperatures and the thermodynamic properties of the refrigerant.

Visualizing Refrigerant Relationships and Experimental Workflows

To further elucidate the relationships between different refrigerant types and the process of their evaluation, the following diagrams are provided.

Classification of refrigerants and their environmental impact.

A typical experimental workflow for refrigerant performance evaluation.

References

• 1. ashrae.org [ashrae.org]
• 2. iifiir.org [iifiir.org]
• 3. 2019 ANSI/ASHRAE Standard 34 Designation and Safety Classification of Refrigerants [codes.iccsafe.org]
• 4. Hydrofluorocarbon refrigerants – global warming potential values and safety classifications - DCCEEW [dcceew.gov.au]
• 5. R1234yf Refrigerant | ARC Industry Site [arctick.org]
• 6. entalpiaeurope.eu [entalpiaeurope.eu]
• 7. Theoretical view about carbon dioxide, hydrocarbons and ammonia | CAREL [natref.carel.com]
• 8. rhodia-refrigerants.co.uk [rhodia-refrigerants.co.uk]
• 9. grokipedia.com [grokipedia.com]
• 10. hrai.ca [hrai.ca]
• 11. forane.arkema.com [forane.arkema.com]
• 12. ozone.unep.org [ozone.unep.org]
• 13. Commissioning of a refrigerant test unit and assessing the performance of refrigerant blends. [researchspace.ukzn.ac.za]
• 14. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 15. academic.oup.com [academic.oup.com]

chloropentafluoroethane vs HFCs atmospheric lifetime

An In-depth Technical Guide to the Atmospheric Lifetimes of Chloropentafluoroethane (CFC-115) vs. Hydrofluorocarbons (HFCs)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chlorofluorocarbons (CFCs) and hydrofluorocarbons (HFCs) are classes of synthetic organic compounds with vastly different atmospheric behaviors and environmental impacts, primarily dictated by their atmospheric lifetimes. CFCs, such as chloropentafluoroethane (CFC-115), are characterized by their extreme stability in the troposphere, only breaking down under high-energy ultraviolet (UV) radiation in the stratosphere. This process releases chlorine atoms, which catalytically destroy ozone, and results in very long atmospheric lifetimes. In contrast, HFCs were developed as replacements for CFCs and lack chlorine, meaning they do not deplete the ozone layer.[1] Their atmospheric lifetimes are governed by their susceptibility to reaction with the hydroxyl radical (OH) in the troposphere, leading to significantly shorter persistence compared to CFCs.[2][3] This guide provides a detailed comparison of the atmospheric lifetimes of CFC-115 and various HFCs, outlines the experimental and modeling techniques used to determine these lifetimes, and illustrates their distinct atmospheric degradation pathways.

Data Presentation: Atmospheric Lifetimes

The atmospheric lifetime of a gas is a measure of the average time it remains in the atmosphere. This parameter is crucial for determining a compound's potential to contribute to stratospheric ozone depletion and global warming. The lifetimes of CFC-115 and several common HFCs are presented below.

Compound	Chemical Formula	Class	Atmospheric Lifetime (Years)
Chloropentafluoroethane	C₂ClF₅	CFC	540[4][5]
HFC-23	CHF₃	HFC	260[6]
HFC-125	C₂HF₅	HFC	29
HFC-134a	CH₂FCF₃	HFC	13.8[6]
HFC-143a	C₂H₃F₃	HFC	52
HFC-32	CH₂F₂	HFC	5.4
HFC-152a	C₂H₄F₂	HFC	1.4[6]

Note: Lifetimes for HFCs not explicitly cited are representative values from scientific assessments like the WMO Scientific Assessment of Ozone Depletion.

Core Concepts: Degradation Pathways

The profound difference in atmospheric lifetimes between CFCs and HFCs stems from their fundamental chemical structures and the corresponding degradation mechanisms.

Chloropentafluoroethane (CFC-115)

CFCs are fully halogenated hydrocarbons, containing only carbon, chlorine, and fluorine atoms. The absence of C-H bonds makes them inert to reaction with the hydroxyl radical (OH), the primary cleansing agent of the troposphere.[1] Consequently, CFCs are not broken down in the lower atmosphere. Their primary atmospheric sink is transport to the stratosphere, where they are destroyed by two main processes:

• UV Photolysis: High-energy UV radiation (wavelengths < 220 nm) in the stratosphere breaks the C-Cl bonds in CFC molecules.

• Reaction with O(¹D): Reaction with electronically excited oxygen atoms, O(¹D), which are prevalent in the stratosphere, also contributes significantly to their destruction.[4][5]

This stratospheric removal process is highly inefficient, leading to exceptionally long atmospheric lifetimes, as seen with CFC-115's lifetime of 540 years.[4][5]

Hydrofluorocarbons (HFCs)

HFCs contain one or more C-H bonds. These bonds are susceptible to attack by the OH radical, initiating an oxidation chain reaction.[2] This reaction is the primary removal mechanism for HFCs and occurs predominantly in the troposphere.[7] The general process is:

• OH Radical Attack: An OH radical abstracts a hydrogen atom from the HFC molecule, forming a water molecule (H₂O) and a haloalkyl radical (R•).

• Oxidation Cascade: The resulting radical reacts rapidly with molecular oxygen (O₂) and other atmospheric constituents, leading to a cascade of reactions that ultimately break the molecule down into simpler, stable compounds such as carbon dioxide (CO₂), hydrogen fluoride (B91410) (HF), and water.

Because this degradation occurs in the troposphere where OH is relatively abundant, the atmospheric lifetimes of HFCs are orders of magnitude shorter than those of CFCs.[1]

Experimental Protocols for Lifetime Determination

The atmospheric lifetime of a compound is not measured directly but is calculated based on laboratory data, atmospheric observations, and model simulations.

Laboratory Kinetic Studies

The foundation for lifetime calculations is the measurement of reaction rate coefficients in the laboratory.[8]

• Methodology for HFCs (Reaction with OH):

  • Technique: Pulsed laser photolysis combined with laser-induced fluorescence (PLP-LIF) is a common method.

  • Procedure: A precursor gas (e.g., H₂O₂ or HNO₃) is photolyzed with a laser pulse to generate OH radicals in a reaction cell containing the HFC of interest and a buffer gas (e.g., N₂ or air).

  • Detection: A second, tunable laser excites the OH radicals, and the resulting fluorescence is detected by a photomultiplier tube.

  • Calculation: The rate of decay of the OH fluorescence signal is measured as a function of the HFC concentration. This relationship allows for the precise determination of the bimolecular rate coefficient (kOH) for the reaction between the HFC and OH.[2]

• Methodology for CFCs (Reaction with O(¹D) and Photolysis):

  • O(¹D) Reaction: Similar kinetic techniques are used, but O(¹D) is generated, typically by photolysis of ozone (O₃), and its reaction rate with the CFC is measured.

  • Photolysis: The UV absorption cross-section of the CFC is measured in the laboratory using a light source and a spectrometer. This cross-section data indicates how effectively the molecule absorbs photons at different stratospheric wavelengths.

Atmospheric Modeling

Global atmospheric models are essential for translating laboratory kinetic data into a global atmospheric lifetime.

• Methodology:

  • Model Type: Two-dimensional (2-D) and three-dimensional (3-D) chemical transport models (CTMs) are used.[3][9] These models simulate the transport, chemistry, and radiation of gases throughout the global atmosphere.

  • Inputs: The models are fed with laboratory-derived reaction rate coefficients and photolysis cross-sections, along with global, seasonally varying fields of OH and O(¹D) concentrations, and atmospheric circulation patterns.

  • Calculation: The model calculates the global loss rate of the compound due to chemical reactions and photolysis. The total atmospheric lifetime (τ) is then calculated by dividing the total atmospheric burden of the gas (the total number of molecules in the atmosphere) by its total global loss rate.

Observational Methods

Long-term, precise measurements of atmospheric concentrations can be used to infer lifetimes, particularly for compounds with declining emissions.[10]

• Methodology:

  • Networks: Global atmospheric monitoring networks, such as the Advanced Global Atmospheric Gases Experiment (AGAGE) and the NOAA Global Monitoring Laboratory (GML), provide multi-decadal records of trace gas concentrations.[11][12]

  • Trend Analysis: For a gas with well-quantified and rapidly declining emissions (like CFCs under the Montreal Protocol), the observed rate of decline in its atmospheric concentration can be used in an inverse modeling framework to calculate its lifetime.[10]

  • Tracer-Tracer Correlations: In the stratosphere, the relative depletion of two long-lived trace gases can be correlated. If the lifetime of one gas is well known, the lifetime of the other can be determined from the slope of this correlation.[11]

Visualization of Degradation Pathways

The following diagrams illustrate the distinct atmospheric fates of CFC-115 and a representative HFC.

Figure 1: Atmospheric Degradation Pathway of CFC-115

Figure 2: Atmospheric Degradation Pathway of a Representative HFC

Conclusion

The atmospheric lifetimes of chloropentafluoroethane and HFCs are fundamentally different, driven by their distinct chemical structures. CFC-115, lacking C-H bonds, is unreactive in the troposphere and is only slowly removed in the stratosphere, resulting in a lifetime of over five centuries.[4][5] This extreme persistence allows it to transport ozone-depleting chlorine to the stratosphere. In contrast, HFCs are designed to be broken down in the troposphere via reaction with the OH radical, leading to much shorter atmospheric lifetimes, typically spanning years to decades.[1][6] This core difference explains why HFCs, while potent greenhouse gases, are considered environmentally preferable to CFCs with respect to the stratospheric ozone layer. The accurate determination of these lifetimes, through a combination of laboratory kinetics, global atmospheric modeling, and long-term observation, is critical for formulating effective environmental policy.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Atmospheric degradation of HFCs and HCFCs: chemistry and noxiousness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gfdl.noaa.gov [gfdl.noaa.gov]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. acp.copernicus.org [acp.copernicus.org]
• 6. archive.ipcc.ch [archive.ipcc.ch]
• 7. aparc-climate.org [aparc-climate.org]
• 8. Atmospheric lifetime, its application and its determination: CFC-substitutes as a case study - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 9. gfdl.noaa.gov [gfdl.noaa.gov]
• 10. researchgate.net [researchgate.net]
• 11. acp.copernicus.org [acp.copernicus.org]
• 12. ntrs.nasa.gov [ntrs.nasa.gov]

Navigating the Analytical Maze: A Technical Guide to Inter-Laboratory Comparison of Chloropentafluoroethane (CFC-115) Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for conducting and evaluating inter-laboratory comparisons (ILCs) of chloropentafluoroethane (CFC-115) analysis. Given the critical role of accurate CFC-115 quantification in various scientific and industrial domains, ensuring measurement equivalence across different laboratories is paramount. This document outlines standardized experimental protocols, data presentation formats, and the logical workflows necessary for a robust ILC, drawing upon established methodologies for chlorofluorocarbon (CFC) analysis and proficiency testing.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons are a cornerstone of quality assurance, serving to assess the proficiency of participating laboratories in performing specific measurements.[1][2][3] These studies, also known as proficiency testing, are essential for demonstrating technical competence, ensuring the comparability of results, and validating analytical methods.[3][4] The primary objectives of an ILC for CFC-115 analysis include:

• Evaluating the performance of individual laboratories.

• Identifying potential systematic errors or biases in analytical methods.

• Harmonizing measurement procedures to improve data consistency.

• Establishing the uncertainty of CFC-115 measurements across a network of laboratories.

Experimental Protocols

A successful ILC hinges on the meticulous execution of standardized experimental protocols by all participating laboratories. The following methodologies are based on established practices for the analysis of CFCs and other halocarbons.[5][6]

Sample Preparation and Distribution

A central organizing body should prepare and distribute identical, homogenous samples to all participating laboratories. The stability of chloropentafluoroethane in the sample matrix during transport and storage is a critical consideration.[7]

Protocol:

• Sample Matrix: For atmospheric studies, whole air samples are appropriate. For pharmaceutical or industrial applications, the relevant matrix (e.g., propellant, solvent) should be used.

• Container: Samples should be stored in inert containers, such as passivated stainless-steel canisters or borosilicate glass ampoules, to prevent sorption or reaction of CFC-115 with the container walls.[5][7]

• Homogeneity and Stability Testing: The organizing body must conduct thorough homogeneity and stability tests on the prepared samples before distribution to ensure that all laboratories receive equivalent samples.

• Blind Samples: To ensure an unbiased assessment, samples should be provided to laboratories as blind or double-blind samples.

Analytical Methodology: Gas Chromatography

Gas chromatography (GC) is the most common and reliable technique for the analysis of chloropentafluoroethane.[5][8] Laboratories should adhere to a standardized GC method to ensure comparability of results.

Instrumentation:

• Gas Chromatograph: Equipped with an appropriate detector.

• Detector: An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds like CFC-115.[5] A Mass Spectrometer (MS) can also be used for definitive identification and quantification.[6][8]

• Column: A suitable capillary column for the separation of volatile halocarbons.

Procedure:

• Sample Introduction: A fixed volume of the gas sample is introduced into the GC system. For trace-level analysis, a pre-concentration step using a cold trap may be necessary.[5][6]

• Chromatographic Separation: The sample is carried through the column by an inert carrier gas (e.g., nitrogen, helium). The column temperature is programmed to separate CFC-115 from other components in the sample.

• Detection: The detector generates a signal as CFC-115 elutes from the column.

• Quantification: The concentration of CFC-115 is determined by comparing the peak area or height of the sample to that of a certified reference standard.

Calibration and Quality Control

Calibration:

• Each laboratory must perform a multi-point calibration using certified reference standards of chloropentafluoroethane.

• The calibration curve should demonstrate linearity over the expected concentration range of the samples.

Quality Control:

• Blanks: Method blanks should be analyzed to check for contamination.[5]

• Replicates: Each sample should be analyzed in replicate to assess the precision of the measurement.

• Control Samples: A quality control sample with a known concentration of CFC-115 should be analyzed with each batch of samples to monitor the accuracy of the analysis.

Data Presentation and Statistical Analysis

Clear and standardized data reporting is crucial for the effective comparison of results. All quantitative data should be summarized in structured tables.

Reporting Requirements

Participating laboratories should report the following for each sample:

• Mean concentration of chloropentafluoroethane.

• Standard deviation of the replicate measurements.

• The uncertainty of the measurement.

• Details of the analytical method used, including instrument parameters and calibration information.

Example Data Summary Table

Laboratory ID	Sample ID	Mean Concentration (ppt)	Standard Deviation (ppt)	Measurement Uncertainty (ppt)	Analytical Method
Lab A	ILC-CFC115-01	8.52	0.15	0.30	GC-ECD
Lab B	ILC-CFC115-01	8.75	0.20	0.40	GC-MS
Lab C	ILC-CFC115-01	8.48	0.12	0.25	GC-ECD
Lab D	ILC-CFC115-01	9.10	0.25	0.50	GC-MS
...	...	...	...	...	...

Statistical Evaluation of Performance

The performance of the participating laboratories is typically assessed using statistical measures such as the Z-score.[1][2] The Z-score compares a laboratory's result to the consensus mean of all participating laboratories.

Z-score Calculation:

Z = (x - X) / σ

Where:

• x = the result of the individual laboratory

• X = the assigned value (typically the consensus mean of all participants' results)

• σ = the target standard deviation for proficiency assessment

A Z-score between -2.0 and +2.0 is generally considered satisfactory.[1]

Visualizing Workflows and Logical Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflow and the logical flow of the inter-laboratory comparison process.

Caption: Experimental workflow for an inter-laboratory comparison of CFC-115.

Caption: Logical flow diagram for data evaluation in a proficiency test.

Conclusion

A well-designed and executed inter-laboratory comparison is indispensable for ensuring the quality and comparability of chloropentafluoroethane analysis. By adhering to standardized protocols for sample handling, analytical methodology, and data reporting, participating laboratories can confidently assess their performance and contribute to a harmonized and reliable dataset. The use of statistical tools like Z-scores provides an objective measure of proficiency, ultimately fostering a culture of continuous improvement within the scientific community. This technical guide serves as a foundational resource for researchers and professionals embarking on the critical task of establishing measurement equivalence for CFC-115.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. ctc-n.org [ctc-n.org]
• 3. Interlaboratory comparisons - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 4. fapas.com [fapas.com]
• 5. USGS Groundwater Dating Lab [water.usgs.gov]
• 6. ACP - Establishing long-term measurements of halocarbons at Taunus Observatory [acp.copernicus.org]
• 7. Stability of halocarbons in air samples stored in stainless- steel canisters [ouci.dntb.gov.ua]
• 8. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]

Detecting Chloropentafluoroethane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for the accurate detection and quantification of chloropentafluoroethane (CFC-115). As a stable and persistent chlorofluorocarbon, precise measurement of CFC-115 is critical in atmospheric science, environmental monitoring, and for ensuring its absence in pharmaceutical and other regulated products. This document details the predominant chromatographic and spectroscopic techniques, presenting their core principles, experimental protocols, and performance metrics.

Gas Chromatography-Based Methods

Gas chromatography (GC) is the cornerstone for the high-sensitivity and high-selectivity analysis of chloropentafluoroethane. Coupled with various detectors, GC enables the separation of CFC-115 from complex matrices and its subsequent quantification at trace levels.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS stands as the most powerful and widely used technique for the definitive identification and quantification of CFC-115, particularly in atmospheric research.[1] This method combines the superior separation capabilities of gas chromatography with the precise mass analysis of a mass spectrometer.

Principle: In GC-MS, a gaseous sample is injected into a capillary column, where components are separated based on their volatility and interaction with the stationary phase. As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for the compound, allowing for unambiguous identification and quantification.

Experimental Protocol: Medusa GC-MS for Atmospheric Monitoring

The Advanced Global Atmospheric Gases Experiment (AGAGE) network utilizes a specialized "Medusa" GC-MS system for the high-precision in situ measurement of a wide range of trace gases, including chloropentafluoroethane.[2][3]

• Sample Collection and Preconcentration: A whole air sample (typically 2 liters) is cryogenically preconcentrated to trap and enrich the target analytes. This is a critical step for detecting the low atmospheric concentrations of CFC-115.[4]

• Chromatographic Separation: The trapped compounds are then thermally desorbed and injected into a gas chromatograph for separation.

• Mass Spectrometric Detection: A quadrupole mass spectrometer is commonly used for the detection and quantification of the eluted compounds.

Parameter	Value/Description
Instrumentation	Medusa Gas Chromatograph with Mass Spectrometry (Medusa GC-MS)
Sample Volume	2 L of ambient air
Preconcentration	Cryogenic trapping
Detection Limit	< 0.2 parts-per-trillion (ppt)
Precision	~0.4-0.8%

Table 1: Performance characteristics of the Medusa GC-MS for the analysis of trace atmospheric gases.

Workflow for CFC-115 analysis by GC-MS.

Gas Chromatography with Electron Capture Detection (GC-ECD)

GC-ECD is another sensitive technique for the detection of halogenated compounds like chloropentafluoroethane.

Principle: The electron capture detector (ECD) contains a radioactive source that emits beta particles (electrons). These electrons generate a steady baseline current. When an electronegative compound, such as a chlorofluorocarbon, passes through the detector, it captures some of the electrons, causing a decrease in the current. This reduction in current is proportional to the concentration of the analyte.

While highly sensitive to halogenated compounds, the ECD is less selective than a mass spectrometer. Therefore, careful chromatographic separation is crucial to avoid co-elution with other electronegative species, which could lead to inaccurate quantification. For this reason, confirmation with a second GC column of different polarity or by GC-MS is often recommended.

Method	Detection Limit	Selectivity	Notes
GC-MS	Picogram range	High	Provides structural information for definitive identification.
GC-ECD	Nanogram range	Moderate	Highly sensitive to halogenated compounds but less selective than MS.

Table 2: Comparison of GC-MS and GC-ECD for the detection of halogenated compounds.

Spectroscopic Methods

Spectroscopic techniques offer an alternative approach for the detection and quantification of chloropentafluoroethane, often with the advantage of real-time, non-destructive measurements.

Infrared (IR) Spectroscopy

Principle: Infrared spectroscopy measures the absorption of infrared radiation by a molecule at specific wavelengths corresponding to its vibrational frequencies. The resulting infrared spectrum provides a unique fingerprint of the molecule's chemical bonds and structure. For quantitative analysis, the Beer-Lambert law is applied, which states that the absorbance of a specific vibrational band is directly proportional to the concentration of the compound.

The infrared absorption spectrum of chloropentafluoroethane exhibits strong absorption bands that can be used for its quantification. The accuracy of this method relies on well-defined absorption cross-sections for the target molecule.

Principle of Infrared Absorption Spectroscopy.

Photoacoustic Spectroscopy (PAS)

Principle: Photoacoustic spectroscopy is a highly sensitive technique that measures the sound generated by a sample after it absorbs modulated light. When a gas sample absorbs light at a specific wavelength, the absorbed energy is converted into heat, causing a periodic expansion and contraction of the gas. This pressure wave is detected by a sensitive microphone. The intensity of the acoustic signal is directly proportional to the concentration of the absorbing gas.

PAS offers the potential for very low detection limits, often in the parts-per-billion (ppb) range for some gases.[5] Its application to chloropentafluoroethane would require a light source, such as a tunable diode laser, that emits at a wavelength corresponding to a strong absorption band of CFC-115. While a highly promising technique, specific performance data for the accuracy and detection limits of PAS for chloropentafluoroethane are not as extensively documented as for GC-MS.

Spectroscopic Method	Principle	Potential Advantages
Infrared (IR) Spectroscopy	Absorption of infrared radiation at specific vibrational frequencies.	Real-time, non-destructive measurements.
Photoacoustic Spectroscopy (PAS)	Detection of acoustic waves generated by light absorption.	Very high sensitivity (ppb levels for some gases).

Table 3: Overview of Spectroscopic Detection Methods.

Summary and Conclusion

For the highly accurate and sensitive detection of chloropentafluoroethane, particularly at the trace levels found in the atmosphere, Gas Chromatography-Mass Spectrometry (GC-MS) is the established and most reliable method. The use of cryogenic preconcentration, as employed in the Medusa GC-MS system, allows for detection limits in the sub-parts-per-trillion range with excellent precision.

Gas Chromatography with Electron Capture Detection (GC-ECD) offers high sensitivity for halogenated compounds but lacks the selectivity of MS, making it more susceptible to interferences.

Spectroscopic methods , including Infrared (IR) Spectroscopy and Photoacoustic Spectroscopy (PAS), present viable alternatives, especially for real-time monitoring applications. The availability of infrared absorption cross-section data for CFC-115 supports the use of IR-based techniques. PAS, in particular, holds the promise of extremely high sensitivity. However, for both IR and PAS, further research and validation are needed to establish their performance metrics, such as accuracy and detection limits, specifically for chloropentafluoroethane and to provide a direct comparison with the well-established GC-MS methodology.

For researchers and professionals in drug development and other regulated industries, the choice of method will depend on the specific application, required sensitivity, and the complexity of the sample matrix. For definitive, quantitative analysis at trace levels, GC-MS remains the gold standard.

References

• 1. mdpi.com [mdpi.com]
• 2. Relationships in Gas Chromatography—Fourier Transform Infrared Spectroscopy—Comprehensive and Multilinear Analysis [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. Photoacoustic spectroscopy - Fraunhofer IPM [ipm.fraunhofer.de]

A Technical Guide to the Ozone Depletion Potential of Chlorofluorocarbons

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Ozone Depletion Potential (ODP) of various chlorofluorocarbons (CFCs). It delves into the quantitative data, the experimental methodologies used for their determination, and the underlying chemical pathways of ozone destruction. This document is intended to serve as a detailed resource for the scientific community.

Introduction to Ozone Depletion Potential

The Ozone Depletion Potential (ODP) of a chemical is a measure of its relative ability to destroy stratospheric ozone. The reference chemical for this scale is trichlorofluoromethane (B166822) (CFC-11), which is assigned an ODP of 1.0. The ODP is a crucial metric for assessing the environmental impact of ozone-depleting substances (ODSs) and is used to regulate these compounds under international agreements like the Montreal Protocol. The ODP of a substance is determined by several factors, including its atmospheric lifetime, the number of chlorine or bromine atoms it contains, and the efficiency of the catalytic cycles in which these halogens participate.

Quantitative Comparison of CFCs

The following table summarizes the Ozone Depletion Potential and atmospheric lifetimes of several key chlorofluorocarbons. These values are based on scientific assessments and provide a clear comparison of the relative ozone-destroying capabilities of these compounds.

Compound	Chemical Formula	Atmospheric Lifetime (years)	Ozone Depletion Potential (ODP)
CFC-11	CCl₃F	45	1.0
CFC-12	CCl₂F₂	100	1.0
CFC-113	C₂Cl₃F₃	85	0.8
CFC-114	C₂Cl₂F₄	190	1.0
CFC-115	C₂ClF₅	1700	0.6

Source: U.S. Environmental Protection Agency

Methodologies for ODP Determination

The Ozone Depletion Potential of a compound is not directly measured but is calculated using complex two- and three-dimensional atmospheric models. These models simulate the transport of the substance into the stratosphere and the chemical reactions it undergoes. The accuracy of these models is highly dependent on precise kinetic and photochemical data obtained from laboratory experiments.

The overall workflow for determining the ODP of a substance is outlined below:

Workflow for the determination of Ozone Depletion Potential (ODP).

Experimental Protocols

The rate at which a CFC reacts with other atmospheric species, particularly the hydroxyl radical (OH), determines its atmospheric lifetime. Two common techniques for measuring these gas-phase reaction rates are Flash Photolysis-Resonance Fluorescence and the Discharge-Flow technique.

Flash Photolysis-Resonance Fluorescence (FP-RF)

• Radical Generation: A precursor gas (e.g., H₂O) is photolyzed by a short, intense pulse of ultraviolet light from a flash lamp or laser to produce the desired radical (e.g., OH).

• Reaction Initiation: The generated radicals are mixed with the CFC of interest in a temperature-controlled reaction cell.

• Radical Detection: The concentration of the radical is monitored over time using resonance fluorescence. A light source excites the radical to a higher electronic state, and the subsequent fluorescence is detected by a photomultiplier tube.

• Data Analysis: The decay of the fluorescence signal is proportional to the loss of the radical. By measuring the decay rate at different concentrations of the CFC, the bimolecular rate constant for the reaction can be determined.

Discharge-Flow Technique

• Radical Generation: A precursor gas is passed through a microwave discharge to generate a continuous flow of radicals.

• Reactant Introduction: The CFC is introduced into the main flow tube at a specific point through a movable injector.

• Reaction Zone: The reaction between the radical and the CFC occurs in the flow tube.

• Detection: The concentration of the radical is measured at a fixed point downstream of the injector using techniques like mass spectrometry or laser-induced fluorescence.

• Kinetic Measurement: By varying the position of the movable injector, the reaction time is changed. The rate constant is determined from the decay of the radical concentration as a function of injector position (and thus reaction time) and the concentration of the CFC.

The efficiency with which a molecule absorbs infrared radiation is important for both its atmospheric lifetime (due to photolysis) and its global warming potential. Fourier-Transform Infrared (FTIR) Spectroscopy is the standard method for measuring the infrared absorption cross-sections of gases.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

• Sample Preparation: A gas cell of a known path length is filled with a precise concentration of the CFC, often diluted in a non-absorbing buffer gas like nitrogen.

• Background Spectrum: A background spectrum is recorded with the cell filled only with the buffer gas to account for any absorption by the instrument optics or the buffer gas itself.

• Sample Spectrum: The infrared beam is passed through the gas cell containing the CFC sample, and the resulting interferogram is recorded.

• Fourier Transform: The interferogram is mathematically converted into a high-resolution infrared spectrum using a Fourier transform.

• Data Analysis: The absorbance of the CFC is determined from the sample and background spectra. The absorption cross-section is then calculated using the Beer-Lambert law, which relates absorbance to the concentration of the substance, the path length of the cell, and the absorption cross-section.

Chemical Pathway of Ozone Depletion by CFCs

The destruction of stratospheric ozone by CFCs is a catalytic process, meaning a single chlorine atom can destroy thousands of ozone molecules before it is removed from the stratosphere. The process can be broken down into three main stages: initiation, propagation, and termination.

The following diagram illustrates the catalytic cycle of ozone depletion initiated by the photolysis of a CFC, using CFC-11 (CCl₃F) as an example.

Catalytic cycle of ozone depletion initiated by CFC-11.

Initiation: In the stratosphere, high-energy ultraviolet (UV) radiation breaks the carbon-chlorine bond in the CFC molecule, releasing a highly reactive chlorine atom (a free radical).

Propagation: The chlorine atom then participates in a catalytic cycle:

• The chlorine atom reacts with an ozone molecule (O₃), taking an oxygen atom to form chlorine monoxide (ClO•) and leaving an ordinary oxygen molecule (O₂).

• The chlorine monoxide radical then reacts with a free oxygen atom (O), which is present in the stratosphere, to form another oxygen molecule (O₂) and regenerate the chlorine atom (Cl•).

This regenerated chlorine atom is then free to destroy another ozone molecule, continuing the catalytic cycle.

Termination: The catalytic cycle can be terminated when the chlorine radical reacts with other atmospheric molecules to form stable compounds that do not react with ozone, such as hydrogen chloride (HCl) and chlorine nitrate (B79036) (ClONO₂). These molecules act as reservoirs for chlorine, but the chlorine can be released again to re-enter the catalytic cycle.

Conclusion

The Ozone Depletion Potential is a critical tool for quantifying the impact of CFCs and other ozone-depleting substances on the stratospheric ozone layer. The determination of ODP is a rigorous process that combines precise laboratory measurements with sophisticated atmospheric modeling. A thorough understanding of the experimental protocols and the underlying chemical mechanisms is essential for the continued monitoring and regulation of substances that threaten the Earth's protective ozone layer.

Validation of Kinetic Models for the Degradation of Chloropentafluoroethane (CFC-115): An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropentafluoroethane (CFC-115, C2F5Cl) is a highly stable chlorofluorocarbon known for its long atmospheric lifetime and contribution to ozone depletion.[1][2] Understanding the kinetics and mechanisms of its degradation is crucial for environmental modeling and the development of effective destruction technologies. This technical guide provides a comprehensive overview of the current state of knowledge on the validation of kinetic models for CFC-115 degradation, focusing on both atmospheric and thermal decomposition pathways. Due to the limited availability of complete, experimentally validated kinetic models for the thermal degradation of CFC-115 in the public domain, this guide also incorporates methodologies and data from analogous fluorinated compounds to provide a thorough understanding of the principles and practices involved in such validation studies.

Atmospheric Degradation of Chloropentafluoroethane

The primary degradation pathway for CFC-115 in the atmosphere is its reaction with electronically excited oxygen atoms, O(¹D), in the stratosphere.[1] This reaction is a major contributor to the overall atmospheric loss of CFC-115.

Experimental Protocol: O(¹D) Reaction Kinetics

The rate coefficients for the reaction of O(¹D) with CFC-115 have been determined experimentally using competitive reaction methods. A typical experimental setup involves:

• O(¹D) Generation: Pulsed laser photolysis of ozone (O₃) at a specific wavelength (e.g., 266 nm) is commonly used to generate O(¹D) radicals.

• Reaction Cell: The reaction is carried out in a temperature-controlled reaction cell containing a mixture of CFC-115, a reference compound with a well-known O(¹D) rate coefficient (e.g., N₂O), and a bath gas (e.g., He).

• Detection: The concentration of a product species, often the hydroxyl radical (OH) formed from the reaction of O(¹D) with a scavenger gas, is monitored over time using techniques like laser-induced fluorescence (LIF).

• Kinetic Analysis: By observing the change in the product concentration in the presence and absence of CFC-115, the pseudo-first-order rate coefficient can be determined. The bimolecular rate coefficient is then calculated from the slope of a plot of the pseudo-first-order rate coefficient versus the CFC-115 concentration.[1]

Quantitative Data: O(¹D) Reaction with CFC-115

The following table summarizes the experimentally determined rate coefficients for the reaction O(¹D) + CF₃CF₂Cl.

Temperature (K)	Total Rate Coefficient, k_T_ (cm³ molecule⁻¹ s⁻¹)	Reactive Rate Coefficient, k_R_ (cm³ molecule⁻¹ s⁻¹)	Reference
296	>1 x 10⁻¹⁰	Measured via relative rate technique	[1][3]

Note: The total rate coefficient includes both reactive and quenching pathways. The reactive rate coefficient corresponds to the loss of the halocarbon.

Signaling Pathway: Atmospheric Degradation of CFC-115

The reaction with O(¹D) is a critical step in the atmospheric degradation of CFC-115, leading to the release of chlorine atoms which catalytically destroy ozone.

Atmospheric degradation pathway of CFC-115 initiated by O(¹D).

Thermal Degradation of Chloropentafluoroethane

Direct experimental data and validated kinetic models for the thermal decomposition of CFC-115 are scarce. However, insights can be gained from studies of analogous compounds, such as pentafluoroethane (B1204445) (HFC-125), and by applying established methodologies for kinetic model validation.

Hypothesized Thermal Degradation Pathway

Based on the chemistry of similar fluorocarbons, the thermal degradation of CFC-115 is likely to proceed through unimolecular decomposition, primarily involving C-C and C-Cl bond fission, as well as elimination reactions.

References

• 1. acd-ext.gsfc.nasa.gov [acd-ext.gsfc.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Cross-Referencing Spectroscopic Data for Chloropentafluoroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for chloropentafluoroethane (CFC-115), a compound of interest in various research and development sectors. By cross-referencing data from infrared, Raman, nuclear magnetic resonance, and mass spectrometry, researchers can achieve a thorough characterization of this molecule. This document summarizes key quantitative data in structured tables, details relevant experimental protocols, and presents a logical workflow for data integration and analysis.

Spectroscopic Data Summary

The following tables present a consolidated summary of the available spectroscopic data for chloropentafluoroethane, facilitating easy comparison and reference.

Infrared Spectroscopy

Table 1: Infrared Absorption Bands of Gaseous Chloropentafluoroethane

Wavenumber (cm⁻¹)	Wavelength (µm)	Intensity
565	17.70	Medium
680	14.71	Weak
720	13.89	Strong
805	12.42	Weak
910	10.99	Strong
1000	10.00	Weak
1115	8.97	Very Strong
1235	8.10	Very Strong
1320	7.58	Strong

Data sourced from Plyler and Lamb, 1951.

Raman Spectroscopy

While a commercially available Raman spectrum for chloropentafluoroethane exists, publicly accessible, detailed quantitative data is limited. General vibrational modes for halogenated ethanes can be used for preliminary assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR data for chloropentafluoroethane is available through spectral databases. The following tables provide typical chemical shift ranges for the carbon and fluorine environments in similar fluorinated compounds.

Table 2: Predicted ¹³C NMR Chemical Shifts for Chloropentafluoroethane

Carbon Atom	Environment	Predicted Chemical Shift (ppm)
C-1	-CF₂Cl	110 - 130
C-2	-CF₃	115 - 135

Table 3: Predicted ¹⁹F NMR Chemical Shifts for Chloropentafluoroethane

Fluorine Atom	Environment	Predicted Chemical Shift (ppm)
F (on C-1)	-CF₂Cl	-70 to -90
F (on C-2)	-CF₃	-80 to -100

Note: Chemical shifts are referenced to CFCl₃.

Mass Spectrometry

The mass spectrum of chloropentafluoroethane is characterized by a distinct fragmentation pattern due to the presence of chlorine and fluorine atoms.

Table 4: Major Fragments in the Electron Ionization Mass Spectrum of Chloropentafluoroethane

m/z	Ion	Relative Intensity
154	[C₂ClF₅]⁺ (Molecular Ion)	Low
119	[C₂F₅]⁺	High
100	[C₂F₄]⁺	Medium
85	[CClF₂]⁺	High
69	[CF₃]⁺	High
50	[CF₂]⁺	Medium

Data interpreted from the NIST WebBook.[1]

Experimental Protocols

Detailed methodologies are crucial for the reproduction and validation of spectroscopic data. The following sections outline typical experimental protocols for the analysis of chloropentafluoroethane.

Infrared (IR) Spectroscopy

Objective: To obtain the vibrational spectrum of gaseous chloropentafluoroethane to identify functional groups and determine molecular structure.

Methodology:

• Sample Preparation: As chloropentafluoroethane is a gas at room temperature, a specialized gas cell is required.[2] A 5-10 cm path length gas cell with potassium bromide (KBr) or sodium chloride (NaCl) windows is typically used. The cell is first evacuated to remove any atmospheric gases. The gaseous chloropentafluoroethane is then introduced into the cell to a desired pressure, typically between 10 and 100 torr, which can be monitored with a manometer.

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer, such as a DIGILAB FTS-14, is used.[3]

• Data Acquisition: The spectrometer is purged with dry, CO₂-free air or nitrogen to minimize atmospheric interference. A background spectrum of the evacuated gas cell is recorded. The spectrum of the gas-filled cell is then acquired.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum. The spectral range is typically 4000-400 cm⁻¹.

Raman Spectroscopy

Objective: To obtain the vibrational spectrum of gaseous chloropentafluoroethane, providing complementary information to IR spectroscopy, particularly for symmetric vibrations.

Methodology:

• Sample Preparation: A high-pressure gas cell with fused silica (B1680970) windows is used. The cell is filled with gaseous chloropentafluoroethane to a pressure that optimizes the Raman scattering signal, which may be several atmospheres.

• Instrumentation: A high-resolution Raman spectrometer equipped with a laser excitation source is employed. A common choice is an argon-ion laser operating at 514.5 nm or a diode laser at 785 nm.

• Data Acquisition: The laser beam is focused into the gas cell. The scattered light is collected at a 90° angle to the incident beam and is passed through a monochromator to the detector (e.g., a CCD camera).

• Data Processing: The recorded spectrum is corrected for instrumental response and background scattering. The Raman shifts are calculated relative to the excitation frequency.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹³C and ¹⁹F NMR spectra to elucidate the carbon framework and the electronic environment of the fluorine atoms.

Methodology:

• Sample Preparation: For liquid-phase NMR, a sample of liquefied chloropentafluoroethane can be dissolved in a suitable deuterated solvent (e.g., chloroform-d, acetone-d₆) in a standard 5 mm NMR tube.[4][5] A concentration of 5-10% (v/v) is typically sufficient. For gas-phase NMR, a specialized high-pressure NMR tube is required.

• Instrumentation: A high-field NMR spectrometer, such as a Jeol C-60HL or a modern Bruker Avance spectrometer, is used.[3] A probe capable of detecting ¹³C and ¹⁹F nuclei is required.

• Data Acquisition:

  • ¹³C NMR: A proton-decoupled ¹³C spectrum is acquired. A sufficient number of scans are accumulated to achieve an adequate signal-to-noise ratio due to the low natural abundance of ¹³C.

  • ¹⁹F NMR: A standard one-pulse ¹⁹F experiment is performed. ¹⁹F NMR is a high-sensitivity nucleus, so fewer scans are generally required.

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to an appropriate internal or external standard (e.g., TMS for ¹³C, CFCl₃ for ¹⁹F).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of chloropentafluoroethane, aiding in its identification and structural confirmation.

Methodology:

• Sample Introduction: As a gas, chloropentafluoroethane can be introduced directly into the ion source of the mass spectrometer via a gas inlet system or after separation by a gas chromatograph (GC-MS).[3]

• Ionization: Electron Ionization (EI) is the most common method for volatile compounds like chloropentafluoroethane.[6] A standard electron energy of 70 eV is typically used to induce fragmentation and create a reproducible mass spectrum.[6]

• Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer is commonly used to separate the resulting ions based on their mass-to-charge ratio (m/z).

• Data Acquisition and Analysis: The mass spectrum is recorded, showing the relative abundance of each fragment ion. The molecular ion peak confirms the molecular weight, and the fragmentation pattern provides structural information.

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of experiments and data analysis for the comprehensive spectroscopic characterization of chloropentafluoroethane.

Caption: Experimental workflow for spectroscopic analysis.

Caption: Logical workflow for data cross-referencing.

References

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 3. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. sites.bu.edu [sites.bu.edu]
• 6. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]

A Technical Comparison of Chloropentafluoroethane (R-115) and HFC-134a for Researchers and Scientists

An In-depth Guide to the Performance, Properties, and Experimental Evaluation of Two Key Refrigerants

This technical guide provides a comprehensive comparison of chloropentafluoroethane (R-115, a chlorofluorocarbon) and 1,1,1,2-tetrafluoroethane (B8821072) (HFC-134a, a hydrofluorocarbon). Aimed at researchers, scientists, and professionals in drug development and other scientific fields requiring precise temperature control, this document details their thermodynamic, thermophysical, environmental, and safety properties. It also outlines the detailed experimental protocols for measuring these key characteristics and includes visualizations of relevant processes and logical relationships.

Executive Summary

Chloropentafluoroethane (R-115) and HFC-134a are both refrigerants used to achieve and maintain low temperatures. However, their environmental impact and regulatory status differ significantly. R-115 is a potent ozone-depleting substance with a high global warming potential, and its production is phased out under the Montreal Protocol.[1][2] HFC-134a was developed as a replacement for CFCs like R-115, possessing no ozone depletion potential but still a significant global warming potential.[3][4] This guide presents a detailed, data-driven comparison to inform any decision-making process involving these two compounds.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of a refrigerant is crucial for its application. The following table summarizes the key properties of R-115 and HFC-134a.

Property	Chloropentafluoroethane (R-115)	HFC-134a
Chemical Formula	C2ClF5	CH2FCF3
Molar Mass ( g/mol )	154.47	102.03
Boiling Point (°C)	-39.1[1]	-26.3[5]
Critical Temperature (°C)	80.0	101.06
Critical Pressure (MPa)	3.21	4.06
ASHRAE Safety Classification	A1	A1[3][6]

Environmental Impact

The environmental footprint of refrigerants is a critical consideration. The Ozone Depletion Potential (ODP) and Global Warming Potential (GWP) are the primary metrics for this assessment.

Environmental Parameter	Chloropentafluoroethane (R-115)	HFC-134a
Ozone Depletion Potential (ODP)	0.6[7]	0[3][8]
Global Warming Potential (GWP, 100-year)	10300[9]	1430[3][4]
Atmospheric Lifetime (years)	1700[9]	14[10]

Thermodynamic and Thermophysical Properties

The efficiency and suitability of a refrigerant for a specific application are determined by its thermodynamic and thermophysical properties.

Property	Chloropentafluoroethane (R-115)	HFC-134a
Liquid Density ( kg/m ³ at 25°C)	1289	1207
Vapor Density ( kg/m ³ at 25°C)	59.8	32.4
Liquid Heat Capacity (kJ/kg·K at 25°C)	1.25	1.43
Vapor Heat Capacity (kJ/kg·K at 25°C, 1 atm)	0.85	1.10
Liquid Thermal Conductivity (W/m·K at 25°C)	0.057	0.082
Vapor Thermal Conductivity (W/m·K at 25°C, 1 atm)	0.012	0.014
Liquid Viscosity (mPa·s at 25°C)	0.14	0.20
Vapor Viscosity (mPa·s at 25°C, 1 atm)	0.013	0.012

Experimental Protocols

Accurate measurement of refrigerant properties is essential for system design and performance evaluation. The following sections detail the methodologies for key experiments.

Vapor Pressure Measurement

Objective: To determine the vapor pressure of the refrigerant at various temperatures.

Methodology: A static or quasi-static method is commonly employed.

• A precisely known mass of the refrigerant is introduced into an evacuated, thermostatically controlled pressure vessel of a known volume.

• The vessel is submerged in a constant-temperature bath, and the temperature is precisely controlled and measured with a calibrated platinum resistance thermometer.

• The pressure inside the vessel is measured using a high-accuracy pressure transducer.

• The system is allowed to reach thermodynamic equilibrium, indicated by stable temperature and pressure readings.

• Measurements are taken at various temperatures to generate a vapor pressure curve.

Density Measurement

Objective: To measure the density of the refrigerant in its liquid and vapor phases.

Methodology: A vibrating tube densimeter is a common and accurate instrument for this purpose.

• The refrigerant sample is introduced into a U-shaped tube within the instrument.

• The tube is electromagnetically excited to vibrate at its natural frequency.

• The frequency of vibration is precisely measured, which is directly related to the mass of the fluid in the tube, and thus its density.

• The temperature and pressure of the sample are controlled and measured simultaneously.

• By varying the temperature and pressure, density measurements can be obtained over a range of conditions for both liquid and vapor phases.

Heat Capacity Measurement

Objective: To determine the specific heat capacity of the refrigerant at constant pressure (Cp) or constant volume (Cv).

Methodology: A flow calorimeter is typically used for measuring the isobaric heat capacity (Cp) of fluids.

• The refrigerant is pumped at a constant, known mass flow rate through a heated tube.

• A precisely measured amount of electrical power is supplied to a heater within the tube.

• The temperature of the refrigerant is measured with high-accuracy thermometers at the inlet and outlet of the heated section.

• The system is well-insulated to minimize heat loss to the surroundings.

• The isobaric heat capacity is calculated from the mass flow rate, the power input, and the temperature difference.

Thermal Conductivity Measurement

Objective: To measure the thermal conductivity of the refrigerant.

Methodology: The transient hot-wire method is a widely used and accurate technique.

• A thin platinum wire is submerged in the refrigerant sample.

• The wire serves as both a heating element and a resistance thermometer.

• A step voltage is applied to the wire, causing its temperature to rise.

• The rate of temperature increase is precisely measured by monitoring the change in the wire's resistance.

• The thermal conductivity of the surrounding fluid is determined from the rate of temperature rise of the wire, as a higher thermal conductivity fluid will dissipate the heat more quickly.

Visualizations

Refrigerant Classification Logic

The following diagram illustrates the logic behind the ASHRAE refrigerant safety classification system.

Caption: ASHRAE Refrigerant Safety Classification Workflow.

Standard Vapor Compression Refrigeration Cycle

This diagram illustrates the fundamental components and processes of a standard vapor compression refrigeration cycle, which is the primary application for these refrigerants.

References

• 1. studylib.net [studylib.net]
• 2. researchgate.net [researchgate.net]
• 3. 2019 ANSI/ASHRAE Standard 34 Designation and Safety Classification of Refrigerants [codes.iccsafe.org]
• 4. ijert.org [ijert.org]
• 5. ozone.unep.org [ozone.unep.org]
• 6. refrigerantsensor.com [refrigerantsensor.com]
• 7. sfu.ca [sfu.ca]
• 8. repo.ijiert.org [repo.ijiert.org]
• 9. Thermodynamic Properties of R-227ea, R-365mfc, R-115, and R-13I1 | NIST [nist.gov]
• 10. docs.lib.purdue.edu [docs.lib.purdue.edu]

The Enduring Climate Threat of Chloropentafluoroethane: A Technical Assessment of its Global Warming Potential

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers, scientists, and drug development professionals an in-depth analysis of the global warming potential (GWP) of chloropentafluoroethane (CFC-115). This document collates critical data on its atmospheric lifetime and radiative efficiency, providing detailed experimental protocols for their determination. The guide aims to be a vital resource for understanding the long-term climate impact of this persistent greenhouse gas.

Chloropentafluoroethane, a chlorofluorocarbon (CFC), was once widely used as a refrigerant. Although its production is now banned under the Montreal Protocol due to its ozone-depleting properties, its chemical stability means it persists in the atmosphere for centuries, continuing to contribute to global warming.[1] This guide summarizes the key parameters that quantify its environmental impact.

Quantitative Assessment of Global Warming Potential

The Global Warming Potential (GWP) is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide (CO2).[2][3][4][5] The GWP of chloropentafluoroethane is significant, primarily due to its long atmospheric lifetime and its strong absorption of infrared radiation.[6]

Below is a summary of the key quantitative data for chloropentafluoroethane, with values compiled from various authoritative sources, including the Intergovernmental Panel on Climate Change (IPCC) assessment reports.

Parameter	Value	Source / Reference
Chemical Formula	C2ClF5	[7]
Common Name	CFC-115, R-115	[1]
Atmospheric Lifetime	492 ± 22 years
540 (404–813) years	[8]
1020 - 1700 years	[1]
Radiative Efficiency (RE)	0.18 W m⁻² ppb⁻¹	[9]
Global Warming Potential (GWP)
20-year GWP	6030
5310	[9]
100-year GWP	7570
7370	[9]
7670	[10]
500-year GWP	7480
9990	[9]

Experimental Protocols for Determining Global Warming Potential

The determination of a substance's GWP is a multi-step process that relies on precise laboratory measurements and sophisticated atmospheric modeling. The two primary experimental parameters that feed into the GWP calculation are the substance's infrared absorption cross-section and its atmospheric lifetime.

Measurement of Infrared Absorption Cross-Section

The ability of a molecule to absorb infrared radiation is quantified by its absorption cross-section. This is a critical parameter for calculating its radiative efficiency. The standard method for this measurement is Fourier Transform Infrared (FTIR) Spectroscopy.

Methodology: Fourier Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A pure sample of chloropentafluoroethane is introduced into a gas cell of a known path length (e.g., 10 cm). The pressure of the gas in the cell is carefully controlled and measured to ensure it falls within a range where the Beer-Lambert law is valid (typically a few torr).[11]

• Instrumentation: A high-resolution FTIR spectrometer is used to acquire the infrared spectrum of the sample. The spectrometer is typically equipped with a potassium bromide (KBr) beam splitter and windows, allowing for measurements across a broad infrared range.

• Data Acquisition: The absorption spectrum is recorded over a specific wavenumber range, typically 500-4000 cm⁻¹, at a defined spectral resolution (e.g., 2 cm⁻¹).[11]

• Data Analysis: The acquired spectrum is then processed. The integrated absorption cross-sections are calculated for specific wavenumber intervals (e.g., 10 cm⁻¹). This involves integrating the absorbance features across the spectrum.[11] The resulting data provides a quantitative measure of how strongly chloropentafluoroethane absorbs infrared radiation at different wavelengths.

Calculation of Radiative Forcing and Radiative Efficiency

Radiative forcing quantifies the change in the Earth's energy balance caused by a particular substance.[12][13][14] Radiative efficiency is the radiative forcing per unit increase in the atmospheric concentration of that substance.

Methodology: Radiative Transfer Modeling

• Model Input: The experimentally determined infrared absorption cross-sections of chloropentafluoroethane are used as a key input into a radiative transfer model.

• Atmospheric Profiles: The model also incorporates standard atmospheric profiles of temperature, pressure, and the concentrations of other greenhouse gases.

• Calculation: The radiative transfer model calculates the change in the net radiative flux (downward minus upward radiation) at the tropopause due to the presence of chloropentafluoroethane. This calculation is performed under both clear-sky and cloudy conditions.

• Stratospheric Adjustment: The model allows for the stratospheric temperatures to readjust to radiative equilibrium, which is a crucial step in determining the effective radiative forcing.[6]

• Radiative Efficiency Determination: The radiative efficiency is then calculated by dividing the radiative forcing by the change in the concentration of chloropentafluoroethane.

Determination of Atmospheric Lifetime

The atmospheric lifetime of a substance is the average time it remains in the atmosphere before being removed by chemical reactions or photolysis.

Methodology: Whole Atmosphere Chemistry-Climate Modeling

• Model Framework: A whole atmosphere chemistry-climate model is employed to simulate the fate of chloropentafluoroethane in the atmosphere. These models encompass the complex interplay of atmospheric chemistry, dynamics, and radiation.

• Chemical Loss Processes: The model includes the key chemical reactions that lead to the breakdown of chloropentafluoroethane. For CFCs, the primary loss mechanisms are photolysis by ultraviolet radiation in the stratosphere and reaction with excited oxygen atoms (O(¹D)).[8]

• Simulation: The model is run to simulate the global distribution and transport of chloropentafluoroethane and to calculate its global atmospheric lifetime. The lifetime is determined as the total atmospheric burden of the gas divided by its total rate of loss.[6]

Visualizing the Path to Global Warming Potential

The following diagram illustrates the logical workflow from the fundamental properties of chloropentafluoroethane to the determination of its Global Warming Potential.

Workflow for GWP Determination

References

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. interchemnet.com [interchemnet.com]
• 3. repository.library.noaa.gov [repository.library.noaa.gov]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. Joint inference of CFC lifetimes and banks suggests previously unidentified emissions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ACP - Atmospheric lifetimes, infrared absorption spectra, radiative forcings and global warming potentials of NF3 and CF3CF2Cl (CFC-115) [acp.copernicus.org]
• 7. researchgate.net [researchgate.net]
• 8. acp.copernicus.org [acp.copernicus.org]
• 9. researchgate.net [researchgate.net]
• 10. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 11. researchgate.net [researchgate.net]
• 12. Photoacoustic Experimental System To Confirm Infrared Absorption Due to Greenhouse Gases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. atmosphere - How is the radiative efficiency of a given gas (like a given CFC) analytically calculated? - Earth Science Stack Exchange [earthscience.stackexchange.com]

Comparative Study of Chloropentafluoroethane (CFC-115) and Hydrochlorofluorocarbons (HCFCs): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparative analysis of chloropentafluoroethane (CFC-115) and selected hydrochlorofluorocarbons (HCFCs), focusing on their physicochemical properties, environmental impact, and safety classifications. This document is intended to serve as a comprehensive resource for researchers and professionals in various scientific fields.

Introduction

Chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs) are classes of halogenated hydrocarbons that have seen widespread use due to their desirable properties, such as low toxicity, low reactivity, and non-flammability.[1] These characteristics made them suitable for applications including refrigeration, foam blowing, and as aerosol propellants.[1][2] Chloropentafluoroethane, also known as CFC-115, is a notable member of the CFC family.[3][4] HCFCs, which contain hydrogen in addition to carbon, chlorine, and fluorine, were developed as transitional replacements for CFCs.[5][6] The presence of hydrogen makes HCFCs less stable in the atmosphere, leading to a reduced potential for ozone depletion.[6]

However, the environmental consequences of these compounds, specifically their contribution to stratospheric ozone depletion and global warming, have led to strict regulations and a phase-out of their production and consumption under international agreements like the Montreal Protocol.[3][7] This guide presents a comparative study of CFC-115 against three common HCFCs: HCFC-22 (Chlorodifluoromethane), HCFC-123 (2,2-Dichloro-1,1,1-trifluoroethane), and HCFC-141b (1,1-Dichloro-1-fluoroethane).

Comparative Data Presentation

The following tables summarize the key physical, environmental, and safety properties of CFC-115 and the selected HCFCs.

Table 1: General and Physical Properties

Property	Chloropentafluoroethane (CFC-115)	Chlorodifluoromethane (HCFC-22)	2,2-Dichloro-1,1,1-trifluoroethane (HCFC-123)	1,1-Dichloro-1-fluoroethane (B156305) (HCFC-141b)
Chemical Formula	C2ClF5[3]	CHClF2[7]	C2HCl2F3[8]	CH3CCl2F[9]
Molar Mass ( g/mol )	154.47[3][10]	86.47	152.93[8]	116.95[9]
Boiling Point (°C)	-39.1[3]	-40.8[7]	27.82[8]	32.1[11]
Melting Point (°C)	-99[3]	-157	-107[8]	-103.5[9]
Appearance	Colorless gas[3][10]	Colorless gas[7]	Colorless liquid[8]	Colorless liquid[12][13]
Odor	Ethereal[3][10]	Odorless[7]	Faint ethereal	Weak, ethereal[12]

Table 2: Environmental Impact

Property	Chloropentafluoroethane (CFC-115)	Chlorodifluoromethane (HCFC-22)	2,2-Dichloro-1,1,1-trifluoroethane (HCFC-123)	1,1-Dichloro-1-fluoroethane (HCFC-141b)
Ozone Depletion Potential (ODP)	0.44 - 0.6[4][6]	0.05[14]	0.012 - 0.02[8]	0.11[11]
Global Warming Potential (GWP, 100-year)	5,860 - 7,670[4][15]	1,790 - 1,810	76 - 77[8][16]	725[11][17]
Atmospheric Lifetime (years)	540 - 1,700[6][18][19]	12	1.3	9.3

Table 3: Safety and Classification

Property	Chloropentafluoroethane (CFC-115)	Chlorodifluoromethane (HCFC-22)	2,2-Dichloro-1,1,1-trifluoroethane (HCFC-123)	1,1-Dichloro-1-fluoroethane (HCFC-141b)
ASHRAE Safety Group	A1	A1	B1[16][20]	B1
Toxicity Class	Lower (A)[20]	Lower (A)[20]	Higher (B)[16][20]	Higher (B)[20]
Flammability Class	Non-flammable (1)[20]	Non-flammable (1)[20]	Non-flammable (1)[16][20]	Flammable
Main Hazards	Asphyxiation in high concentrations[3][21]	Non-toxic, Non-flammable[7]	Toxicity considerations[16]	Anesthetic and narcotic properties at high concentrations[12]

Experimental Protocols

The data presented in the tables above are determined through standardized experimental and computational methods.

3.1 Determination of Ozone Depletion Potential (ODP)

The ODP of a compound is a relative measure of its ability to cause ozone degradation.[14] It is defined as the ratio of the global loss of ozone due to a given substance to the global loss of ozone due to a substance of the same mass, with trichlorofluoromethane (B166822) (CFC-11) serving as the reference with an ODP of 1.0.[14]

• Methodology: ODP is typically calculated using atmospheric models. These models are complex computer simulations that incorporate data on atmospheric chemistry and transport.

  • Chemical Kinetics: The rates of photolysis and reaction with hydroxyl radicals (OH) for the substance are determined through laboratory experiments. For HCFCs, the reaction with OH is a key removal mechanism in the troposphere, which reduces their atmospheric lifetime and ODP compared to CFCs.[22]

  • Atmospheric Modeling: One-dimensional (1-D) and two-dimensional (2-D) models are used to simulate the distribution and fate of the substance in the atmosphere.[22] These models account for atmospheric transport, chemical reactions, and photolytic degradation.

  • ODP Calculation: The model calculates the total ozone depletion caused by the release of a certain mass of the substance over its atmospheric lifetime. This is then compared to the ozone depletion caused by the same mass of CFC-11 to determine the ODP value.[23]

3.2 Determination of Global Warming Potential (GWP)

GWP is a measure of the total energy that a gas absorbs over a given period (typically 100 years) compared to the same mass of carbon dioxide (CO2), which is assigned a GWP of 1.[24][25]

• Methodology:

  • Infrared Absorption: The infrared absorption spectrum of the compound is measured experimentally. This determines the wavelengths at which the molecule absorbs thermal radiation and its efficiency in doing so.

  • Radiative Forcing: The radiative forcing of the compound is calculated using radiative transfer models. This value represents the change in the net energy balance of the Earth's atmosphere due to the presence of the gas.

  • Atmospheric Lifetime: The atmospheric lifetime of the compound is determined, as described in the ODP section.

  • GWP Calculation: The GWP is calculated by integrating the radiative forcing of the compound over a specified time horizon (e.g., 100 years) and dividing it by the integrated radiative forcing of an equal mass of CO2 over the same period.[23]

3.3 ASHRAE Safety Classification

The American Society of Heating, Refrigerating and Air-Conditioning Engineers (ASHRAE) Standard 34 establishes a system for assigning safety classifications to refrigerants.[26][27][28] This classification consists of a letter (A or B) indicating toxicity and a number (1, 2, or 3) indicating flammability.[27][29]

• Methodology:

  • Toxicity (A/B): The classification is based on the occupational exposure limit (OEL) of the substance. Class A refrigerants are of lower toxicity, while Class B refrigerants have higher toxicity.[20][29] This is determined through extensive toxicological studies on animals and, where available, human data.

  • Flammability (1/2/3): Flammability is determined through standardized tests that measure the ability of the refrigerant to propagate a flame.[27]

    • Class 1: No flame propagation.[20]

    • Class 2: Lower flammability.[27]

    • Class 3: Higher flammability.[27]

Visualizations

4.1 Environmental Impact Pathway

The following diagram illustrates the general pathway from the emission of CFCs and HCFCs to their environmental impacts on the ozone layer and global climate.

Environmental impact pathway of CFCs and HCFCs.

4.2 Refrigerant Safety Classification Workflow

This diagram outlines the decision-making process for assigning an ASHRAE safety classification to a refrigerant based on its toxicity and flammability.

Workflow for ASHRAE refrigerant safety classification.

Conclusion

The comparative analysis reveals significant differences between CFC-115 and the selected HCFCs, particularly in their environmental impact. CFC-115 possesses a substantially higher Ozone Depletion Potential and Global Warming Potential, along with a much longer atmospheric lifetime, making it a more potent agent for environmental damage. The production and use of CFC-115 have been phased out under the Montreal Protocol for these reasons.[3]

HCFCs were introduced as transitional substances with lower ODPs.[6] However, they still contribute to ozone depletion and have significant GWPs, leading to their own phase-out schedules.[7][30] From a safety perspective, while CFC-115 and HCFC-22 are classified as having lower toxicity, HCFC-123 and HCFC-141b are rated as having higher toxicity, which requires more stringent handling and safety protocols in their applications. This guide provides the foundational data and methodologies for researchers to understand the properties and implications of these compounds in their respective fields of study.

References

• 1. Chlorofluorocarbon - Wikipedia [en.wikipedia.org]
• 2. gluckmanconsulting.com [gluckmanconsulting.com]
• 3. Chloropentafluoroethane - Wikipedia [en.wikipedia.org]
• 4. Chloropentafluoroethane (CFC-115) [benchchem.com]
• 5. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]
• 6. Ozone depletion: substances - Canada.ca [canada.ca]
• 7. logan-inc.com [logan-inc.com]
• 8. 2,2-Dichloro-1,1,1-trifluoroethane - Wikipedia [en.wikipedia.org]
• 9. HCFC-141b--Foaming Agent--Hangzhou Fine Fluorotech Co., Ltd [fluorotech.com.cn]
• 10. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. gggroupthai.com [gggroupthai.com]
• 12. 1,1-Dichloro-1-fluoroethane (HCFC-141b): Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. Ozone depletion potential - Wikipedia [en.wikipedia.org]
• 15. ACP - Atmospheric lifetimes, infrared absorption spectra, radiative forcings and global warming potentials of NF3 and CF3CF2Cl (CFC-115) [acp.copernicus.org]
• 16. summitrefrigerants.com [summitrefrigerants.com]
• 17. 1,1-dichloro-1-fluoroethane (HCFC-141b) [sanmeichem.com]
• 18. acp.copernicus.org [acp.copernicus.org]
• 19. acp.copernicus.org [acp.copernicus.org]
• 20. refrigerantsensor.com [refrigerantsensor.com]
• 21. CHLOROPENTAFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 22. csl.noaa.gov [csl.noaa.gov]
• 23. quora.com [quora.com]
• 24. epa.gov [epa.gov]
• 25. static.tecnichenuove.it [static.tecnichenuove.it]
• 26. 2019 ANSI/ASHRAE Standard 34 Designation and Safety Classification of Refrigerants [codes.iccsafe.org]
• 27. ozone.unep.org [ozone.unep.org]
• 28. webstore.ansi.org [webstore.ansi.org]
• 29. ashrae.org [ashrae.org]
• 30. R22 Freon: What You Need to Know About This Coolant [ontapcold.com]

Safety & Regulatory Compliance

Proper Disposal of Chloropentafluoroethane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of all laboratory chemicals, including chloropentafluoroethane (also known as CFC-115 or R-115), is a critical component of operational safety and environmental responsibility. Due to its classification as an ozone-depleting substance, the disposal of chloropentafluoroethane is strictly regulated. Adherence to proper procedures is mandatory to prevent environmental harm and ensure regulatory compliance.

Immediate Safety and Handling Precautions

Chloropentafluoroethane is a colorless, non-combustible gas shipped as a liquefied gas under pressure.[1] While it has low toxicity, it can displace air and cause asphyxiation in confined spaces.[1] Direct contact with the liquid can cause frostbite.[1][2]

Personal Protective Equipment (PPE): When handling chloropentafluoroethane, appropriate PPE is essential. This includes:

• Eye Protection: Safety goggles or a face shield.[3][4]

• Hand Protection: Cold-insulating gloves.[3][4]

• Skin Protection: Wear suitable protective clothing to prevent skin contact.[3][4]

• Respiratory Protection: In case of inadequate ventilation, use a positive pressure self-contained breathing apparatus (SCBA).[5]

Workplace Controls:

• Handle chloropentafluoroethane in a well-ventilated area.[3]

• Emergency eye wash fountains and safety showers should be readily available.[4][6]

• Use non-sparking tools to prevent ignition sources.[3]

**Step-by-Step Disposal Protocol

The disposal of chloropentafluoroethane, a regulated refrigerant, must not be undertaken by untrained personnel. The United States Environmental Protection Agency (EPA) regulations under Section 608 of the Clean Air Act prohibit the intentional venting of refrigerants and require their proper recovery by certified technicians.[7][8][9]

1. Recovery of Chloropentafluoroethane:

• Certified Personnel: Only EPA 608-certified technicians are legally authorized to recover refrigerant from equipment.[7][10]

• Approved Equipment: The recovery process must utilize EPA-certified recovery and recycling equipment.[11]

• Procedure: The technician will connect the recovery equipment to the appliance or container and safely transfer the chloropentafluoroethane into a designated recovery cylinder.

2. Management of Recovered Refrigerant:

• Non-Contaminated Refrigerant: If the recovered gas is not contaminated, it can be returned to the supplier or wholesaler for recycling and reuse.[12]

• Contaminated Refrigerant: If the refrigerant is contaminated with other substances, it must be sent to an EPA-certified reclamation facility.[12] These facilities will process the gas to separate impurities or dispose of it in accordance with regulations.

3. Final Disposal (Destruction):

• The ultimate disposal method for unusable chloropentafluoroethane is controlled incineration at a licensed chemical destruction plant.[3] This process must include flue gas scrubbing to neutralize harmful byproducts.[3]

4. Disposal of Empty Containers:

• Pressurized Cylinders: Empty cylinders should be returned to the gas supplier. Do not attempt to refill or dispose of them as general waste. They remain under pressure and can be hazardous.

• Other Containers: Containers that held chloropentafluoroethane can be triple-rinsed (or the equivalent) and then offered for recycling or reconditioning.[3] Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[3]

Spill and Leak Emergency Procedures

In the event of a leak or spill of chloropentafluoroethane:

• Evacuate: Immediately evacuate all personnel from the affected area, except for those equipped with proper PPE.[6]

• Ventilate: Increase ventilation in the area to disperse the gas.[6]

• Stop the Leak: If it can be done without risk, stop the flow of gas. If the source is a leaking cylinder that cannot be sealed, move it to a safe, open-air location and allow it to empty.[6]

• Containment: It may be necessary to contain and dispose of the material as hazardous waste.[6]

Quantitative Data Summary

Parameter	Value	Reference
Ozone Depletion Potential (ODP)	0.6	[13]
Global Warming Potential (GWP)	Not specified in search results
ACGIH Threshold Limit Value (TLV-TWA)	1000 ppm (8 hours)	[14]
NIOSH Recommended Exposure Limit (REL-TWA)	1000 ppm (10 hours)	[14]
DOT Hazard Class	2.2 (Non-Flammable Gas)	[6]
UN Number	1020	[5][6]

Below is a diagram illustrating the proper disposal workflow for chloropentafluoroethane.

Caption: Chloropentafluoroethane Disposal Workflow.

Below is a logical relationship diagram outlining the key safety and regulatory considerations.

Caption: Safety and Regulatory Relationships.

References

• 1. Chloropentafluoroethane | ClC2F5 | CID 6430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CHLOROPENTAFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. Chloropentafluoroethane(76-15-3) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 6. nj.gov [nj.gov]
• 7. wastedoor.com [wastedoor.com]
• 8. epa.gov [epa.gov]
• 9. govinfo.gov [govinfo.gov]
• 10. Refrigerant Disposal — Synergy Recycling [synergy-recycling.co.uk]
• 11. CFC Appliance Recycling and Recovery Practices | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 12. ecolibrium3.org [ecolibrium3.org]
• 13. epa.gov [epa.gov]
• 14. airgas.com [airgas.com]